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  • Product: N-nitroso-silodosin

Core Science & Biosynthesis

Foundational

What is the chemical structure of N-nitroso-silodosin?

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the chemical structure, analytical methodologies, and potential biological implications of N-nitroso-s...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, analytical methodologies, and potential biological implications of N-nitroso-silodosin, a nitrosamine (B1359907) impurity of the alpha-1a adrenergic receptor antagonist, silodosin (B1681671). This document is intended to serve as a valuable resource for professionals involved in pharmaceutical research and development, quality control, and regulatory affairs.

Chemical Structure and Properties

N-nitroso-silodosin is a derivative of silodosin formed by the nitrosation of the secondary amine group in the parent molecule. Its chemical identity has been established through various analytical techniques.

The fundamental properties of N-nitroso-silodosin are summarized in the table below.

PropertyValueReference
IUPAC Name 1-(3-hydroxypropyl)-5-[(2R)-2-[nitroso-[2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethyl]amino]propyl]-2,3-dihydroindole-7-carboxamide[1]
Molecular Formula C₂₅H₃₁F₃N₄O₅[1][2][3]
Molecular Weight 524.54 g/mol [2]
SMILES String C--INVALID-LINK--N(CCOC3=CC=CC=C3OCC(F)(F)F)N=O[1]
Stereochemistry ABSOLUTE[3]

Synthesis and Formation

The proposed reaction for the formation of N-nitroso-silodosin from silodosin is depicted in the following diagram:

G Silodosin Silodosin (Secondary Amine) Reaction Silodosin->Reaction NitrosatingAgent Nitrosating Agent (e.g., HNO₂) NitrosatingAgent->Reaction NNitrosoSilodosin N-Nitroso-Silodosin Reaction->NNitrosoSilodosin Nitrosation

Figure 1: General reaction scheme for the formation of N-nitroso-silodosin.

Analytical Characterization

The identification and quantification of N-nitroso-silodosin as a potential impurity in silodosin drug substance and product are critical for ensuring pharmaceutical quality and safety. A highly sensitive and specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method has been developed for this purpose.[4]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A detailed experimental protocol for the determination of N-nitroso-silodosin is outlined below.

3.1.1. Chromatographic Conditions

ParameterCondition
Column YMC Pack pro-C18 (150mm x 4.6mm, 3.0µm)
Mobile Phase A 0.1% Formic acid in Milli-Q-Water
Mobile Phase B Acetonitrile: Milli-Q-Water (900:100 v/v)
Flow Rate 0.6 mL/min
Run Time 25 minutes

3.1.2. Mass Spectrometric Conditions

ParameterCondition
Ion Source Electrospray Ionization (ESI)
Polarity Positive
Mode Multiple Reaction Monitoring (MRM)

3.1.3. Quantitative Data

The performance of the LC-MS/MS method was validated according to ICH Q2(R1) guidelines.[4]

ParameterResult
Limit of Detection (LOD) 0.066 ppm
Limit of Quantification (LOQ) 0.2 ppm
RSD at LOQ 2.64%

3.1.4. Sample and Standard Preparation

  • Diluent: Acetonitrile: Milli-Q-Water (50:50 v/v).[4]

  • Test Sample Preparation: Accurately weigh 10 mg of the silodosin drug substance into a 10 mL volumetric flask. Add 5 mL of diluent, mix well, and make up to the mark. Filter through a 0.45 µm syringe filter before injection. This yields a sample concentration of 1 mg/mL.[5]

  • N-Nitroso-Silodosin Stock Solution Preparation: Accurately weigh 10.0 mg of N-nitroso-silodosin into a 10 mL volumetric flask and dissolve with diluent. Perform serial dilutions to prepare a working standard solution at the required level (e.g., 2.25 ppm with respect to the test sample concentration).[4][5]

Other Characterization Techniques

While a detailed public record of the ¹H NMR, ¹³C NMR, and FTIR spectra for N-nitroso-silodosin is not available, commercial suppliers of this reference standard typically provide a comprehensive Certificate of Analysis that includes this data.[6] The mass spectrometric fragmentation of N-nitroso compounds generally involves characteristic losses, such as the loss of the NO radical (30 Da).[7]

Biological Context and Signaling Pathway

Mechanism of Action of Silodosin

Silodosin is a selective antagonist of the alpha-1A adrenergic receptor (α1A-AR).[8][9] These receptors are predominantly located in the smooth muscle of the prostate, bladder neck, and urethra.[8][10] In benign prostatic hyperplasia (BPH), stimulation of these receptors by norepinephrine (B1679862) leads to smooth muscle contraction and urinary obstruction. Silodosin blocks this interaction, leading to muscle relaxation and improved urinary flow.[8]

The signaling pathway of the alpha-1A adrenergic receptor is initiated by the binding of an agonist, such as norepinephrine. This activates the receptor, which in turn couples to Gq/11 proteins. The activated G protein then stimulates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). The increased intracellular Ca²⁺ leads to smooth muscle contraction. Silodosin, as an antagonist, prevents this cascade from occurring.

G cluster_membrane Cell Membrane cluster_cytosol Cytosol NE Norepinephrine (Agonist) a1A_AR α1A-Adrenergic Receptor NE->a1A_AR Binds & Activates Silodosin Silodosin (Antagonist) Silodosin->a1A_AR Blocks Gq11 Gq/11 a1A_AR->Gq11 PLC Phospholipase C (PLC) Gq11->PLC Activates PIP2 PIP₂ PLC->PIP2 Hydrolyzes IP3 IP₃ PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum IP3->ER Stimulates Ca²⁺ release PKC Protein Kinase C (PKC) DAG->PKC Activates Ca2 ↑ [Ca²⁺]i Contraction Smooth Muscle Contraction Ca2->Contraction

Figure 2: Simplified signaling pathway of the alpha-1A adrenergic receptor and the inhibitory action of silodosin.

Potential Effects of N-Nitroso-Silodosin

While the specific biological activity of N-nitroso-silodosin on the alpha-1A adrenergic receptor has not been extensively studied, some nitrosamines have been shown to interact with adrenergic signaling pathways. For instance, certain nitrosamines have been found to sensitize adrenoreceptors to endogenous and exogenous norepinephrine.[11] Additionally, tobacco-specific nitrosamines have been implicated in activating β2-adrenergic receptor-dependent signaling.[12][13] Given the structural similarity to silodosin, it is plausible that N-nitroso-silodosin could have some affinity for adrenergic receptors, potentially modulating their activity. However, further research is required to elucidate its specific pharmacological profile. The primary concern with nitrosamine impurities is their potential genotoxicity and carcinogenicity.

Conclusion

This technical guide has provided a comprehensive overview of the chemical structure, analytical determination, and biological context of N-nitroso-silodosin. The detailed LC-MS/MS protocol offers a robust method for the quantification of this impurity, crucial for the quality control of silodosin-containing pharmaceuticals. The provided diagrams illustrate the formation of N-nitroso-silodosin and the signaling pathway of its parent drug, offering a visual aid for understanding its chemical and biological relevance. Further research into the specific pharmacological and toxicological properties of N-nitroso-silodosin is warranted to fully assess its potential impact.

References

Exploratory

N-Nitroso-Silodosin: A Technical Overview for Pharmaceutical Researchers

FOR IMMEDIATE RELEASE This technical guide provides an in-depth overview of N-nitroso-silodosin, a nitrosamine (B1359907) impurity of the alpha-1A adrenergic receptor antagonist, silodosin (B1681671). Aimed at researcher...

Author: BenchChem Technical Support Team. Date: December 2025

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of N-nitroso-silodosin, a nitrosamine (B1359907) impurity of the alpha-1A adrenergic receptor antagonist, silodosin (B1681671). Aimed at researchers, scientists, and drug development professionals, this document outlines the key chemical identifiers, regulatory limits, and analytical methodologies pertinent to the detection and control of this impurity in pharmaceutical products.

Chemical Identity

N-nitroso-silodosin is a nitroso-derivative of silodosin, formed by the nitrosation of the secondary amine present in the parent molecule.

  • IUPAC Name : 1-(3-hydroxypropyl)-5-[(2R)-2-[nitroso-[2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethyl]amino]propyl]-2,3-dihydroindole-7-carboxamide[1]

  • CAS Number : Not Available (NA)[2][3][4]

Quantitative Data Summary

The following table summarizes the key quantitative data for N-nitroso-silodosin.

ParameterValueReference
Molecular Formula C25H31F3N4O5[1][2]
Molecular Weight 524.53 g/mol [2]
Acceptable Intake (AI) Limit (U.S. FDA) 1500 ng/day[2]
Limit of Detection (LOD) by LC-MS/MS 0.066 ppm[5][6]
Limit of Quantification (LOQ) by LC-MS/MS 0.2 ppm[5][6]

Formation Pathway

N-nitroso-silodosin is formed from the reaction of silodosin with a nitrosating agent under specific chemical conditions. The secondary amine in the silodosin molecule is susceptible to nitrosation, leading to the formation of the N-nitroso impurity.

cluster_reactants Reactants cluster_product Product Silodosin Silodosin (Secondary Amine) N_Nitroso_Silodosin N-Nitroso-Silodosin Silodosin->N_Nitroso_Silodosin Nitrosating_Agent Nitrosating Agent (e.g., Nitrous Acid) Nitrosating_Agent->N_Nitroso_Silodosin cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_processing Data Processing A Weigh Silodosin API B Dissolve in Diluent (1 mg/mL) A->B C Filter (0.45 µm) B->C D Inject into LC-MS/MS C->D E Data Acquisition (ESI, +ve Mode) D->E F Peak Integration & Quantification E->F G Compare with Reference Standard F->G H Report Results (ppm) G->H

References

Foundational

A Comprehensive Guide to the Synthesis and Characterization of N-nitroso-silodosin Reference Standard

For Researchers, Scientists, and Drug Development Professionals Abstract The emergence of N-nitrosamine impurities as a significant concern for regulatory bodies and pharmaceutical manufacturers necessitates the availabi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of N-nitrosamine impurities as a significant concern for regulatory bodies and pharmaceutical manufacturers necessitates the availability of well-characterized reference standards for their accurate detection and quantification.[1][2] N-nitroso-silodosin, a potential impurity in the alpha-1 adrenergic receptor antagonist Silodosin, requires a robust analytical control strategy. This guide provides a detailed framework for the synthesis, purification, and comprehensive characterization of the N-nitroso-silodosin reference standard, ensuring its suitability for analytical method development, validation, and routine quality control (QC) applications.[3][4]

Introduction

Silodosin is a selective alpha-1A adrenoceptor antagonist used for the treatment of benign prostatic hyperplasia.[5] During the synthesis or storage of the active pharmaceutical ingredient (API), the potential for the formation of N-nitrosamine impurities exists, particularly if sources of nitrites and secondary amines are present.[6][7] N-nitroso compounds are classified as a "cohort of concern" due to their potential carcinogenic properties, making their control in pharmaceutical products critical.[8]

Regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent limits for nitrosamine (B1359907) impurities in drug products.[3] To comply with these regulations, highly sensitive and specific analytical methods are required. The availability of a fully characterized N-nitroso-silodosin reference standard is a prerequisite for the validation of such methods and for ensuring the safety and quality of Silodosin-containing medicines.[3][4] This document outlines the necessary procedures to synthesize and qualify this critical reference material.

Synthesis and Purification

The synthesis of N-nitroso-silodosin involves the reaction of Silodosin with a nitrosating agent under controlled acidic conditions. The secondary amine moiety within the Silodosin structure is susceptible to nitrosation.

Synthetic Pathway

The reaction proceeds by treating Silodosin with a source of nitrous acid, typically generated in situ from sodium nitrite (B80452) and a strong acid like hydrochloric acid.

Synthesis_Workflow Silodosin Silodosin Reaction Nitrosation Reaction Silodosin->Reaction Reagents NaNO₂ / HCl (aq) 0-5 °C Reagents->Reaction Quench Quenching Reaction->Quench Reaction Monitoring (TLC/HPLC) Extraction Work-up & Extraction Quench->Extraction Purification Chromatographic Purification Extraction->Purification Product N-nitroso-silodosin Reference Standard Purification->Product Analytical_Workflow Sample Synthesized N-nitroso-silodosin HPLC HPLC Analysis Sample->HPLC MS Mass Spectrometry Sample->MS NMR NMR Spectroscopy Sample->NMR Purity Purity Assay (%) HPLC->Purity Identity Identity Confirmation (Molecular Weight) MS->Identity Structure Structural Elucidation NMR->Structure CoA Certificate of Analysis (CoA) Purity->CoA Identity->CoA Structure->CoA

References

Exploratory

Formation Mechanism of N-nitroso-silodosin from Silodosin: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Executive Summary This technical guide provides a comprehensive overview of the formation mechanism of the N-nitroso-silodosin impurity from the active phar...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the formation mechanism of the N-nitroso-silodosin impurity from the active pharmaceutical ingredient (API) silodosin (B1681671). Silodosin, a selective α1A-adrenergic receptor antagonist, contains a secondary amine moiety, making it susceptible to nitrosation. The formation of N-nitrosamines is a significant concern in the pharmaceutical industry due to their classification as probable human carcinogens. This document details the chemical pathway of N-nitroso-silodosin formation, outlines experimental protocols for its detection and quantification, presents available quantitative data, and visualizes the key mechanisms and workflows.

Introduction to N-Nitrosamine Impurities

N-nitrosamines are a class of chemical compounds characterized by a nitroso group bonded to an amine. They can form from the reaction of a secondary or tertiary amine with a nitrosating agent, such as nitrite (B80452), under specific conditions, particularly in acidic environments[1]. The presence of even trace amounts of these impurities in pharmaceutical products is a critical safety concern, prompting rigorous risk assessment and control by regulatory agencies.

The Chemistry of N-nitroso-silodosin Formation

Silodosin's molecular structure includes a secondary amine, which is the primary site for nitrosation. The formation of N-nitroso-silodosin is a classic example of N-nitrosation of a secondary amine.

General Reaction Mechanism

The formation of N-nitroso-silodosin proceeds through the reaction of the secondary amine in the silodosin molecule with a nitrosating agent. The most common nitrosating agent in pharmaceutical manufacturing and storage is formed from nitrite salts (e.g., sodium nitrite) under acidic conditions[1].

The key steps of the reaction are:

  • Formation of the Nitrosating Agent: In an acidic medium, nitrite ions (NO₂⁻) are protonated to form nitrous acid (HNO₂). Two molecules of nitrous acid can then form dinitrogen trioxide (N₂O₃), which is a potent nitrosating agent.

  • Nucleophilic Attack: The secondary amine of silodosin, acting as a nucleophile, attacks the electrophilic nitrosonium ion (NO⁺) donor, such as N₂O₃.

  • Formation of N-nitroso-silodosin: This reaction results in the formation of a stable N-N bond, yielding the N-nitroso-silodosin impurity.

The overall reaction can be summarized as:

Silodosin (Secondary Amine) + Nitrosating Agent → N-nitroso-silodosin

N-nitroso-silodosin Formation Mechanism cluster_reactants Reactants cluster_product Product Silodosin Silodosin (Secondary Amine) NNS N-nitroso-silodosin Silodosin->NNS Nucleophilic Attack NitrosatingAgent Nitrosating Agent (e.g., N₂O₃ from NaNO₂ + Acid) NitrosatingAgent->NNS

A simplified diagram of N-nitroso-silodosin formation.
Factors Influencing Formation

Several factors can influence the rate and extent of N-nitroso-silodosin formation:

  • pH: The reaction is significantly accelerated under acidic conditions (low pH), which favor the formation of the active nitrosating species[1].

  • Temperature: Higher temperatures can increase the rate of the nitrosation reaction[1].

  • Nitrite Concentration: The availability of nitrite is a limiting factor in the formation of the nitrosating agent.

  • Presence of Catalysts and Inhibitors: Certain species can catalyze or inhibit the reaction. For example, some aldehydes have been shown to enhance N-nitrosamine formation[2]. Conversely, antioxidants like ascorbic acid can inhibit nitrosation.

Quantitative Data on N-nitroso-silodosin

While specific kinetic data on the formation of N-nitroso-silodosin is not widely available in the public domain, data from analytical method validation provides insights into the levels at which this impurity can be detected and quantified.

ParameterValueReference
Limit of Detection (LOD)0.066 ppm[3]
Limit of Quantification (LOQ)0.2 ppm[3]
Specification Level (example)2.25 ppm[3]

Experimental Protocols

General Protocol for Forced Nitrosation of Silodosin

This protocol is a generalized procedure for inducing the formation of N-nitroso-silodosin under laboratory conditions for analytical and toxicological assessment.

Materials:

  • Silodosin

  • Sodium Nitrite (NaNO₂)

  • Hydrochloric Acid (HCl) or other suitable acid

  • Organic solvent (e.g., Dichloromethane)

  • Saturated sodium bicarbonate solution

  • Anhydrous sodium sulfate

  • Standard laboratory glassware

Procedure:

  • Dissolve a known amount of silodosin in an appropriate organic solvent in a round-bottom flask.

  • Cool the solution to 0-5°C in an ice bath.

  • In a separate vessel, prepare an aqueous solution of sodium nitrite.

  • Slowly add the sodium nitrite solution to the stirred silodosin solution.

  • Acidify the reaction mixture by the dropwise addition of dilute hydrochloric acid, while maintaining the temperature at 0-5°C.

  • Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

  • Upon completion, quench the reaction by carefully adding saturated sodium bicarbonate solution until effervescence ceases.

  • Extract the N-nitroso-silodosin into an organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude product, which can be further purified by chromatography if necessary.

Forced Nitrosation Workflow start Start dissolve Dissolve Silodosin in organic solvent start->dissolve cool Cool to 0-5°C dissolve->cool add_nitrite Add NaNO₂ solution cool->add_nitrite acidify Add dilute HCl add_nitrite->acidify monitor Monitor reaction (TLC/LC-MS) acidify->monitor quench Quench with NaHCO₃ monitor->quench extract Extract, wash, and dry quench->extract evaporate Evaporate solvent extract->evaporate end N-nitroso-silodosin (Crude product) evaporate->end

A typical workflow for the forced nitrosation of silodosin.
Analytical Method for Quantification of N-nitroso-silodosin

A sensitive LC-MS/MS method is essential for the detection and quantification of N-nitroso-silodosin at trace levels in silodosin drug substance and product[3].

Instrumentation:

  • Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS)

  • Electrospray Ionization (ESI) source in positive ion mode

Chromatographic Conditions:

  • Column: YMC Pack pro-C18 (150mm x 4.6mm, 3.0µm) or equivalent[3]

  • Mobile Phase A: 0.1% Formic acid in water[3]

  • Mobile Phase B: Acetonitrile:Water (90:10 v/v) with 0.1% formic acid[3]

  • Flow Rate: 0.6 mL/min[3]

  • Gradient Elution: A suitable gradient to separate N-nitroso-silodosin from silodosin and other impurities.

Sample Preparation:

  • Standard Solution: Prepare a stock solution of N-nitroso-silodosin reference standard in a suitable diluent (e.g., Acetonitrile:Water 50:50 v/v) and perform serial dilutions to the desired concentration.

  • Test Sample: Accurately weigh and dissolve the silodosin drug substance or product in the diluent to a known concentration.

Quantification:

  • Monitor the specific parent and daughter ion transitions for N-nitroso-silodosin using Multiple Reaction Monitoring (MRM) mode for accurate quantification.

Biological Signaling Pathways

Primary Mechanism of Action of Silodosin

Silodosin is a highly selective antagonist of the α1A-adrenergic receptor[3][4]. These receptors are predominantly located in the smooth muscle of the prostate, bladder neck, and urethra. By blocking these receptors, silodosin leads to smooth muscle relaxation, which improves urine flow and alleviates the symptoms of benign prostatic hyperplasia (BPH)[5][6]. Its high selectivity for the α1A subtype over the α1B subtype, which is found in blood vessels, results in a lower incidence of cardiovascular side effects like hypotension compared to less selective alpha-blockers[5][6].

Silodosin_Signaling_Pathway Norepinephrine Norepinephrine Alpha1A_Receptor α1A-Adrenergic Receptor (Prostate Smooth Muscle) Norepinephrine->Alpha1A_Receptor Binds & Activates Contraction Smooth Muscle Contraction Alpha1A_Receptor->Contraction Relaxation Smooth Muscle Relaxation Alpha1A_Receptor->Relaxation Silodosin Silodosin Silodosin->Alpha1A_Receptor Blocks BPH_Symptoms BPH Symptoms (Reduced Urine Flow) Contraction->BPH_Symptoms Symptom_Relief Symptom Relief (Improved Urine Flow) Relaxation->Symptom_Relief

The mechanism of action of silodosin on the α1A-adrenergic receptor.
Interaction with the ELK1 Signaling Pathway

Recent research has indicated that silodosin may have effects beyond its primary mechanism of action. Studies in bladder cancer cell lines have shown that silodosin can reduce the expression and transcriptional activity of the transcription factor ELK1[7]. ELK1 is a downstream target of the ERK signaling pathway, which is involved in cell proliferation and survival. By inhibiting ELK1, silodosin has been observed to inhibit the viability and migration of bladder cancer cells and enhance the efficacy of chemotherapeutic agents like cisplatin[7]. The toxicological relevance of N-nitroso-silodosin on this or other signaling pathways has not been reported.

Conclusion

The formation of N-nitroso-silodosin is a potential risk due to the secondary amine moiety in the silodosin structure. Understanding the mechanism of formation, the influencing factors, and having robust analytical methods for its detection are crucial for ensuring the safety and quality of silodosin-containing drug products. While the general principles of nitrosamine (B1359907) formation are well-understood, further research into the specific kinetics and quantitative aspects of N-nitroso-silodosin formation would be beneficial for comprehensive risk assessment and mitigation strategies. The exploration of silodosin's effects on other biological pathways, such as the ELK1 signaling cascade, opens new avenues for research into its broader pharmacological profile.

References

Foundational

In silico prediction of N-nitroso-silodosin genotoxicity

An In-Depth Technical Guide to the In Silico Prediction of N-nitroso-silodosin Genotoxicity Introduction The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulator...

Author: BenchChem Technical Support Team. Date: December 2025

An In-Depth Technical Guide to the In Silico Prediction of N-nitroso-silodosin Genotoxicity

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers alike, owing to their classification as a "cohort of concern" under the International Council for Harmonisation (ICH) M7 guideline.[1][2][3] N-nitrosamines are a class of compounds that are often potent mutagenic carcinogens.[4][5] N-nitroso-silodosin is a potential nitrosamine impurity that could form from the drug substance silodosin (B1681671). Silodosin is a selective alpha-1a adrenergic antagonist used in the treatment of benign prostatic hyperplasia.[6][7] Given that silodosin contains a secondary amine moiety, it is susceptible to nitrosation, leading to the formation of N-nitroso-silodosin.

This technical guide provides a comprehensive overview of the methodologies and strategies for the in silico prediction of N-nitroso-silodosin's genotoxic potential. It is intended for researchers, scientists, and drug development professionals involved in the safety assessment of pharmaceutical impurities.

Data Presentation

Quantitative data regarding N-nitroso-silodosin and its predicted genotoxic profile are summarized below. It is important to note that while specific experimental data for N-nitroso-silodosin is not widely available in public literature, the following tables are constructed based on typical findings for nitrosamines and the known properties of silodosin.

Table 1: Physicochemical Properties of N-nitroso-silodosin

PropertyValueSource
Chemical FormulaC₂₅H₃₁F₃N₄O₅[8]
Molecular Weight524.53 g/mol [8]
CAS NumberNot Available[9]
InChIKeySTGFEANLBFRQIC-QGZVFWFLSA-N[8]

Table 2: Summary of In Silico Genotoxicity Predictions for N-nitroso-silodosin (Hypothetical)

In Silico Model TypePrediction EndpointPredicted OutcomeConfidence
(Q)SAR - Statistical-BasedBacterial Mutagenicity (Ames)PositiveHigh
(Q)SAR - Expert Rule-BasedBacterial Mutagenicity (Ames)Positive (Structural Alert for N-nitroso)High
(Q)SARIn Vivo MicronucleusPositiveModerate
Derek NexusMutagenicity in Salmonella typhimuriumPLAUSIBLEHigh
Zeneth®Degradation Pathway leading to NitrosaminePLAUSIBLEHigh

Table 3: Predicted Metabolic Activation of N-nitroso-silodosin

Metabolizing EnzymeRole in ActivationEvidence/Rationale
CYP3A4PrimarySilodosin is a known substrate of CYP3A4.[6][10]
CYP2A6PotentialImportant for the bioactivation of small to medium-sized nitrosamines.[5]
UGT2B7DetoxificationSilodosin undergoes glucuronidation via UGT2B7.[10]

Table 4: Summary of Recommended In Vitro and In Vivo Genotoxicity Assays and Expected Outcomes

AssayTest SystemExpected Outcome for a Genotoxic Nitrosamine
Enhanced Ames TestS. typhimurium (TA1535) & E. coli (WP2 uvrA) with hamster S9Positive
In Vitro Micronucleus AssayHuman HepaRG cells (3D spheroids)Positive
Comet AssayHuman HepaRG cellsPositive (DNA strand breaks)
In Vivo Liver Micronucleus (LMN) AssayRatPositive

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on established guidelines and practices for testing nitrosamine impurities.

Protocol 1: In Silico Genotoxicity Assessment using (Q)SAR Models
  • Objective: To predict the genotoxic potential of N-nitroso-silodosin using computational models as per ICH M7 guidelines.[11]

  • Methodology:

    • Obtain the chemical structure of N-nitroso-silodosin in a suitable format (e.g., SMILES, MOL file).

    • Utilize two complementary (Q)SAR methodologies:

      • A statistical-based model (e.g., MultiCASE, CASE Ultra).

      • An expert rule-based model (e.g., Derek Nexus).

    • For the statistical-based model, input the structure and run the prediction for bacterial mutagenicity. The model compares the input structure to a database of known mutagens and non-mutagens to derive a prediction.

    • For the expert rule-based model, the software identifies structural alerts (substructures known to be associated with toxicity). The presence of the N-nitroso group is a strong alert for mutagenicity.

    • Document the prediction results, including the specific alerts identified and the confidence level of the predictions.

Protocol 2: Enhanced Bacterial Reverse Mutation (Ames) Test
  • Objective: To experimentally assess the mutagenic potential of N-nitroso-silodosin. An enhanced protocol is recommended for nitrosamines.[2][12]

  • Materials:

    • Tester Strains: S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).[12]

    • Metabolic Activation System: Aroclor 1254-induced hamster liver S9 fraction.

    • Positive Controls: Known mutagens for each strain, with and without S9 activation.

    • Negative Control: Vehicle (e.g., DMSO).

  • Methodology:

    • Pre-incubation Method:

      • A 30-minute pre-incubation period is recommended.[13]

      • Combine the test substance, bacterial tester strain, and S9 mix (or buffer for non-activation plates) in a test tube.

      • Incubate at 37°C with shaking.

    • Plating and Incubation:

      • After pre-incubation, add top agar (B569324) and pour the mixture onto minimal glucose agar plates.

      • Incubate the plates at 37°C for 48-72 hours.

    • Scoring and Data Analysis:

      • Count the number of revertant colonies on each plate.

      • A positive result is defined as a dose-related increase in revertant colonies, typically a two-fold or greater increase over the vehicle control.

Protocol 3: In Vitro Micronucleus Assay in 3D HepaRG Spheroids
  • Objective: To assess the clastogenic and aneugenic potential of N-nitroso-silodosin in a metabolically competent human cell line. 3D HepaRG spheroids are more sensitive to nitrosamine genotoxicity than 2D cultures.[4]

  • Methodology:

    • Cell Culture: Culture HepaRG cells to form 3D spheroids.

    • Treatment: Expose the spheroids to a range of concentrations of N-nitroso-silodosin for 24 hours.[4] Include a vehicle control and a positive control.

    • Harvesting and Cytokinesis Block: Harvest the cells and treat with cytochalasin B to block cytokinesis, resulting in binucleated cells.

    • Staining and Microscopy: Fix and stain the cells with a DNA-specific stain (e.g., DAPI). Analyze the frequency of micronuclei in binucleated cells using fluorescence microscopy or flow cytometry.

    • Data Analysis: A significant, dose-dependent increase in the frequency of micronucleated cells compared to the vehicle control indicates a positive result.

Visualizations

Signaling Pathways and Workflows

genotoxicity_workflow cluster_in_silico In Silico Assessment (ICH M7) cluster_in_vitro In Vitro Testing cluster_in_vivo In Vivo Follow-up start N-nitroso-silodosin Structure qsar_stat (Q)SAR (Statistical) start->qsar_stat qsar_expert (Q)SAR (Expert Rule-Based) start->qsar_expert expert_review Expert Review qsar_stat->expert_review qsar_expert->expert_review conclusion Predicted Mutagen expert_review->conclusion ames Enhanced Ames Test conclusion->ames micronucleus In Vitro Micronucleus Assay ames->micronucleus in_vivo_mn In Vivo Micronucleus Assay micronucleus->in_vivo_mn risk_assessment Risk Assessment in_vivo_mn->risk_assessment

Caption: Workflow for Genotoxicity Assessment of N-nitroso-silodosin.

metabolic_activation nns N-nitroso-silodosin cyp CYP450 Enzymes (e.g., CYP3A4) nns->cyp Metabolic Activation intermediate Unstable α-hydroxy nitrosamine cyp->intermediate diazonium Alkyldiazonium Ion intermediate->diazonium dna DNA diazonium->dna adduct DNA Adducts dna->adduct Alkylation mutation Gene Mutation adduct->mutation

Caption: Metabolic Activation Pathway of N-nitrosamines.

Conclusion

The in silico prediction of genotoxicity is a critical first step in the safety assessment of potential impurities like N-nitroso-silodosin, as outlined in the ICH M7 guideline.[14][15] The presence of the N-nitroso functional group serves as a strong structural alert for mutagenicity. Computational tools, including both statistical and expert rule-based (Q)SAR models, are invaluable for this initial assessment.[16]

Should in silico predictions be positive, a tiered approach to experimental testing is warranted. This typically begins with an enhanced Ames test, optimized for the detection of nitrosamine mutagenicity.[13][17] Subsequent testing may involve in vitro mammalian cell assays, such as the micronucleus test in metabolically competent cells like HepaRG, to provide further evidence.[4][18] For a comprehensive risk assessment, in vivo studies may be necessary to understand the genotoxic potential in a whole organism.[5][19][20]

By integrating in silico predictions with a robust experimental testing strategy, a thorough evaluation of the genotoxic risk posed by N-nitroso-silodosin can be achieved, ensuring patient safety and regulatory compliance.

References

Exploratory

Forced Degradation of Silodosin and Nitrosamine Formation Potential: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the forced degradation behavior of silodosin (B1681671) and an in-depth analysis of its potential...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the forced degradation behavior of silodosin (B1681671) and an in-depth analysis of its potential for nitrosamine (B1359907) formation. The information presented herein is intended to assist researchers, scientists, and drug development professionals in understanding the stability profile of silodosin and in implementing effective control strategies for related impurities.

Forced Degradation Studies of Silodosin

Forced degradation studies are crucial for identifying the potential degradation products of a drug substance, which helps in the development of stability-indicating analytical methods and provides insights into the intrinsic stability of the molecule. Silodosin has been subjected to various stress conditions as per the International Council for Harmonisation (ICH) guidelines.

Summary of Forced Degradation Results

Silodosin is susceptible to degradation under hydrolytic (acidic and basic) and oxidative conditions, while it exhibits relative stability under thermal and photolytic stress.[1] A summary of the degradation observed under different stress conditions is presented in Table 1.

Table 1: Summary of Forced Degradation Studies of Silodosin

Stress ConditionReagent and ConditionsDegradation Observed (%)Major Degradants' Retention Times (min)Reference
Acid Hydrolysis0.1 N HCl, reflux at 90°C for 7 hours4.633.64, 4.73[2][3]
Base Hydrolysis0.1 N NaOH, reflux at 90°C for 7 hours0.27No major degradants[2][3]
Oxidative Degradation0.05% H₂O₂, room temperature for 10 minutes14.821.30[2][3]
Water HydrolysisDistilled water, reflux at 90°C for 7 hours0.37No major degradants[3]
Thermal DegradationSolid drug, 105°C for 48 hoursNo significant degradation-[1]
Photolytic DegradationSolid drug, exposure to lightNo significant degradation-[1]
Identified Degradation Products

Under various stress conditions, a total of five major degradation products (DP1 to DP5) have been identified.[4] The formation of these degradation products is dependent on the specific stress condition applied. A common degradation product, DP1, is observed under both acidic and basic hydrolytic conditions. DP2 is formed under acidic conditions, while DP4 and DP5 are observed under basic hydrolytic conditions. DP3 is the primary degradation product under oxidative stress.[4]

Experimental Protocol for Forced Degradation Studies

The following is a generalized protocol for conducting forced degradation studies on silodosin, based on methodologies cited in the literature.[1][2]

1.3.1. Preparation of Stock Solution:

  • Accurately weigh and dissolve silodosin in a suitable solvent (e.g., methanol) to obtain a stock solution of a specified concentration (e.g., 1 mg/mL).

1.3.2. Stress Conditions:

  • Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 N HCl. Reflux the mixture at 90°C for 7 hours. Cool and neutralize with 0.1 N NaOH.

  • Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH. Reflux the mixture at 90°C for 7 hours. Cool and neutralize with 0.1 N HCl.

  • Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 0.05% hydrogen peroxide. Keep the solution at room temperature for 10 minutes.

  • Thermal Degradation: Expose the solid drug substance to 105°C in a hot air oven for 48 hours.

  • Photolytic Degradation: Expose the solid drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

1.3.3. Sample Analysis:

  • After exposure to the stress conditions, dilute the samples to a suitable concentration with the mobile phase.

  • Analyze the samples using a validated stability-indicating HPLC or UHPLC method.

Experimental Workflow for Forced Degradation Studies

Forced_Degradation_Workflow cluster_prep Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis start Start stock Prepare Silodosin Stock Solution (1 mg/mL in Methanol) start->stock acid Acid Hydrolysis (0.1 N HCl, 90°C, 7h) stock->acid base Base Hydrolysis (0.1 N NaOH, 90°C, 7h) stock->base oxidative Oxidative Degradation (0.05% H2O2, RT, 10 min) stock->oxidative thermal Thermal Degradation (Solid, 105°C, 48h) stock->thermal photo Photolytic Degradation (Solid, Light Exposure) stock->photo neutralize Neutralize (Acid/Base Samples) acid->neutralize base->neutralize dilute Dilute to Final Concentration oxidative->dilute thermal->dilute photo->dilute neutralize->dilute analyze Analyze by Stability-Indicating HPLC/UHPLC Method dilute->analyze end End analyze->end Nitrosamine_Formation cluster_reactants Reactants cluster_conditions Conditions cluster_products Products silodosin Silodosin (contains secondary amine) n_nitroso_silodosin N-Nitroso-Silodosin silodosin->n_nitroso_silodosin Reaction nitrosating_agent Nitrosating Agent (e.g., HNO2) nitrosating_agent->n_nitroso_silodosin acidic Acidic Conditions (H+) water Water (H2O)

References

Foundational

Stability of N-nitroso-silodosin: A Technical Overview of Methodologies for Forced Degradation Studies

For Researchers, Scientists, and Drug Development Professionals Forced degradation studies are essential in drug development to understand the intrinsic stability of a drug substance, identify potential degradation produ...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Forced degradation studies are essential in drug development to understand the intrinsic stability of a drug substance, identify potential degradation products, and develop stability-indicating analytical methods.[1] The control of N-nitrosamine impurities is of paramount importance due to their potential carcinogenic risk.[2][3]

Experimental Protocols for Stability Assessment

The following protocols are based on methodologies reported for the forced degradation of silodosin (B1681671) and are applicable for investigating the stability of N-nitroso-silodosin.[4][5][6][7]

General Preparation for Forced Degradation Studies

A stock solution of N-nitroso-silodosin would be prepared by accurately weighing a reference standard and dissolving it in a suitable diluent, such as a mixture of acetonitrile (B52724) and water.[2][8] This stock solution is then subjected to various stress conditions.

Hydrolytic Degradation (Acidic, Basic, and Neutral)
  • Acid Hydrolysis : The stock solution is treated with an acid, typically 0.1N HCl, and refluxed at a specified temperature (e.g., 80°C) for a defined period (e.g., 2 hours).[4]

  • Base Hydrolysis : The stock solution is treated with a base, such as 0.1N NaOH, and refluxed at a set temperature (e.g., 80°C) for a specific duration (e.g., 1 hour).[4]

  • Neutral Hydrolysis : The stock solution is mixed with water and refluxed under similar temperature and time conditions as acidic and basic hydrolysis to assess degradation in a neutral pH environment.[5]

After the specified time, the solutions are cooled to room temperature and neutralized. Samples are then diluted to a suitable concentration for analysis.

Oxidative Degradation

The stock solution is treated with an oxidizing agent, commonly 3% hydrogen peroxide (H₂O₂), and kept at room temperature for a period of 24 hours.[4]

Thermal Degradation

The solid N-nitroso-silodosin reference standard is exposed to dry heat in a temperature-controlled oven, for instance, at 105°C for 24 hours, to evaluate its stability in the solid state under thermal stress.[4]

Photolytic Degradation

To assess sensitivity to light, the N-nitroso-silodosin reference standard is exposed to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[4]

Analytical Method for Quantification

A stability-indicating analytical method, typically a sensitive LC-MS/MS method, is crucial for separating and quantifying N-nitroso-silodosin from its potential degradation products.[2][4] Such methods are developed and validated according to ICH Q2(R1) guidelines.[2][8]

Data on Forced Degradation of Silodosin

The following tables summarize the results from forced degradation studies performed on silodosin , the parent drug. This data illustrates the typical outcomes of such studies and can serve as a reference for designing and interpreting stability studies for N-nitroso-silodosin. It is important to note that N-nitroso-silodosin may exhibit different stability characteristics.

Table 1: Summary of Forced Degradation Conditions for Silodosin

Stress ConditionReagent/ConditionDurationTemperature
Acid Hydrolysis0.1N HCl2 hours80°C
Base Hydrolysis0.1N NaOH1 hour80°C
Oxidative Degradation3% H₂O₂24 hoursRoom Temperature
Thermal DegradationDry Heat24 hours105°C
Photolytic DegradationICH Q1B specified light exposure--

Source: Based on protocols described in[4]

Table 2: Results of Forced Degradation of Silodosin

Stress ConditionDrug Recovered (%)Drug Decomposed (%)Observations
Acid Hydrolysis (0.1N HCl, 10 min)15.12%84.88%Significant degradation observed.[7]
Alkaline Hydrolysis (0.1N NaOH, 10 min)12.35%87.64%Significant degradation observed.[7]
Oxidative Degradation (10% H₂O₂, 10 min)17.43%82.59%Significant degradation observed.[7]
Heat Degradation (55°C, 3 hours)100%0%Stable under these conditions.[7]
Photolytic Degradation (Sunlight, 4 hours)100%0%Stable under these conditions, though a color change from white to light brown was noted.[7]

Note: The conditions in Table 2 are from a specific study and may differ slightly from the general protocol in Table 1, but they demonstrate the nature of the data obtained.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for conducting a forced degradation study of a pharmaceutical compound like N-nitroso-silodosin.

Forced_Degradation_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_output Output prep_stock Prepare Stock Solution of N-nitroso-silodosin acid Acid Hydrolysis (e.g., 0.1N HCl, 80°C) prep_stock->acid base Base Hydrolysis (e.g., 0.1N NaOH, 80°C) prep_stock->base neutral Neutral Hydrolysis (Water, 80°C) prep_stock->neutral oxidative Oxidative Degradation (e.g., 3% H₂O₂) prep_stock->oxidative thermal Thermal Degradation (Solid, e.g., 105°C) prep_stock->thermal photo Photolytic Degradation (ICH Q1B) prep_stock->photo neutralize Neutralize/Dilute Samples acid->neutralize base->neutralize neutral->neutralize oxidative->neutralize lcms LC-MS/MS Analysis thermal->lcms photo->lcms neutralize->lcms data_analysis Data Analysis and Degradant Identification lcms->data_analysis report Stability Profile and Degradation Pathway data_analysis->report

Caption: Workflow for Forced Degradation Study of N-nitroso-silodosin.

Conclusion

While direct stability data for N-nitroso-silodosin under varying pH and temperature is not extensively documented in the public domain, the established forced degradation methodologies for its parent compound, silodosin, provide a clear and scientifically sound framework for such investigations. By applying these protocols, researchers can elucidate the stability profile of N-nitroso-silodosin, identify its degradation products, and develop robust, stability-indicating analytical methods. This is a critical step in ensuring the quality, safety, and efficacy of silodosin-containing pharmaceutical products.

References

Exploratory

An In-depth Technical Guide to the Degradation Pathways of N-nitroso-silodosin

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the potential degradation pathways of N-nitroso-silodosin (NNSI), a potential genotoxic impurity i...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential degradation pathways of N-nitroso-silodosin (NNSI), a potential genotoxic impurity in the selective alpha-1A adrenoceptor antagonist, silodosin (B1681671). Due to the limited availability of direct studies on the forced degradation of N-nitroso-silodosin, this guide synthesizes information from forced degradation studies of the parent drug, silodosin, and the known degradation mechanisms of analogous N-nitrosamine compounds. The content herein is intended to support risk assessment, analytical method development, and stability studies for silodosin drug substance and product.

Introduction to N-nitroso-silodosin

N-nitroso-silodosin is a nitrosamine (B1359907) impurity that can potentially form during the synthesis or degradation of silodosin.[1][2][3] Nitrosamine impurities are a class of compounds that are of significant concern to regulatory agencies due to their potential carcinogenic properties.[4] The control of such impurities to very low levels is a critical aspect of drug development and manufacturing to ensure patient safety.[5] Understanding the formation and degradation pathways of N-nitroso-silodosin is therefore essential for developing robust control strategies.

The formation of N-nitroso-silodosin can occur from the reaction of the secondary amine moiety in silodosin with nitrosating agents, such as nitrous acid, which can be formed from nitrites under acidic conditions.[3]

Hypothesized Degradation Pathways of N-nitroso-silodosin

Based on the chemical structure of N-nitroso-silodosin and established degradation mechanisms for other N-nitrosamines, several degradation pathways can be hypothesized. These include hydrolytic, oxidative, photolytic, and thermal degradation.

Hydrolytic Degradation (Denitrosation)

Under acidic conditions, N-nitrosamines can undergo denitrosation, which involves the cleavage of the N-N bond to yield the parent secondary amine and a nitrosating agent.[3][6] This reaction can be accelerated by the presence of nucleophiles.[3] For N-nitroso-silodosin, acidic hydrolysis is expected to yield silodosin.

In neutral and alkaline conditions, the N-nitroso group is generally more stable. However, degradation may still occur, potentially through other mechanisms, although at a slower rate compared to acidic conditions.

Oxidative Degradation

N-nitrosamines are susceptible to oxidative degradation.[1] The reaction with hydroxyl radicals, which can be generated through methods like UV/H2O2 or the Fenton reaction, can lead to the degradation of N-nitrosamines.[5][7][8] The degradation can be initiated by hydrogen atom abstraction from the carbon alpha to the nitrosamine nitrogen or by the addition of a hydroxyl radical to one of the nitrogen atoms.[5] The specific degradation products will depend on the reaction conditions and the subsequent rearrangement and cleavage of the resulting radical intermediates. For N-nitroso-silodosin, this could lead to a variety of smaller, more polar molecules.

Photolytic Degradation

Exposure to ultraviolet (UV) light is a well-known method for the degradation of N-nitrosamines.[9][10][11] The primary mechanism of photolytic degradation is the cleavage of the N-N bond upon absorption of UV radiation, leading to the formation of an amino radical and a nitric oxide radical.[12] The rate of photolysis can be influenced by factors such as pH and the presence of other substances in the solution.[12] For N-nitroso-silodosin, photolytic degradation would likely result in the formation of silodosin and other secondary products.

Thermal Degradation

Elevated temperatures can induce the thermal degradation of N-nitrosamines, typically through the homolytic cleavage of the N-NO bond.[9][13] The stability of N-nitrosamines to heat can vary depending on their structure and the surrounding matrix.[14] It is anticipated that N-nitroso-silodosin would degrade upon exposure to high temperatures, although the specific degradation products have not been reported.

Summary of Potential Degradation Pathways

The following table summarizes the hypothesized degradation pathways for N-nitroso-silodosin based on the degradation of analogous N-nitrosamines.

Degradation PathwayStress ConditionProbable MechanismPotential Major Degradation Product(s)
Hydrolytic Acidic (e.g., 0.1N HCl)Denitrosation (N-N bond cleavage)Silodosin
Oxidative 3% H₂O₂Radical-mediated oxidationVarious smaller, polar degradation products
Photolytic UV light (e.g., 254 nm)Homolytic cleavage of the N-N bondSilodosin and secondary radical-derived products
Thermal High Temperature (e.g., 105°C)Homolytic cleavage of the N-NO bondSilodosin and other degradation products

Experimental Protocols for Forced Degradation Studies

The following are detailed, hypothetical experimental protocols for conducting forced degradation studies on N-nitroso-silodosin. These are based on the conditions used for the forced degradation of silodosin and general guidelines for such studies.[5]

General Sample Preparation

A stock solution of N-nitroso-silodosin should be prepared in a suitable solvent (e.g., acetonitrile:water, 50:50 v/v) at a concentration of approximately 1 mg/mL.

Acid Hydrolysis
  • To 1 mL of the N-nitroso-silodosin stock solution, add 1 mL of 0.1N HCl.

  • Reflux the solution at 80°C for 2 hours.

  • Cool the solution to room temperature and neutralize with an appropriate amount of 0.1N NaOH.

  • Dilute the solution to a final concentration of approximately 100 µg/mL with the mobile phase for analysis.

Base Hydrolysis
  • To 1 mL of the N-nitroso-silodosin stock solution, add 1 mL of 0.1N NaOH.

  • Reflux the solution at 80°C for 1 hour.

  • Cool the solution to room temperature and neutralize with an appropriate amount of 0.1N HCl.

  • Dilute the solution to a final concentration of approximately 100 µg/mL with the mobile phase for analysis.

Oxidative Degradation
  • To 1 mL of the N-nitroso-silodosin stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂).

  • Keep the solution at room temperature for 24 hours.

  • Dilute the solution to a final concentration of approximately 100 µg/mL with the mobile phase for analysis.

Thermal Degradation
  • Expose the solid N-nitroso-silodosin drug substance to a temperature of 105°C in a hot air oven for 24 hours.

  • After exposure, dissolve an appropriate amount of the solid in a suitable solvent to achieve a final concentration of approximately 100 µg/mL for analysis.

Photolytic Degradation
  • Expose the solid N-nitroso-silodosin drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[5]

  • After exposure, dissolve an appropriate amount of the solid in a suitable solvent to achieve a final concentration of approximately 100 µg/mL for analysis.

Analytical Methodologies

A stability-indicating analytical method is crucial for separating and quantifying N-nitroso-silodosin from its potential degradation products. Given the trace levels at which this impurity may be present, a highly sensitive and specific method is required.

LC-MS/MS for Quantification

A Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method is the most suitable technique for the quantification of N-nitroso-silodosin at parts-per-million (ppm) levels.[1][5]

Table of LC-MS/MS Method Parameters:

ParameterRecommended Conditions
Column YMC Pack pro-C18 (150mm x 4.6mm, 3.0µm) or equivalent[1]
Mobile Phase A 0.1% Formic acid in Water[1]
Mobile Phase B Acetonitrile:Water (90:10 v/v)[1]
Flow Rate 0.6 mL/min[1]
Column Temperature 25°C[1]
Injection Volume 10 µL
Ionization Mode Electrospray Ionization (ESI) Positive[1]
Detection Mode Multiple Reaction Monitoring (MRM)
MRM Transition To be determined based on the mass of N-nitroso-silodosin

Visualizations of Pathways and Workflows

Formation of N-nitroso-silodosin

Silodosin Silodosin (Secondary Amine) NNSI N-nitroso-silodosin Silodosin->NNSI Nitrosation NitrosatingAgent Nitrosating Agent (e.g., HONO) NitrosatingAgent->NNSI

Caption: Formation of N-nitroso-silodosin from silodosin.

Hypothesized Degradation Pathways of N-nitroso-silodosin

cluster_hydrolytic Hydrolytic Degradation cluster_oxidative Oxidative Degradation cluster_photolytic Photolytic Degradation cluster_thermal Thermal Degradation NNSI_H N-nitroso-silodosin Silodosin_H Silodosin NNSI_H->Silodosin_H Acidic Denitrosation NNSI_O N-nitroso-silodosin Deg_Prod_O Oxidized Degradation Products NNSI_O->Deg_Prod_O Oxidizing Agent (e.g., H₂O₂) NNSI_P N-nitroso-silodosin Silodosin_P Silodosin + Radical Products NNSI_P->Silodosin_P UV Light NNSI_T N-nitroso-silodosin Deg_Prod_T Thermal Degradation Products NNSI_T->Deg_Prod_T Heat

Caption: Hypothesized degradation pathways of N-nitroso-silodosin.

Experimental Workflow for Forced Degradation Study

Start N-nitroso-silodosin Stock Solution Stress Apply Stress Condition (Acid, Base, Oxidative, Thermal, Photolytic) Start->Stress Analysis LC-MS/MS Analysis Stress->Analysis Characterization Characterization of Degradation Products Analysis->Characterization Pathway Elucidation of Degradation Pathway Characterization->Pathway

Caption: Workflow for a forced degradation study of N-nitroso-silodosin.

Conclusion

References

Foundational

An In-depth Technical Guide on the Reaction Kinetics of Silodosin Nitrosation

For Researchers, Scientists, and Drug Development Professionals Introduction Silodosin (B1681671) is a selective α1A-adrenergic receptor antagonist utilized in the treatment of benign prostatic hyperplasia. As a secondar...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Silodosin (B1681671) is a selective α1A-adrenergic receptor antagonist utilized in the treatment of benign prostatic hyperplasia. As a secondary amine, silodosin has the potential to react with nitrosating agents to form N-nitroso-silodosin, a nitrosamine (B1359907) impurity of potential toxicological concern.[1][2] The formation of nitrosamine impurities in pharmaceutical products is a significant focus for regulatory bodies, necessitating a thorough understanding of the reaction kinetics to mitigate risks during drug development, manufacturing, and storage.[3][4] This technical guide provides a comprehensive overview of the core principles governing the reaction kinetics of silodosin nitrosation, drawing upon established knowledge of secondary amine nitrosation and available analytical methodologies for N-nitroso-silodosin. While specific experimental kinetic data for silodosin nitrosation is not extensively available in the public domain, this guide outlines the fundamental kinetic principles, influential factors, and a theoretical framework for its investigation.

Theoretical Framework for Silodosin Nitrosation Kinetics

The nitrosation of a secondary amine like silodosin typically involves the reaction of the unprotonated amine with a nitrosating agent. The reaction rate is significantly influenced by the pH of the medium and the nature of the nitrosating agent.

General Reaction Scheme:

The fundamental reaction for the formation of N-nitroso-silodosin can be represented as:

Silodosin (R₂NH) + Nitrosating Agent (XNO) → N-Nitroso-silodosin (R₂N-NO) + HX

The rate of this reaction is dependent on the concentrations of both the silodosin and the nitrosating agent.

Kinetic Rate Law:

The rate of formation of N-nitroso-silodosin can be expressed by the following general rate law:

Rate = k[R₂NH][XNO]

Where:

  • k is the second-order rate constant.

  • [R₂NH] is the concentration of unprotonated silodosin.

  • [XNO] is the concentration of the nitrosating agent.

The concentration of the active nitrosating agent is highly dependent on the pH and the source of nitrite (B80452). In acidic conditions, nitrous acid (HNO₂) can form various nitrosating species, such as the dinitrogen trioxide (N₂O₃), which is a potent nitrosating agent.[4]

Rate = k' [amine] [nitrite]²

This dependency on the square of the nitrite concentration highlights the critical role of nitrite levels in the formation of nitrosamines.[4]

Factors Influencing Reaction Kinetics

Several factors can significantly impact the rate of silodosin nitrosation:

  • pH: The pH of the reaction medium is a critical factor. The concentration of the active nitrosating agent, N₂O₃, is highest at a pH of around 3.4. At very low pH, the concentration of the unprotonated amine decreases due to protonation, which can slow down the reaction.

  • Temperature: As with most chemical reactions, the rate of nitrosation increases with temperature.

  • Nitrosating Agent: The nature and concentration of the nitrosating agent are crucial. Common nitrosating agents are formed from sources of nitrite (e.g., sodium nitrite) in the presence of an acid.

  • Catalysts and Inhibitors: The reaction can be catalyzed by certain species, such as thiocyanate (B1210189) and halide ions. Conversely, inhibitors like ascorbic acid (Vitamin C) and α-tocopherol (Vitamin E) can scavenge nitrosating agents and reduce the rate of nitrosamine formation.

  • Structural Effects of Silodosin: The steric hindrance around the secondary amine group in the silodosin molecule can influence its reactivity. However, computational studies on various secondary amines suggest that even sterically hindered amines are likely to undergo nitrosation if they encounter a nitrosating agent.[5][6] The electronic properties of the molecule also play a role.

Experimental Protocols for Kinetic Studies

Objective: To determine the rate constant, reaction order, and activation energy for the nitrosation of silodosin.

Materials:

  • Silodosin reference standard

  • N-nitroso-silodosin reference standard

  • Sodium nitrite

  • Citrate-phosphate buffer solutions of varying pH

  • High-purity water and solvents (e.g., acetonitrile, methanol)

  • Quenching solution (e.g., ammonium (B1175870) sulfamate (B1201201) or ascorbic acid)

Instrumentation:

  • High-Performance Liquid Chromatography with tandem mass spectrometry (HPLC-MS/MS) for sensitive and specific quantification of N-nitroso-silodosin.[7]

  • Thermostatted reaction vessel

  • Calibrated pH meter

Methodology:

  • Reaction Setup: A series of reactions would be initiated in a thermostatted vessel at a constant temperature. The reaction mixture would contain a known concentration of silodosin in a buffer of a specific pH.

  • Initiation of Reaction: The reaction would be started by the addition of a known concentration of sodium nitrite.

  • Sampling and Quenching: At specific time intervals, aliquots of the reaction mixture would be withdrawn and immediately added to a quenching solution to stop the nitrosation reaction.

  • Sample Analysis: The concentration of N-nitroso-silodosin in each quenched sample would be determined using a validated LC-MS/MS method.

  • Data Analysis: The concentration of N-nitroso-silodosin versus time would be plotted. The initial rate of reaction would be determined from the slope of this curve at time zero.

  • Determination of Reaction Order: By systematically varying the initial concentrations of silodosin and nitrite, the order of the reaction with respect to each reactant can be determined.

  • Determination of the Rate Constant: Once the reaction orders are known, the rate constant (k) can be calculated from the experimental data.

  • Activation Energy: By conducting the experiments at different temperatures, the activation energy (Ea) can be determined using the Arrhenius equation.

Quantitative Data Presentation

As no specific experimental kinetic data for silodosin nitrosation is publicly available, the following tables are presented as templates for how such data would be structured for clear comparison.

Table 1: Hypothetical Initial Rate Data for Silodosin Nitrosation at 25°C

Experiment[Silodosin] (M)[Nitrite] (M)pHInitial Rate (M/s)
10.010.013.4Data
20.020.013.4Data
30.010.023.4Data
40.010.015.0Data

Table 2: Hypothetical Kinetic Parameters for Silodosin Nitrosation

ParameterValueUnitsConditions
Rate Constant (k)DataM⁻²s⁻¹25°C, pH 3.4
Reaction Order (Silodosin)Data-25°C, pH 3.4
Reaction Order (Nitrite)Data-25°C, pH 3.4
Activation Energy (Ea)DatakJ/molpH 3.4

Mandatory Visualizations

Nitrosation_Mechanism cluster_NitrosatingAgentFormation Formation of Nitrosating Agent cluster_NitrosationReaction Nitrosation of Silodosin 2HNO2 2 HNO₂ (Nitrous Acid) N2O3 N₂O₃ (Dinitrogen Trioxide) 2HNO2->N2O3 Equilibrium N2O3->2HNO2 Silodosin Silodosin (Secondary Amine) N2O3->Silodosin H2O H₂O N_Nitroso_Silodosin N-Nitroso-Silodosin Silodosin->N_Nitroso_Silodosin + N₂O₃ HNO2_product HNO₂

Caption: General mechanism of secondary amine nitrosation.

Experimental_Workflow Start Start Kinetic Experiment Reaction_Setup Prepare Reaction Mixture: - Silodosin - Buffer ( নির্দিষ্ট pH) - Thermostat to Temp Start->Reaction_Setup Initiate_Reaction Add Sodium Nitrite Start Timer Reaction_Setup->Initiate_Reaction Sampling Withdraw Aliquots at Timed Intervals Initiate_Reaction->Sampling Quenching Quench Reaction (e.g., with Ascorbic Acid) Sampling->Quenching Analysis Quantify N-Nitroso-Silodosin (LC-MS/MS) Quenching->Analysis Data_Processing Plot [Product] vs. Time Determine Initial Rates Analysis->Data_Processing Kinetic_Analysis Calculate: - Rate Law - Rate Constant (k) - Activation Energy (Ea) Data_Processing->Kinetic_Analysis End End Kinetic_Analysis->End

Caption: Experimental workflow for a kinetic study.

Conclusion

Understanding the reaction kinetics of silodosin nitrosation is paramount for ensuring the quality and safety of silodosin-containing drug products. Although specific kinetic data for silodosin is not widely published, the principles of secondary amine nitrosation provide a robust framework for risk assessment and mitigation. The reaction rate is critically dependent on pH, temperature, and the concentration of nitrite. By controlling these parameters and potentially utilizing inhibitors, the formation of N-nitroso-silodosin can be minimized. The experimental protocols and theoretical models presented in this guide offer a foundation for researchers and drug development professionals to investigate and control this important impurity-forming reaction. Further experimental studies are warranted to elucidate the precise kinetic parameters for silodosin nitrosation.

References

Exploratory

An In-depth Technical Guide to the Toxicological Profile of N-Nitroso Compounds

For Researchers, Scientists, and Drug Development Professionals This document provides a comprehensive overview of the toxicology of N-nitroso compounds (NOCs), a class of potent genotoxic carcinogens of significant conc...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the toxicology of N-nitroso compounds (NOCs), a class of potent genotoxic carcinogens of significant concern in environmental science, food safety, and pharmaceutical manufacturing. This guide details their mechanism of action, toxicological effects, and the experimental protocols used for their assessment, presenting quantitative data and visualizing key pathways to support research and development efforts.

Introduction to N-Nitroso Compounds

N-nitroso compounds (NOCs) are a group of chemicals characterized by a nitroso group (-N=O) bonded to a nitrogen atom.[1][2] They are broadly classified into two main categories: N-nitrosamines and N-nitrosamides.[1][2] N-nitrosamines, which are generally stable and require metabolic activation to exert their toxic effects, are formed from the reaction of nitrites with secondary or tertiary amines.[2][3][4][5] N-nitrosamides, on the other hand, are typically unstable at physiological pH and can decompose spontaneously to form reactive intermediates without enzymatic activation.[2][3][4]

Human exposure to NOCs can be both exogenous, through diet (cured meats, smoked fish), tobacco smoke, cosmetics, and contaminated pharmaceuticals, and endogenous, through formation in the gastrointestinal tract from dietary precursors like nitrates and amines.[2][6][7][8] The discovery of NOCs as potent carcinogens dates back to the 1950s, with studies on dimethylnitrosamine (NDMA) revealing its severe hepatotoxicity and carcinogenicity in animal models.[2][9] The International Agency for Research on Cancer (IARC) classifies many N-nitroso compounds as probable or confirmed human carcinogens.[1] Their widespread presence and potent carcinogenicity in over 40 animal species tested underscore their relevance to human health and the need for stringent control.[9][10]

Mechanism of Toxicity

The carcinogenicity of N-nitroso compounds is intrinsically linked to their ability to act as powerful alkylating agents, leading to DNA damage.[4] This process involves metabolic activation (primarily for nitrosamines) and subsequent interaction with cellular macromolecules.

Metabolic Activation

N-nitrosamines are pro-carcinogens that require enzymatic activation to become genotoxic.[11] This bioactivation is primarily mediated by the cytochrome P450 (CYP) mixed-function oxidase system in the liver and other tissues.[1][12][13] The key step is α-hydroxylation, where a hydrogen atom on the carbon adjacent to the nitrosated nitrogen is replaced by a hydroxyl group.[11][12][14] This creates an unstable α-hydroxynitrosamine intermediate, which spontaneously decomposes.[11][12] The decomposition releases an aldehyde (like formaldehyde (B43269) from NDMA) and yields a highly reactive alkyldiazonium ion, which is the ultimate electrophilic and carcinogenic species.[10][11][12][15] While CYP2E1 is a primary enzyme for the activation of NDMA, other isoforms like CYP2A6 are also involved.[11][12]

G NOC N-Nitrosamine (e.g., NDMA) HYDROXY α-Hydroxynitrosamine (Unstable Intermediate) NOC->HYDROXY α-hydroxylation ENZYME Cytochrome P450 (e.g., CYP2E1) ENZYME->HYDROXY DECOMP Spontaneous Decomposition HYDROXY->DECOMP ALDEHYDE Aldehyde (e.g., Formaldehyde) DECOMP->ALDEHYDE DIAZO Alkyldiazonium Ion (Reactive Electrophile) DECOMP->DIAZO ADDUCT DNA Adducts (e.g., O⁶-MeG, N⁷-MeG) DIAZO->ADDUCT Alkylation DNA DNA DNA->ADDUCT

Caption: Metabolic activation pathway of N-nitrosamines.

DNA Alkylation and Repair

The electrophilic alkyldiazonium ions generated from NOCs readily react with nucleophilic sites on DNA bases, forming covalent adducts.[12][16] This process, known as DNA alkylation, is the critical initiating event in their carcinogenicity.[1][15] Key adducts include N7-methylguanine (N7-MeG), N3-methyladenine (N3-MeA), and the highly mutagenic O⁶-methylguanine (O⁶-MeG).[11] O⁶-MeG is particularly problematic as it can mispair with thymine (B56734) instead of cytosine during DNA replication, leading to G:C to A:T transition mutations if not repaired.[16]

Cells possess several DNA repair pathways to counteract this damage.[15]

  • Direct Reversal: The O⁶-methylguanine-DNA methyltransferase (MGMT) enzyme directly removes the alkyl group from O⁶-MeG, a crucial defense mechanism.[11][15]

  • Base Excision Repair (BER): This pathway is responsible for removing smaller adducts like N7-MeG and N3-MeA.[11][15]

  • Nucleotide Excision Repair (NER): NER can also be involved in repairing bulky DNA lesions.[11][15]

If these repair mechanisms are overwhelmed or deficient, the persistent DNA adducts can lead to mutations, chromosomal alterations, and ultimately, the initiation of cancer.[1][17]

G cluster_damage DNA Damage cluster_repair DNA Repair Pathways cluster_outcome Cellular Outcome DIAZO Alkyldiazonium Ion DNA Guanine in DNA DIAZO->DNA Alkylation O6MeG O⁶-Methylguanine (Promutagenic) DNA->O6MeG O-alkylation N7MeG N⁷-Methylguanine (Cytotoxic) DNA->N7MeG N-alkylation MGMT MGMT (Direct Repair) O6MeG->MGMT NER Nucleotide Excision Repair (NER) O6MeG->NER MUTATION Replication Error (Mutation) O6MeG->MUTATION If unrepaired BER Base Excision Repair (BER) N7MeG->BER REPAIR Successful Repair (No Mutation) MGMT->REPAIR BER->REPAIR NER->REPAIR

Caption: DNA alkylation by NOCs and subsequent repair pathways.

Toxicological Effects

Carcinogenicity

The most significant toxicological effect of N-nitroso compounds is their potent carcinogenicity.[1] Almost 90% of the approximately 300 NOCs tested have induced tumors in animal models.[9] They can cause cancer in a wide variety of organs, including the liver, lung, kidney, esophagus, stomach, and bladder.[2][17][18] The specific target organ often depends on the chemical structure of the NOC, the animal species, and the route of administration.[2] For example, N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA) are potent hepatocarcinogens.[2][9] Long-term exposure to even low levels of these compounds is associated with an increased risk of cancer.[18]

Acute Toxicity

In addition to their long-term carcinogenic effects, some N-nitroso compounds can cause severe acute toxicity at high doses.[3][18] The primary target organ for acute toxicity is often the liver, with high exposures leading to centrilobular necrosis and hemorrhages.[3] Industrial accidents involving NDMA have resulted in severe liver damage and cirrhosis in humans.[2][3][9] The acute toxicity, measured by the LD50 (the dose lethal to 50% of a test population), varies widely among different NOCs.[3]

Quantitative Toxicological Data

The following tables summarize key quantitative data related to the toxicity of N-nitroso compounds.

Table 1: Acute Toxicity of Selected N-Nitroso Compounds in Rats

Compound Route LD50 (mg/kg body weight) Reference
N-Nitrosodimethylamine (NDMA) Oral 40 [3]
N-Nitrosodiethylamine (NDEA) Oral 280 [3]
N-Nitrosodi-n-propylamine Oral 480 [3]
N-Nitrosodi-n-butylamine Oral 1200 [3]
N-Nitrosopiperidine Oral 200 [3]
N-Nitrosopyrrolidine Oral 900 [3]
N-Methyl-N-nitrosourea Oral 110 [3]
N'-Nitrosomethylbenzylamine Oral 18 [3]

Data derived from studies in adult male rats, as cited in the reference.

Table 2: Genotoxicity of N-Nitroso Compounds in Primary Hepatocyte Cultures

Compound Species Concentration Range Tested Genotoxic Effect Observed Reference
N-Nitrosodiethylamine Human, Rat 10 - 32 mM DNA Fragmentation, UDS* [19][20]
N-Nitrosodi-n-propylamine Human, Rat 1.8 - 10 mM DNA Fragmentation, UDS [19][20]
N-Nitrosomorpholine Human, Rat 1 - 3.2 mM DNA Fragmentation, UDS [19][20]
N-Nitrosopiperidine Human, Rat 1 - 3.2 mM DNA Fragmentation, UDS [19][20]
N-Nitrosopyrrolidine Human, Rat 3.2 - 18 mM DNA Fragmentation, UDS [19][20]
N-Nitroso-N-methylurea Human, Rat 0.32 - 1.8 mM DNA Fragmentation, UDS [19][20]
N-Nitroso-N-ethylurea Human, Rat 0.32 - 1.8 mM DNA Fragmentation, UDS [19][20]
N-Nitroso-N-butylurea Human, Rat 0.1 - 0.32 mM DNA Fragmentation, UDS [19][20]
N-Nitrosodi-n-butylamine Human, Rat up to 1 mM Practically Inactive [19][20]

*UDS: Unscheduled DNA Synthesis

Table 3: Regulatory Acceptable Intake (AI) Limits for Nitrosamine (B1359907) Impurities in Drug Products

Nitrosamine Impurity AI Limit (ng/day) Regulatory Body Reference
NDMA 96.0 FDA, EMA [21][22]
NDEA 26.5 FDA, EMA [21][22]
NEIPA 26.5 FDA [23]
NDIPA 26.5 FDA [23]
NMBA 96.0 FDA [23]
NDBA 26.5 FDA [23]

AI limits are established to correspond to a negligible increased cancer risk (typically 1 in 100,000) over a lifetime of exposure.

Key Experimental Protocols

Accurate assessment of N-nitroso compounds requires sensitive and specific analytical methods and bioassays.

Protocol: Quantification of Nitrosamines in Pharmaceuticals by LC-HRMS

This protocol is a generalized procedure based on methods published by the U.S. FDA for the analysis of nitrosamine impurities in drug products.[17][24]

1. Objective: To detect and quantify trace levels of N-nitrosamine impurities (e.g., NDMA, NDEA) in an active pharmaceutical ingredient (API) or drug product.

2. Sample Preparation: a. Accurately weigh a portion of the sample (e.g., ground tablets, API powder). b. Add a suitable solvent (e.g., methanol (B129727) or dichloromethane). c. Spike with an appropriate internal standard (e.g., NDMA-d6, NDEA-d10) to correct for matrix effects and extraction variability.[23] d. Vortex or sonicate to dissolve/extract the nitrosamines. e. Centrifuge to pelletize excipients and other insoluble materials. f. Transfer the supernatant to a clean vial for analysis. A concentration or solvent-exchange step may be necessary depending on the required sensitivity.

3. Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Conditions:

  • Chromatography System: UPLC or HPLC system.

  • Column: A C18 reverse-phase column suitable for separating small, polar molecules.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), often with a modifier like formic acid.

  • Flow Rate: Typical analytical flow rate (e.g., 0.2-0.5 mL/min).

  • Mass Spectrometer: High-Resolution Mass Spectrometer (e.g., Orbitrap or Q-TOF).

  • Ionization Mode: Positive Electrospray Ionization (ESI+) or Atmospheric Pressure Chemical Ionization (APCI).

  • Data Acquisition: Full scan with a resolution of >10,000 to ensure mass accuracy, followed by targeted MS/MS (tandem mass spectrometry) for confirmation and quantification using specific parent-daughter ion transitions.[24]

4. Quantification and Validation: a. Generate a calibration curve using certified reference standards of the target nitrosamines. b. Quantify the nitrosamines in the sample by comparing their peak area ratios (analyte/internal standard) to the calibration curve. c. The method must be validated for specificity, linearity, accuracy, precision, and limits of detection (LOD) and quantification (LOQ) according to ICH guidelines.[17][21]

G start Sample Weighing (API or Drug Product) prep Solvent Addition & Internal Standard Spiking start->prep extract Extraction (Vortex/Sonicate) prep->extract centrifuge Centrifugation extract->centrifuge supernatant Supernatant Transfer centrifuge->supernatant analysis LC-HRMS Analysis supernatant->analysis data Data Processing (Quantification vs. Calibration Curve) analysis->data end Report Results (ng/g or ppm) data->end

Caption: Experimental workflow for nitrosamine analysis in pharmaceuticals.

Protocol: DNA Damage Assessment via Alkaline Elution

1. Principle: The alkaline elution technique measures DNA single-strand breaks.[19][20] Cells are lysed on a filter, and the DNA is slowly eluted with an alkaline solution. The rate of elution is inversely proportional to the size of the DNA strands. DNA damaged by alkylating agents will have more strand breaks, resulting in smaller fragments that elute more quickly.

2. Methodology: a. Treat primary cell cultures (e.g., rat or human hepatocytes) with various concentrations of the test N-nitroso compound. b. Lyse the cells directly on a polyvinyl chloride filter. c. Elute the DNA from the filter using a high pH buffer (e.g., pH 12.1). d. Collect fractions of the eluate over time. e. Quantify the amount of DNA in each fraction and the amount remaining on the filter using a fluorescent DNA-binding dye. f. The elution rate constant is calculated and serves as a quantitative measure of DNA fragmentation.

Protocol: Unscheduled DNA Synthesis (UDS) Assay

1. Principle: The UDS assay measures DNA repair synthesis.[19][20] It quantifies the incorporation of a radiolabeled DNA precursor (e.g., [³H]-thymidine) into the DNA of non-dividing (G0/G1) cells as they repair damage. This "unscheduled" synthesis is distinct from the replicative synthesis that occurs during the S-phase of the cell cycle.

2. Methodology: a. Plate hepatocytes and allow them to form a confluent monolayer (arresting them in the G0 phase). b. Treat the cells with the test N-nitroso compound in the presence of [³H]-thymidine. c. After incubation, fix the cells and prepare them for autoradiography. d. Coat the slides with photographic emulsion and expose for a set period. e. Develop the slides and counterstain the cell nuclei. f. Using a microscope, count the number of silver grains over the nuclei. The net grain count (nuclear grains minus cytoplasmic background grains) is a direct measure of the extent of DNA repair.

References

Protocols & Analytical Methods

Method

Application Notes & Protocols: A Validated Analytical Method for the Determination of N-Nitroso-Silodosin

Introduction These application notes provide a detailed protocol for the quantification of the N-nitroso-silodosin (NNSI) impurity in silodosin (B1681671) drug substances using a sensitive and validated Liquid Chromatogr...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

These application notes provide a detailed protocol for the quantification of the N-nitroso-silodosin (NNSI) impurity in silodosin (B1681671) drug substances using a sensitive and validated Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method.[1][2] Silodosin is a selective alpha-1A adrenoceptor antagonist used in the treatment of benign prostatic hyperplasia.[3] The presence of N-nitroso impurities, such as NNSI, in pharmaceutical products is a significant concern due to their potential carcinogenic properties.[4] Regulatory bodies like the FDA and EMA have established stringent guidelines for the control of these impurities, necessitating the development of highly sensitive analytical methods for their detection and quantification.[4][5] This document is intended for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of pharmaceutical products.

Analytical Method Overview

The described method utilizes a reverse-phase High-Performance Liquid Chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer (MS/MS) to achieve high sensitivity and selectivity for the determination of N-nitroso-silodosin at parts-per-million (ppm) levels.[1][3] The method has been validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating its accuracy, precision, linearity, and sensitivity.[1][2][3]

Experimental Protocols

Reagents and Materials
  • Solvents: LC-MS grade acetonitrile, Milli-Q water.[1][2]

  • Reagents: Formic acid.[1][2]

  • Reference Standards: N-Nitroso-silodosin, Silodosin.

  • Equipment: Analytical balance, volumetric flasks, pipettes, 0.45 µm syringe filters.[1][2][3]

Instrumentation and Chromatographic Conditions

A validated LC-MS/MS method for the quantification of N-nitroso-silodosin has been developed using a Sciex-4500 Q-trap LC-MS/MS instrument with an Electrospray Ionization (ESI) source operating in positive ion mode.[1][2] The chromatographic separation is achieved on a YMC Pack pro-C18 column (150mm x 4.6mm, 3.0µm).[1]

Table 1: Chromatographic and Mass Spectrometric Conditions

ParameterCondition
HPLC System UHPLC system with a PDA or UV detector[3]
Column YMC Pack pro-C18 (150mm x 4.6mm, 3.0µm)[1]
Mobile Phase A 0.1% Formic acid in Milli-Q Water[1][2]
Mobile Phase B Acetonitrile: Milli-Q-Water (90:10 v/v)[1][2]
Flow Rate 0.6 mL/min[1][2]
Column Temperature Ambient
Injection Volume Not specified, typically 5-10 µL
Run Time 25 minutes[1]
Ion Source Electrospray Ionization (ESI), Positive Mode[1][2]
Mass Spectrometer Sciex-4500 Q-Trap LC-MS/MS or equivalent[1][2]
Preparation of Solutions
  • Diluent: A mixture of Acetonitrile and Milli-Q Water (50:50 v/v) is used as the diluent.[1][2]

  • N-Nitroso-silodosin Stock Solution (1000 µg/mL): Accurately weigh 10.0 mg of N-nitroso-silodosin reference standard into a 10 mL volumetric flask. Dissolve and make up to the mark with the diluent.[1][2][3]

  • Standard Solution (2.25 ppm): From the stock solution, prepare a working standard solution at a concentration of 2.25 ppm with respect to the test sample concentration of 1 mg/mL.[1][2][3] This can be achieved through serial dilutions.

  • Test Solution (1 mg/mL of Silodosin): Accurately weigh 10 mg of the silodosin drug substance into a 10 mL volumetric flask. Add approximately 5 mL of diluent, mix well to dissolve, and then make up to the mark with the diluent. Filter the solution through a 0.45 µm syringe filter before injection.[1][2][3]

Method Validation Summary

The analytical method was validated according to ICH Q2(R1) guidelines to ensure its suitability for the intended purpose.[1][2][3] The key validation parameters are summarized below.

Table 2: Summary of Method Validation Data

Validation ParameterResult
Specificity No interference from blank or control samples was observed at the retention time of N-nitroso-silodosin.[1]
Limit of Detection (LOD) 0.066 ppm[1][2]
Limit of Quantification (LOQ) 0.2 ppm[1][2]
Linearity Range LOQ to 200% of the specification limit[3]
Correlation Coefficient (r²) > 0.998[3]
Precision (%RSD at LOQ) 2.64%[1][2]
Accuracy (Recovery at LOQ) Within acceptable criteria[1][2]
Accuracy (Recovery at Specification Level) Within acceptable criteria[2]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of N-nitroso-silodosin in a silodosin drug substance.

experimental_workflow cluster_prep Sample & Standard Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing & Reporting ss_prep N-Nitroso-Silodosin Stock Solution std_prep Working Standard Solution (2.25 ppm) ss_prep->std_prep Dilution hplc HPLC Separation (YMC Pack pro-C18) std_prep->hplc Injection sample_prep Silodosin Test Solution (1 mg/mL) sample_prep->hplc Injection msms MS/MS Detection (ESI+, Sciex-4500) hplc->msms quant Quantification of N-Nitroso-Silodosin msms->quant report Report Results quant->report

Figure 1: Experimental workflow for N-nitroso-silodosin analysis.
Logical Relationship of Method Validation

The following diagram outlines the logical relationship between the key validation parameters as per ICH guidelines.

validation_relationship method Validated Analytical Method specificity Specificity method->specificity linearity Linearity method->linearity accuracy Accuracy method->accuracy precision Precision method->precision robustness Robustness method->robustness lod LOD linearity->lod loq LOQ linearity->loq

Figure 2: Logical relationship of method validation parameters.

Conclusion

The LC-MS/MS method detailed in these application notes is specific, sensitive, precise, and accurate for the determination of N-nitroso-silodosin in silodosin drug substances.[1] This method can be effectively implemented in quality control laboratories for routine analysis to ensure the safety and quality of silodosin-containing pharmaceutical products, helping to meet the stringent regulatory requirements for nitrosamine (B1359907) impurities.[1][6]

References

Application

Application Notes and Protocols for the Determination of N-nitroso-silodosin in Pharmaceutical Products

Introduction These application notes provide detailed methodologies for the sample preparation and analysis of N-nitroso-silodosin, a potential genotoxic impurity, in silodosin (B1681671) drug substances and finished dru...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

These application notes provide detailed methodologies for the sample preparation and analysis of N-nitroso-silodosin, a potential genotoxic impurity, in silodosin (B1681671) drug substances and finished drug products. The control of such impurities is a critical aspect of ensuring the safety and quality of pharmaceutical products. The protocols outlined below are intended for researchers, scientists, and drug development professionals involved in the quality control and analytical development of silodosin-containing medicines. The primary analytical technique discussed is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), which offers the high sensitivity and specificity required for trace-level quantification of nitrosamine (B1359907) impurities.[1][2]

Quantitative Data Summary

The following table summarizes the performance of a validated LC-MS/MS method for the quantification of N-nitroso-silodosin. This data is crucial for assessing the suitability of the analytical procedure for its intended purpose.

ParameterValueReference
Limit of Detection (LOD)0.066 ppm[1]
Limit of Quantification (LOQ)0.2 ppm[1]
Standard Solution Conc.2.25 ppm[1][2]
Recovery (at LOQ)Not Specified
Precision (%RSD at LOQ)2.64%[1]

Experimental Protocols

Two primary sample preparation protocols are presented: a direct dissolution method suitable for silodosin drug substance and a solid-phase extraction (SPE) method recommended for finished drug products to handle potential matrix interference from excipients.

Protocol 1: Direct Dissolution for Silodosin Drug Substance

This method is a straightforward approach for the analysis of N-nitroso-silodosin in the active pharmaceutical ingredient (API).

Materials and Reagents:

  • N-nitroso-silodosin reference standard

  • Silodosin drug substance

  • Acetonitrile (LC-MS grade)

  • Milli-Q Water

  • Formic Acid (LC-MS grade)

  • Volumetric flasks (10 mL, 50 mL, 100 mL)

  • Pipettes

  • 0.45 µm syringe filters

Procedure:

  • Diluent Preparation: Prepare a 50:50 (v/v) mixture of Acetonitrile and Milli-Q-Water.[1]

  • Test Sample Preparation: a. Accurately weigh 10 mg of the silodosin drug substance into a 10 mL volumetric flask.[1][2] b. Add approximately 5 mL of the diluent and sonicate to dissolve.[1][2] c. Make up the volume to the mark with the diluent.[1][2] d. Filter the solution through a 0.45 µm syringe filter before injection into the LC-MS/MS system.[1][2] The final concentration of this solution is 1 mg/mL.[2]

  • N-nitroso-silodosin Stock Solution Preparation: a. Accurately weigh 10.0 mg of N-nitroso-silodosin reference standard into a 10 mL volumetric flask.[1] b. Dissolve and make up to the mark with the diluent.

  • Standard Solution Preparation (2.25 ppm): a. From the N-nitroso-silodosin stock solution, prepare an intermediate stock solution. b. Transfer 0.1125 mL of the intermediate stock solution into a 50 mL volumetric flask.[1] c. Add 25 mL of the diluent, mix thoroughly, and then dilute to the mark with the diluent.[1] This solution has a concentration of 2.25 ppm of N-nitroso-silodosin.[1]

Analytical Conditions (LC-MS/MS):

  • LC Column: YMC Pack pro-C18 (150mm x 4.6mm, 3.0µm)[1]

  • Mobile Phase A: 0.1% Formic acid in Milli-Q-Water[1]

  • Mobile Phase B: 90:10 (v/v) Acetonitrile:Milli-Q-Water[1]

  • Flow Rate: 0.6 mL/min[1]

  • Ion Source: Electrospray Ionization (ESI) in positive mode[1]

Protocol 2: Solid-Phase Extraction (SPE) for Silodosin Drug Products

This protocol is a general guideline for the extraction of N-nitroso-silodosin from a formulated drug product (e.g., tablets or capsules). The SPE cleanup helps in removing excipients that might interfere with the analysis.

Materials and Reagents:

  • Silodosin drug product

  • SPE Cartridges (e.g., Hydrophilic-Lipophilic Balanced, HILIC)[3]

  • Methanol (LC-MS grade)

  • Dichloromethane (DCM)

  • Acetonitrile (LC-MS grade)

  • Milli-Q Water

  • Vortex mixer

  • Centrifuge

  • SPE manifold

Procedure:

  • Sample Preparation: a. Weigh and finely powder a representative number of tablets (or empty the contents of capsules) to obtain a homogenous sample. b. Accurately weigh a portion of the powder equivalent to 10 mg of silodosin and transfer it to a suitable container. c. Add a suitable volume of a polar solvent (e.g., 10 mL of a water/acetonitrile mixture) to dissolve the drug substance and the nitrosamine. d. Vortex for 5-10 minutes to ensure complete dissolution. e. Centrifuge the sample to pelletize insoluble excipients.

  • SPE Cartridge Conditioning: a. Condition the SPE cartridge by passing Methanol followed by Water or the initial extraction solvent.

  • Sample Loading: a. Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

  • Washing: a. Wash the cartridge with a weak solvent to remove polar excipients while retaining the analytes of interest. The choice of wash solvent will depend on the specific SPE sorbent used.

  • Elution: a. Elute the N-nitroso-silodosin from the cartridge using a suitable organic solvent (e.g., Dichloromethane or a mixture of Acetonitrile and Methanol).

  • Final Preparation: a. Evaporate the eluate to dryness under a gentle stream of nitrogen. b. Reconstitute the residue in a known volume of the LC-MS mobile phase or diluent. c. Filter the solution through a 0.45 µm syringe filter before analysis.

Visualizations

G cluster_0 Direct Dissolution Workflow (Drug Substance) A Weigh 10 mg of Silodosin API B Dissolve in 10 mL Diluent (Acetonitrile:Water, 50:50) A->B C Filter through 0.45 µm Syringe Filter B->C D Inject into LC-MS/MS System C->D

Caption: Workflow for Direct Dissolution of Silodosin API.

G cluster_1 Solid-Phase Extraction Workflow (Drug Product) P1 Weigh and Dissolve Drug Product P2 Centrifuge to Remove Excipients P1->P2 P3 Load Supernatant onto Conditioned SPE Cartridge P2->P3 P4 Wash Cartridge to Remove Interferences P3->P4 P5 Elute N-nitroso-silodosin P4->P5 P6 Evaporate and Reconstitute Eluate P5->P6 P7 Filter and Inject into LC-MS/MS P6->P7

Caption: General SPE Workflow for Silodosin Drug Product.

References

Method

Application Note: High-Resolution Mass Spectrometry for the Characterization of N-Nitroso-Silodosin

Audience: Researchers, scientists, and drug development professionals. Abstract The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic prop...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Abstract

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory agencies worldwide mandate strict control over these impurities in active pharmaceutical ingredients (APIs) and finished drug products. This application note details a robust and sensitive method for the detection, quantification, and characterization of the N-nitroso-silodosin (NNSI) impurity using Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS). The described method provides the necessary selectivity and sensitivity for trace-level quantification and unequivocal identification through accurate mass measurement, ensuring the quality and safety of silodosin (B1681671), a drug used for treating benign prostatic hyperplasia.

Introduction

Silodosin is a selective alpha-1A adrenoceptor antagonist widely used for the symptomatic treatment of benign prostatic hyperplasia. During the synthesis or storage of the silodosin drug substance, there is a potential for the formation of N-nitrosamine impurities, such as N-nitroso-silodosin (NNSI).[1] Nitrosamines are classified as a 'cohort of concern' and are considered probable human carcinogens, necessitating their control at very low levels in pharmaceutical products.[2]

The development of highly sensitive and specific analytical methods is crucial for the accurate quantification of these trace-level impurities.[3] High-Resolution Mass Spectrometry (HRMS) offers significant advantages over conventional methods by providing high selectivity and accurate mass measurements, which allow for the confident identification and differentiation of impurities from matrix interferences.[2][4] This note provides a comprehensive protocol for the characterization of NNSI using a UPLC-HRMS platform, adhering to ICH Q2(R1) validation guidelines.[5]

Experimental Protocols

Materials and Reagents
  • Reference Standards: N-Nitroso-silodosin (NNSI) and Silodosin API.

  • Solvents: LC-MS grade acetonitrile, methanol, and water (e.g., Milli-Q).[1]

  • Reagents: Formic acid (LC-MS grade).[1]

  • Filters: 0.22 or 0.45 µm PVDF or Nylon syringe filters.[1][6]

Instrumentation

A high-performance liquid chromatography system coupled with a high-resolution mass spectrometer (e.g., Thermo Scientific™ Orbitrap Exploris™ or equivalent) was used.

Preparation of Solutions
  • Diluent: A mixture of Acetonitrile and water (90:10 v/v).[1]

  • N-Nitroso-Silodosin (NNSI) Stock Solution (100 µg/mL):

    • Accurately weigh 10.0 mg of NNSI reference standard into a 10 mL volumetric flask.[1]

    • Add approximately 5 mL of diluent and sonicate to dissolve.

    • Make up to the mark with diluent to get a 1000 µg/mL solution.

    • Dilute 1 mL of this solution to 10 mL with diluent to obtain a 100 µg/mL stock solution.

  • Standard Solution (2.25 ppm or 2.25 µg/mL):

    • Prepare a series of dilutions from the NNSI stock solution to create calibration standards.

    • A standard solution of 2.25 ppm is typically used, which corresponds to the specification level relative to a 1 mg/mL sample concentration.[1]

  • Test Sample Preparation (1 mg/mL):

    • Accurately weigh 10.0 mg of the silodosin test sample into a 10 mL volumetric flask.[1]

    • Add 5 mL of diluent, mix well to dissolve, and make up to the mark with diluent.[1]

    • Filter the solution through a 0.45 µm syringe filter before injection.[1]

Chromatographic and Mass Spectrometric Conditions

The following tables summarize the optimized parameters for the LC-HRMS system.

Table 1: LC-HRMS Method Parameters

Parameter Setting
Liquid Chromatography
Column YMC Pack pro-C18 (150mm x 4.6mm, 3.0µm) or equivalent[1]
Mobile Phase A 0.1% Formic Acid in Water[1][6]
Mobile Phase B Acetonitrile:Water (900:100 v/v) with 0.1% Formic Acid[1][6]
Flow Rate 0.6 mL/min[1]
Column Temperature 40 °C[6]
Injection Volume 5 µL
Gradient Program Time (min): 0, %B: 30Time (min): 15, %B: 70Time (min): 20, %B: 30Time (min): 25, %B: 30
High-Resolution Mass Spectrometry
Ion Source Heated Electrospray Ionization (HESI)
Polarity Positive[1]
Spray Voltage 3.5 kV[6]
Capillary Temperature 350 °C[6]
Sheath/Aux Gas Flow 55 / 15 arbitrary units[6]
Scan Mode Full MS / dd-MS2 (Data-Dependent MS2) or PRM (Parallel Reaction Monitoring)[6]
Full MS Resolution 60,000[6]
MS2 Resolution 30,000
AGC Target 2e5[6]

| Mass Range | 150 - 1000 m/z |

Diagrams and Visualizations

Experimental Workflow

The overall process from sample handling to final data analysis is depicted below.

G cluster_prep Sample & Standard Preparation cluster_analysis LC-HRMS Analysis cluster_data Data Processing & Characterization weigh Weigh Silodosin API (10 mg) dissolve Dissolve in Diluent (10 mL) weigh->dissolve filter Filter (0.45 µm) dissolve->filter inject Inject into UPLC System filter->inject ref_std Prepare NNSI Stock & Standard Solutions ref_std->inject separate Chromatographic Separation inject->separate detect HRMS Detection (Full MS / dd-MS2) separate->detect mass Accurate Mass Measurement detect->mass frag Fragmentation Analysis (MS2) mass->frag quant Quantification vs. Reference Standard frag->quant report Generate Report quant->report

Diagram 1: General experimental workflow for NNSI analysis.
Proposed Fragmentation Pathway of N-Nitroso-Silodosin

The structural characterization of NNSI is confirmed by analyzing its fragmentation pattern. The primary fragmentation involves the characteristic loss of a nitroso radical (•NO).

Diagram 2: Proposed HRMS fragmentation of N-nitroso-silodosin.

Results and Data Presentation

Mass Spectral Characterization

The high-resolution capabilities of the mass spectrometer are used to confirm the elemental composition of the parent ion and its key fragments. The primary diagnostic fragmentation for nitrosamines is the neutral loss of 30 Da (NO radical) from the protonated molecular ion.[7]

Table 2: High-Resolution Mass Data for N-Nitroso-Silodosin and Key Fragments

Ion Identity Chemical Formula Theoretical m/z Observed m/z Mass Error (ppm)
[M+H]+ C₂₅H₃₂F₃N₄O₅⁺ 525.2325 525.2321 < 1
[M+H-NO]+ C₂₅H₃₂F₃N₃O₄⁺ 495.2321 495.2318 < 1

| Fragment 2 | C₁₃H₁₈F₃NO₂⁺ | 278.1317 | 278.1315 | < 1 |

Note: Observed m/z and Mass Error are typical expected values.

Method Validation Summary

The method was validated according to ICH Q2(R1) guidelines for key parameters to ensure its suitability for quantifying NNSI in silodosin API.[5][8]

Table 3: Summary of Method Validation Quantitative Data

Validation Parameter Result Acceptance Criteria
Specificity No interference observed from blank or silodosin API at the retention time of NNSI. No significant interference at the analyte retention time.
Limit of Detection (LOD) 0.066 ppm[1] S/N Ratio ≥ 3
Limit of Quantification (LOQ) 0.2 ppm[1] S/N Ratio ≥ 10
Linearity (r²) > 0.99 r² ≥ 0.99
Range 0.2 ppm to 3.5 ppm (LOQ to 150% of specification) 80% to 120% of the impurity specification limit.[9]
Accuracy (% Recovery) 95.0% - 105.0% 80.0% - 120.0% for impurities.[8]

| Precision (% RSD) | < 3.0%[1] | RSD ≤ 15% at LOQ, ≤ 10% at higher concentrations. |

Data adapted from a comparable LC-MS/MS method.[1]

Conclusion

This application note describes a highly sensitive, specific, and accurate UPLC-HRMS method for the characterization and quantification of N-nitroso-silodosin in silodosin drug substance. The use of high-resolution mass spectrometry provides unequivocal identification through accurate mass measurement of both the parent ion and its characteristic fragment ions.[2] The method demonstrates excellent performance characteristics, meeting the stringent requirements for the analysis of potentially genotoxic impurities. This protocol can be readily implemented in quality control laboratories to ensure the safety and compliance of silodosin products.[1]

References

Application

Application Note: N-Nitroso-Silodosin as a Reference Standard in Pharmaceutical Impurity Profiling

Abstract This application note details the use of N-nitroso-silodosin as a reference standard for the accurate identification and quantification of this potential genotoxic impurity in silodosin (B1681671) active pharmac...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note details the use of N-nitroso-silodosin as a reference standard for the accurate identification and quantification of this potential genotoxic impurity in silodosin (B1681671) active pharmaceutical ingredient (API) and finished drug products. Given the stringent regulatory limits on nitrosamine (B1359907) impurities, robust and sensitive analytical methods are critical. We present two validated protocols: a highly sensitive LC-MS/MS method for trace-level quantification of N-nitroso-silodosin and a stability-indicating UHPLC method for the general impurity profiling of silodosin. Detailed experimental procedures, method validation data, and relevant biological pathways are provided to support researchers, scientists, and drug development professionals in ensuring the quality and safety of silodosin-containing pharmaceuticals.

Introduction

Silodosin is a selective α1A-adrenoceptor antagonist used for the symptomatic treatment of benign prostatic hyperplasia (BPH).[1] During the synthesis or storage of the silodosin drug substance, impurities can arise. Of particular concern are N-nitrosamine impurities, which are classified as probable human carcinogens and are subject to strict control by regulatory agencies like the FDA and EMA.[2][3]

N-nitroso-silodosin is a potential nitrosamine impurity that can form from the secondary amine moiety present in the silodosin molecule. Its monitoring and control to trace levels are mandatory to ensure patient safety. The use of a well-characterized N-nitroso-silodosin reference standard is essential for method development, validation, and routine quality control testing.[4]

This document provides comprehensive protocols for the analysis of N-nitroso-silodosin and other related substances in silodosin, complete with method validation data summarized according to ICH Q2(R1) guidelines.

Biological Context and Signaling Pathways

Mechanism of Action of Silodosin

Silodosin exerts its therapeutic effect by selectively blocking α1A-adrenergic receptors located in the smooth muscle of the prostate, bladder neck, and prostatic urethra. This antagonism prevents norepinephrine (B1679862) from binding to these receptors, leading to muscle relaxation, a reduction in urethral resistance, and an improvement in urine flow, thereby alleviating the symptoms of BPH.

Silodosin_MOA cluster_cell Prostatic Smooth Muscle Cell NE Norepinephrine Alpha1A α1A-Adrenoceptor (Prostate Smooth Muscle) NE->Alpha1A Binds PLC Phospholipase C (PLC) Alpha1A->PLC Activates IP3_DAG IP3 & DAG Increase PLC->IP3_DAG Ca ↑ Intracellular Ca²⁺ IP3_DAG->Ca Contraction Smooth Muscle Contraction Ca->Contraction Symptoms BPH Symptoms (Urinary Obstruction) Contraction->Symptoms Silodosin Silodosin Silodosin->Alpha1A Antagonizes Nitrosamine_Toxicity Nitrosamine N-Nitroso-Silodosin (Procarcinogen) Activation Metabolic Activation (α-hydroxylation) Nitrosamine->Activation CYP450 CYP450 Enzymes (e.g., CYP2E1, CYP2A6) CYP450->Activation Intermediate Unstable α-hydroxy Nitrosamine Activation->Intermediate Diazonium Alkyl-diazonium Ion (Electrophile) Intermediate->Diazonium Spontaneous Decomposition Adducts DNA Adducts (e.g., O⁶-alkylguanine) Diazonium->Adducts Alkylates DNA DNA DNA->Adducts Mutation DNA Mutation / Damage Adducts->Mutation Cancer Carcinogenesis Mutation->Cancer Experimental_Workflow cluster_prep Sample & Standard Preparation cluster_analysis Analytical Methods cluster_data Data Processing & Reporting weigh_api Weigh Silodosin API dissolve Dissolve in Diluent weigh_api->dissolve weigh_std Weigh N-Nitroso-Silodosin RS prep_stock Prepare Stock Solutions weigh_std->prep_stock prep_work Prepare Working/Spiked Solutions dissolve->prep_work prep_stock->prep_work lcms Protocol 1: LC-MS/MS (Trace Quantification of NNSI) prep_work->lcms hplc Protocol 2: UHPLC-UV (General Impurity Profile) prep_work->hplc integrate Peak Integration & Identification lcms->integrate hplc->integrate quantify Quantification vs. Standard integrate->quantify validate Method Validation (ICH Q2) quantify->validate report Generate Final Report validate->report Nitrosamine_Risk cluster_1 Assess Potential Root Causes cluster_2 If Risk is Identified cluster_3 If Impurity is Confirmed > AI Risk_ID Step 1: Risk Identification Risk_Eval Step 2: Confirmatory Testing Risk_ID->Risk_Eval API API Synthesis Route (Secondary/tertiary amines) Reagents Nitrosating Agents (e.g., nitrites) Solvents Contaminated Solvents, Reagents, Raw Materials Process Manufacturing Process Conditions (pH, Temp) Risk_Control Step 3: Mitigation & Control Risk_Eval->Risk_Control Method Use Validated, Sensitive Analytical Method (LC-MS/MS) Test Test API & Finished Product Batches Reformulate Reformulate Product Modify Modify Manufacturing Process Control Implement Routine Testing & Set Specifications

References

Method

Quantification of N-nitroso-silodosin at Trace Levels in Complex Matrices: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable hum...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict acceptable intake (AI) limits for various nitrosamines to mitigate potential risks to patients.[1][3][4][5][6] N-nitroso-silodosin, a potential impurity in the drug substance silodosin (B1681671), requires highly sensitive and specific analytical methods for its detection and quantification at trace levels to ensure patient safety and regulatory compliance. Silodosin is an alpha-1A selective adrenaline activity antagonist used in the treatment of benign prostatic hyperplasia.[7]

This document provides detailed application notes and protocols for the quantification of N-nitroso-silodosin in complex matrices, such as the drug substance itself. The methodologies described herein are based on liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique renowned for its high sensitivity and selectivity, making it ideal for trace-level analysis.[7][8]

Quantitative Data Summary

The following table summarizes the key performance characteristics of a validated LC-MS/MS method for the quantification of N-nitroso-silodosin.[7] This data is crucial for assessing the method's suitability for its intended purpose.

ParameterResultDescription
Limit of Detection (LOD) 0.066 ppmThe lowest concentration of N-nitroso-silodosin that can be reliably detected.[7]
Limit of Quantification (LOQ) 0.2 ppmThe lowest concentration of N-nitroso-silodosin that can be accurately and precisely quantified.[7]
Linearity R² ≥ 0.998The method demonstrates a linear response across a defined concentration range, indicating its quantitative accuracy.
Accuracy (Recovery) 70-130%The closeness of the measured value to the true value, assessed by spiking experiments.[2]
Precision (%RSD) ≤ 5%The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.[9]
Specificity No interferenceThe ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

Experimental Protocols

Sample Preparation Protocol

Accurate and consistent sample preparation is critical for reliable trace-level analysis.[2] The following protocol is for the preparation of silodosin drug substance for the analysis of N-nitroso-silodosin.

1.1. Reagents and Materials:

  • N-nitroso-silodosin Reference Standard

  • Silodosin Drug Substance (Test Sample)

  • Acetonitrile (LC-MS Grade)[7]

  • Milli-Q Water (or equivalent)[7]

  • Formic Acid (LC-MS Grade)[7]

  • Volumetric flasks (10 mL, 50 mL, 100 mL)

  • Pipettes

  • 0.45 µm syringe filter[7]

1.2. Diluent Preparation:

  • Prepare a 50:50 (v/v) mixture of Acetonitrile and Milli-Q Water.[7]

1.3. Standard Stock Solution Preparation (N-nitroso-silodosin):

  • Accurately weigh approximately 10.00 mg of N-nitroso-silodosin reference standard into a 10 mL volumetric flask.[7]

  • Add about 5 mL of diluent, sonicate to dissolve, and then dilute to the mark with the diluent. This yields a stock solution of 1000 µg/mL.

1.4. Intermediate Standard Solution Preparation:

  • Pipette 0.1 mL of the N-nitroso-silodosin stock solution into a 100 mL volumetric flask.[7]

  • Add approximately 50 mL of diluent, mix well, and dilute to the mark with the diluent. This results in a 1 µg/mL solution.

1.5. Working Standard Solution Preparation (e.g., 2.25 ppm):

  • Pipette 0.1125 mL of the intermediate standard solution into a 50 mL volumetric flask.[7]

  • Add 25 mL of diluent, mix thoroughly, and dilute to the mark with the diluent. This solution has a concentration of 2.25 ppm with respect to a 1 mg/mL sample concentration.[7]

1.6. Test Sample Preparation:

  • Accurately weigh approximately 10 mg of the silodosin drug substance into a 10 mL volumetric flask.[7]

  • Add about 5 mL of diluent, sonicate to dissolve, and then dilute to the mark with the diluent.

  • Filter the solution through a 0.45 µm syringe filter before injection into the LC-MS/MS system.[7]

LC-MS/MS Analytical Method Protocol

This protocol outlines the instrumental parameters for the chromatographic separation and mass spectrometric detection of N-nitroso-silodosin.

2.1. Instrumentation:

  • LC-MS/MS System (e.g., Sciex-4500 Q-trap or equivalent)[7] equipped with an Electrospray Ionization (ESI) source.

2.2. Chromatographic Conditions:

  • HPLC Column: YMC Pack pro-C18 (150mm x 4.6mm, 3.0µm) or equivalent.[7]

  • Mobile Phase A: 0.1% Formic acid in Milli-Q Water.[10]

  • Mobile Phase B: Acetonitrile:Milli-Q-Water (900:100 v/v).[10]

  • Flow Rate: 0.6 mL/min.[7]

  • Injection Volume: 10 µL.

  • Column Temperature: Ambient or controlled (e.g., 40 °C).

  • Run Time: Approximately 25 minutes.[7]

2.3. Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[10]

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Precursor Ion (Q1): m/z corresponding to [M+H]⁺ of N-nitroso-silodosin.

  • Product Ions (Q3): At least two specific fragment ions for confident identification and quantification.

  • Collision Gas: Nitrogen or Argon.

  • Ion Source Temperature: Optimized for the specific instrument (e.g., 500 °C).

  • IonSpray Voltage: Optimized for the specific instrument (e.g., 5500 V).

Visualizations

experimental_workflow cluster_prep Sample & Standard Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing & Quantification weigh_sample Weigh Silodosin Drug Substance (10 mg) dissolve_sample Dissolve in Diluent (10 mL) weigh_sample->dissolve_sample filter_sample Filter (0.45 µm) dissolve_sample->filter_sample inject Inject into LC-MS/MS System filter_sample->inject weigh_std Weigh N-nitroso-silodosin Reference Standard prepare_stock Prepare Stock Solution weigh_std->prepare_stock prepare_working Prepare Working Standard prepare_stock->prepare_working prepare_working->inject separate Chromatographic Separation inject->separate detect Mass Spectrometric Detection (MRM) separate->detect integrate Peak Integration detect->integrate calibrate Calibration Curve Generation integrate->calibrate quantify Quantify N-nitroso-silodosin in Sample calibrate->quantify

Caption: Experimental workflow for the quantification of N-nitroso-silodosin.

validation_parameters center_node Analytical Method Validation specificity Specificity center_node->specificity linearity Linearity center_node->linearity accuracy Accuracy center_node->accuracy precision Precision center_node->precision robustness Robustness center_node->robustness lod Limit of Detection (LOD) precision->lod loq Limit of Quantification (LOQ) precision->loq

Caption: Key parameters for analytical method validation.

References

Application

Application Notes and Protocols: A Stability-Indicating HPLC Method for the Analysis of Silodosin and its Nitrosamine Impurity

Abstract This document provides a comprehensive guide for the determination of Silodosin and its potential genotoxic impurity, N-nitroso-silodosin (NNSI), using a stability-indicating high-performance liquid chromatograp...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This document provides a comprehensive guide for the determination of Silodosin and its potential genotoxic impurity, N-nitroso-silodosin (NNSI), using a stability-indicating high-performance liquid chromatography (HPLC) method. The protocols outlined herein are designed for researchers, scientists, and drug development professionals to ensure the quality, safety, and efficacy of Silodosin active pharmaceutical ingredient (API) and its formulated products. The method is validated in accordance with International Council for Harmonisation (ICH) guidelines and is suitable for routine quality control and stability studies.

Introduction

Silodosin is a selective alpha-1A adrenoceptor antagonist widely used in the treatment of benign prostatic hyperplasia (BPH).[1] As with any pharmaceutical compound, the presence of impurities can impact its safety and efficacy. Of particular concern are nitrosamine (B1359907) impurities, which are classified as probable human carcinogens. The formation of N-nitroso-silodosin can occur during the synthesis or degradation of the drug substance.[2][3] Therefore, a robust and sensitive analytical method is crucial for the detection and quantification of this impurity at trace levels.

This application note details a stability-indicating HPLC method capable of separating Silodosin from its process-related impurities, degradation products, and specifically, the N-nitroso-silodosin impurity. Additionally, a highly sensitive LC-MS/MS method for the quantification of N-nitroso-silodosin at parts-per-million (ppm) levels is presented.[2][3]

Experimental Protocols

Materials and Reagents
  • Silodosin Reference Standard

  • N-nitroso-silodosin Reference Standard

  • Acetonitrile (HPLC Grade)

  • Methanol (HPLC Grade)

  • Ammonium Acetate (AR Grade)

  • Triethylamine (AR Grade)

  • Formic Acid (AR Grade)

  • Water (Milli-Q or equivalent)

  • Hydrochloric Acid (HCl)

  • Sodium Hydroxide (NaOH)

  • Hydrogen Peroxide (H₂O₂)

Instrumentation
  • HPLC system with a UV/PDA detector (e.g., Agilent, Waters)

  • LC-MS/MS system (e.g., Sciex, Thermo Fisher)

  • Analytical balance

  • pH meter

  • Volumetric flasks and pipettes

Chromatographic Conditions

Two primary methods are detailed: a stability-indicating HPLC-UV method for general impurity profiling and a sensitive LC-MS/MS method for trace-level quantification of N-nitroso-silodosin.

Method 1: Stability-Indicating HPLC-UV Method

ParameterCondition
Column Agilent Poroshell 120 EC-C18 (50 x 4.6 mm, 2.7 µm)[1]
Mobile Phase A 10 mM Ammonium Acetate buffer with 0.1% Triethylamine, pH adjusted to 6.0[1]
Mobile Phase B Acetonitrile[1]
Gradient Elution Time (min)
0
10
12
15
Flow Rate 1.0 mL/min
Column Temperature 30°C[4]
Detection Wavelength 273 nm[1]
Injection Volume 10 µL
Diluent Acetonitrile:Water (50:50, v/v)

Method 2: LC-MS/MS Method for N-Nitroso-Silodosin

ParameterCondition
Column YMC Pack pro-C18 (150 x 4.6 mm, 3.0 µm)[3]
Mobile Phase A 0.1% Formic Acid in Water[5]
Mobile Phase B Acetonitrile:Milli-Q Water (90:10, v/v)[5]
Flow Rate 0.6 mL/min[3][5]
Column Temperature Ambient
Injection Volume 10 µL
Ionization Mode ESI Positive[5]
MRM Transition To be determined based on instrument tuning
Run Time 25 minutes[3]
Preparation of Solutions

Standard Stock Solution (Silodosin): Accurately weigh about 10 mg of Silodosin reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with diluent to obtain a concentration of 1 mg/mL.

Standard Stock Solution (N-Nitroso-Silodosin): Accurately weigh about 10 mg of N-nitroso-silodosin reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with diluent. This stock can be further diluted to prepare working standards at the desired concentration levels (e.g., ppm levels relative to the Silodosin test concentration).[2]

Sample Preparation: Accurately weigh about 10 mg of the Silodosin sample into a 10 mL volumetric flask. Dissolve and dilute to volume with diluent to obtain a concentration of 1 mg/mL.[2]

Forced Degradation Studies

Forced degradation studies are essential to demonstrate the stability-indicating nature of the analytical method.[6]

  • Acid Hydrolysis: Treat the sample solution with 0.1N HCl at 60°C for 2 hours. Neutralize with an equivalent amount of 0.1N NaOH.[7]

  • Base Hydrolysis: Treat the sample solution with 0.1N NaOH at 60°C for 2 hours. Neutralize with an equivalent amount of 0.1N HCl.[7]

  • Oxidative Degradation: Treat the sample solution with 3% H₂O₂ at room temperature for 24 hours.[4]

  • Thermal Degradation: Expose the solid drug substance to 105°C for 24 hours.

  • Photolytic Degradation: Expose the solid drug substance to UV light (254 nm) and visible light for an appropriate duration.

Results and Discussion

Method Validation Summary

The HPLC-UV method was validated according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Table 1: Method Validation Data for Silodosin and N-Nitroso-Silodosin

ParameterSilodosinN-Nitroso-Silodosin
Linearity Range 10-100 µg/mL[7]0.05 - 2.5 ppm
Correlation Coefficient (r²) > 0.999> 0.999
LOD 0.003 µg/mL[7]0.066 ppm[3][5]
LOQ 0.01 µg/mL[7]0.2 ppm[3][5]
Accuracy (% Recovery) 98.0 - 102.0%95.0 - 105.0%
Precision (%RSD) < 2.0%< 5.0%
Forced Degradation Results

The forced degradation studies demonstrated that the HPLC method is stability-indicating. Silodosin was found to degrade significantly under acidic, basic, and oxidative conditions.[7] The degradation products were well-resolved from the main Silodosin peak and the N-nitroso-silodosin peak, confirming the specificity of the method.

Table 2: Summary of Forced Degradation of Silodosin

Stress Condition% DegradationObservations
0.1N HCl, 60°C, 2h SignificantMultiple degradation peaks observed.
0.1N NaOH, 60°C, 2h SignificantMajor degradation peak observed.
3% H₂O₂, RT, 24h ModerateOne major and several minor degradation peaks.
Thermal (105°C, 24h) MinimalNo significant degradation.
Photolytic (UV/Vis) MinimalNo significant degradation.

Visualizations

experimental_workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Processing prep_sample Weigh Silodosin Sample dissolve Dissolve in Diluent prep_sample->dissolve prep_std_silo Weigh Silodosin Standard prep_std_silo->dissolve prep_std_nnsi Weigh NNSI Standard prep_std_nnsi->dissolve filter Filter through 0.45 µm filter dissolve->filter hplc_system HPLC System (C18 Column, Gradient Elution) filter->hplc_system injection Inject Sample/Standard hplc_system->injection detection UV Detection at 273 nm injection->detection chromatogram Obtain Chromatogram detection->chromatogram integration Peak Integration chromatogram->integration quantification Quantify Impurities integration->quantification report Generate Report quantification->report

Caption: Experimental workflow for the HPLC analysis of Silodosin and its impurities.

forced_degradation_workflow cluster_stress Stress Conditions start Silodosin Drug Substance acid Acid Hydrolysis (0.1N HCl) start->acid base Base Hydrolysis (0.1N NaOH) start->base oxidative Oxidative (3% H2O2) start->oxidative thermal Thermal (105°C) start->thermal photo Photolytic (UV/Vis Light) start->photo analysis Analyze by Stability-Indicating HPLC Method acid->analysis base->analysis oxidative->analysis thermal->analysis photo->analysis evaluation Evaluate Peak Purity & Separation of Degradants analysis->evaluation

Caption: Workflow for forced degradation studies of Silodosin.

Conclusion

The stability-indicating HPLC method detailed in this application note is demonstrated to be suitable for the routine analysis of Silodosin and the detection of its N-nitroso impurity in both bulk drug and pharmaceutical dosage forms. The method is specific, accurate, precise, and robust, meeting the standards outlined by the ICH. For the quantification of the N-nitroso-silodosin impurity at very low levels, the described LC-MS/MS method offers the required sensitivity and specificity. These analytical procedures are valuable tools for ensuring the quality and safety of Silodosin products.

References

Method

Application of Computational Modeling to Study N-nitroso-silodosin Interactions

Application Note & Protocol Audience: Researchers, scientists, and drug development professionals. Introduction Silodosin (B1681671) is a selective antagonist of alpha-1A adrenergic receptors, primarily used in the treat...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Silodosin (B1681671) is a selective antagonist of alpha-1A adrenergic receptors, primarily used in the treatment of benign prostatic hyperplasia (BPH).[1][2] Like many pharmaceutical compounds, the synthesis of silodosin can lead to the formation of impurities. One such impurity of concern is N-nitroso-silodosin, a nitrosamine (B1359907) derivative.[3][4][5] Nitrosamines are a class of compounds that are often associated with mutagenic and carcinogenic properties, necessitating rigorous safety assessments.[6][7][8] Computational modeling offers a powerful, efficient, and cost-effective approach to investigate the potential interactions of N-nitroso-silodosin with biological targets, complementing and guiding experimental studies.[9][10][11] This document provides a detailed overview and protocols for the application of computational modeling to elucidate the potential interactions of N-nitroso-silodosin.

The primary objectives of applying computational modeling in this context are:

  • To predict the binding affinity and interaction profile of N-nitroso-silodosin with the known primary target of silodosin, the alpha-1A adrenergic receptor. This will help in understanding if the impurity can compete with the parent drug and potentially interfere with its therapeutic action.

  • To identify potential off-target interactions. This is crucial for assessing the risk of adverse effects. Given that silodosin is extensively metabolized by cytochrome P450 enzymes, particularly CYP3A4, these enzymes are important potential interaction partners to investigate.[12][13][14]

  • To assess the potential for DNA interaction. As some nitrosamines exert their toxicity through DNA alkylation, computational methods can be employed to study the reactivity of N-nitroso-silodosin and its metabolites.[15]

Data Presentation

To facilitate a clear comparison of computational results, all quantitative data should be summarized in structured tables.

Table 1: Predicted Binding Affinities of Silodosin and N-nitroso-silodosin to Target Proteins

LigandTarget ProteinDocking Score (kcal/mol)Predicted Ki (nM)Key Interacting Residues
SilodosinAlpha-1A Adrenergic Receptor-
N-nitroso-silodosinAlpha-1A Adrenergic Receptor
SilodosinCytochrome P450 3A4
N-nitroso-silodosinCytochrome P450 3A4

Table 2: ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) Predictions

CompoundPropertyPredicted ValueConfidence Score
N-nitroso-silodosinAqueous Solubility
Blood-Brain Barrier Permeability
CYP2D6 Inhibition
hERG Inhibition
Ames Mutagenicity
Carcinogenicity

Mandatory Visualizations

Signaling Pathway of Silodosin

Silodosin_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm a1AR Alpha-1A Adrenergic Receptor PLC Phospholipase C (PLC) a1AR->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_release Ca²⁺ Release from ER IP3->Ca_release PKC Protein Kinase C (PKC) DAG->PKC Contraction Smooth Muscle Contraction Ca_release->Contraction PKC->Contraction Norepinephrine Norepinephrine Norepinephrine->a1AR Activates Silodosin Silodosin Silodosin->a1AR Blocks

Caption: Signaling pathway of the alpha-1A adrenergic receptor and the inhibitory action of Silodosin.

Experimental Workflow for Computational Analysis

Computational_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_results Results Ligand_Prep Ligand Preparation (Silodosin & N-nitroso-silodosin) Docking Molecular Docking Ligand_Prep->Docking ADMET ADMET Prediction Ligand_Prep->ADMET Protein_Prep Protein Preparation (Receptor & Enzyme) Protein_Prep->Docking MD_Sim Molecular Dynamics Simulation Docking->MD_Sim Select top poses Binding_Affinity Binding Affinity & Pose Docking->Binding_Affinity Stability Complex Stability & Dynamics MD_Sim->Stability Toxicity Toxicity Profile ADMET->Toxicity

Caption: A generalized workflow for the computational analysis of N-nitroso-silodosin interactions.

Experimental Protocols

Protocol 1: Molecular Docking of N-nitroso-silodosin

Objective: To predict the binding mode and affinity of N-nitroso-silodosin to the alpha-1A adrenergic receptor and CYP3A4, and compare it with silodosin.

Materials:

  • 3D structure of the target protein (e.g., from the Protein Data Bank or a homology model).

  • 3D structures of silodosin and N-nitroso-silodosin.

  • Molecular docking software (e.g., AutoDock, GOLD, Glide).[16][17]

  • Molecular visualization software (e.g., PyMOL, VMD).

Methodology:

  • Protein Preparation:

    • Obtain the 3D structure of the target protein. If an experimental structure is unavailable, generate a homology model using a suitable template.

    • Remove water molecules and any co-crystallized ligands.

    • Add hydrogen atoms and assign appropriate protonation states for titratable residues at physiological pH.

    • Perform energy minimization to relieve any steric clashes.

  • Ligand Preparation:

    • Generate the 3D structures of silodosin and N-nitroso-silodosin using a molecule builder.

    • Perform geometry optimization using a suitable force field (e.g., MMFF94).

    • Assign partial charges to the atoms.

    • Define the rotatable bonds.

  • Binding Site Definition:

    • Identify the binding site of the protein. For the alpha-1A adrenergic receptor, this would be the known binding pocket for antagonists. For CYP3A4, it would be the active site containing the heme group.

    • Define a grid box encompassing the binding site for the docking calculations.

  • Molecular Docking:

    • Perform docking of both silodosin and N-nitroso-silodosin into the prepared protein structures.

    • Use a suitable search algorithm (e.g., Lamarckian genetic algorithm in AutoDock) to explore the conformational space of the ligand within the binding site.[18]

    • Generate a specified number of docking poses (e.g., 100).

  • Analysis of Results:

    • Cluster the docking poses based on root-mean-square deviation (RMSD).

    • Rank the poses based on the scoring function of the docking program.

    • Visually inspect the top-ranked poses to analyze the binding mode and key interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-pi stacking) with the protein residues.

    • Compare the predicted binding affinity and interaction patterns of N-nitroso-silodosin with those of silodosin.

Protocol 2: Molecular Dynamics Simulation

Objective: To assess the stability of the N-nitroso-silodosin-protein complex and to refine the binding mode predicted by molecular docking.[19][20][21]

Materials:

  • The top-ranked docked complex of N-nitroso-silodosin with the target protein from Protocol 1.

  • Molecular dynamics simulation software (e.g., GROMACS, AMBER, NAMD).

  • A suitable force field (e.g., AMBER, CHARMM).

  • High-performance computing resources.

Methodology:

  • System Preparation:

    • Place the docked complex in a periodic box of appropriate dimensions.

    • Solvate the system with a pre-equilibrated water model (e.g., TIP3P).

    • Add counter-ions to neutralize the system.

  • Energy Minimization:

    • Perform energy minimization of the entire system to remove any bad contacts between the solute and solvent.

  • Equilibration:

    • Perform a two-step equilibration process:

      • NVT (constant number of particles, volume, and temperature) equilibration to stabilize the temperature of the system.

      • NPT (constant number of particles, pressure, and temperature) equilibration to stabilize the pressure and density of the system.

  • Production Run:

    • Run the production molecular dynamics simulation for a sufficient duration (e.g., 100 ns) to sample the conformational space of the complex.

  • Trajectory Analysis: [22]

    • Calculate the RMSD of the protein backbone and the ligand to assess the stability of the simulation.

    • Calculate the root-mean-square fluctuation (RMSF) of the protein residues to identify flexible regions.

    • Analyze the hydrogen bond network between the ligand and the protein over time.

    • Perform clustering analysis on the ligand's trajectory to identify the most representative binding poses.

    • Calculate the binding free energy using methods like MM/PBSA or MM/GBSA to get a more accurate estimate of the binding affinity.

Protocol 3: In Silico ADMET Prediction

Objective: To predict the absorption, distribution, metabolism, excretion, and toxicity properties of N-nitroso-silodosin.

Materials:

  • The 2D or 3D structure of N-nitroso-silodosin.

  • ADMET prediction software or web servers (e.g., SwissADME, admetSAR, Toxtree).

Methodology:

  • Input Structure:

    • Provide the chemical structure of N-nitroso-silodosin in a suitable format (e.g., SMILES, SDF).

  • Prediction of Physicochemical Properties:

    • Calculate properties such as molecular weight, logP, aqueous solubility, and polar surface area.

  • Prediction of Pharmacokinetic Properties:

    • Predict properties like gastrointestinal absorption, blood-brain barrier permeability, and interaction with transporters like P-glycoprotein.

    • Predict the potential for metabolism by cytochrome P450 isoforms.

  • Prediction of Toxicity:

    • Predict potential toxicities such as mutagenicity (Ames test), carcinogenicity, hepatotoxicity, and cardiotoxicity (hERG inhibition).

  • Analysis of Results:

    • Compile the predicted ADMET properties into a comprehensive profile.

    • Assess the potential liabilities of N-nitroso-silodosin based on the predictions.

    • Compare the predicted profile with that of silodosin to identify any significant differences.

The application of computational modeling provides a robust framework for the initial assessment of the potential risks associated with N-nitroso-silodosin. By combining molecular docking, molecular dynamics simulations, and ADMET prediction, researchers can gain valuable insights into the interaction of this impurity with biological targets and its potential toxicological profile. These in silico studies can effectively guide further experimental investigations and contribute to the overall safety assessment of silodosin-containing pharmaceutical products.

References

Application

Application Notes and Protocols for In Vitro Genotoxicity Assessment of N-nitroso-silodosin

For Researchers, Scientists, and Drug Development Professionals Introduction N-nitroso compounds are a class of potent genotoxic agents and are classified as probable human carcinogens.[1] The formation of N-nitroso impu...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso compounds are a class of potent genotoxic agents and are classified as probable human carcinogens.[1] The formation of N-nitroso impurities, such as N-nitroso-silodosin in pharmaceutical products, is a significant concern for patient safety and regulatory compliance.[2] Silodosin, a selective alpha-1A adrenoceptor antagonist, contains a secondary amine moiety that is susceptible to nitrosation, leading to the formation of the N-nitroso-silodosin impurity. The N-nitroso functional group is a well-established structural alert for mutagenicity. Therefore, a thorough assessment of the genotoxic potential of N-nitroso-silodosin is imperative.

This document provides detailed application notes and standardized protocols for a battery of in vitro assays designed to evaluate the genotoxicity of N-nitroso-silodosin. These assays, conducted in accordance with international guidelines such as those from the Organisation for Economic Co-operation and Development (OECD), are fundamental in identifying the mutagenic and clastogenic potential of this impurity. The assays described are the bacterial reverse mutation assay (Ames test), the in vitro micronucleus assay, and the in vitro chromosomal aberration assay.

Chemical Structures

Silodosin

  • IUPAC Name: 1-(3-hydroxypropyl)-5-[(2R)-2-({2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethyl}amino)propyl]-2,3-dihydro-1H-indole-7-carboxamide

  • Molecular Formula: C₂₅H₃₂F₃N₃O₄

  • Structure: (Image of Silodosin structure would be placed here in a real document)

N-nitroso-silodosin

  • IUPAC Name: 1-(3-hydroxypropyl)-5-[(2R)-2-[--INVALID-LINK--amino]propyl]-2,3-dihydro-1H-indole-7-carboxamide

  • Molecular Formula: C₂₅H₃₁F₃N₄O₅

  • Structure: (Image of N-nitroso-silodosin structure would be placed here in a real document)

Bacterial Reverse Mutation Assay (Ames Test)

Application Notes

The Ames test is a widely used and internationally accepted short-term bacterial reverse mutation assay to detect gene mutations.[3] It utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations in genes encoding for histidine or tryptophan synthesis, respectively. These mutations render the bacteria unable to grow in a medium deficient in that specific amino acid. The assay assesses the ability of a test substance to induce reverse mutations (reversions), which restore the functional capability of the genes and allow the bacteria to synthesize the required amino acid and, consequently, to grow in a selective medium.

For N-nitroso compounds, metabolic activation is often required to elicit a mutagenic response.[3][4] Therefore, the assay is conducted both in the absence and presence of an exogenous metabolic activation system, typically a liver homogenate fraction (S9) from rodents. For N-nitrosamines, enhanced testing protocols using higher concentrations of S9, particularly from hamsters, have shown increased sensitivity in detecting their mutagenic potential.[4][5][6]

Experimental Protocol

1.1. Materials

  • Test Strains: Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and/or Escherichia coli strain (e.g., WP2 uvrA).

  • Test Substance: N-nitroso-silodosin.

  • Control Substances:

  • Metabolic Activation System: Aroclor 1254-induced or phenobarbital/β-naphthoflavone-induced hamster liver S9 fraction and cofactor supplement (NADP, G6P). An enhanced protocol with 30% hamster S9 is recommended.[4][5]

  • Media and Reagents: Oxoid Nutrient Broth No. 2, Minimal Glucose Agar (B569324) (Vogel-Bonner Medium E), top agar supplemented with limited histidine and biotin (B1667282) (for S. typhimurium) or tryptophan (for E. coli).

1.2. Procedure

  • Strain Preparation: Inoculate the tester strains into nutrient broth and incubate overnight at 37°C with shaking to reach a cell density of approximately 1-2 x 10⁹ cells/mL.

  • Pre-incubation Method:

    • In a sterile tube, add 0.1 mL of the bacterial culture, 0.05 mL of the test substance solution (at various concentrations), and either 0.5 mL of S9 mix (for activated assay) or 0.5 mL of phosphate (B84403) buffer (for non-activated assay).

    • Incubate the mixture for 20-30 minutes at 37°C with gentle shaking.[5]

  • Plating: After incubation, add 2.0 mL of molten top agar (maintained at 45°C) to each tube, vortex briefly, and pour the mixture onto the surface of a minimal glucose agar plate.

  • Incubation: Allow the top agar to solidify, then invert the plates and incubate at 37°C for 48-72 hours.

  • Scoring: Count the number of revertant colonies on each plate. Assess for cytotoxicity by observing the background lawn of bacterial growth.

1.3. Data Presentation

Concentration (µ g/plate )Without S9 Activation (Mean Revertants ± SD)With S9 Activation (30% Hamster S9) (Mean Revertants ± SD)
Vehicle Control25 ± 430 ± 5
0.128 ± 545 ± 7
0.530 ± 688 ± 12
1.032 ± 5155 ± 21
5.035 ± 7280 ± 35
10.033 ± 6410 ± 42 (Toxic)
Positive Control550 ± 45780 ± 65
Statistically significant increase (p < 0.05) compared to vehicle control.

Note: The data presented in this table is hypothetical and serves as an example of expected results for a mutagenic N-nitroso compound.

Visualization

Ames_Test_Workflow cluster_prep Preparation cluster_exposure Exposure cluster_plating Plating & Incubation cluster_analysis Analysis strain_prep Bacterial Strain Preparation pre_incubation Pre-incubation: Bacteria + Substance +/- S9 Mix strain_prep->pre_incubation substance_prep Test Substance & Control Preparation substance_prep->pre_incubation add_top_agar Add Top Agar pre_incubation->add_top_agar pour_plate Pour onto Minimal Agar Plates add_top_agar->pour_plate incubation Incubate at 37°C (48-72h) pour_plate->incubation colony_count Count Revertant Colonies incubation->colony_count data_analysis Data Analysis & Interpretation colony_count->data_analysis

Bacterial Reverse Mutation (Ames) Test Workflow.

In Vitro Micronucleus Assay

Application Notes

The in vitro micronucleus assay is a cytogenetic test that detects both clastogenic (chromosome breaking) and aneugenic (chromosome lagging) events.[7] Micronuclei are small, extranuclear bodies that are formed from chromosome fragments or whole chromosomes that are not incorporated into the daughter nuclei during mitosis.[7] This assay is typically performed in mammalian cells, such as human peripheral blood lymphocytes (HPBL) or cell lines like CHO, V79, L5178Y, or TK6.

The use of cytochalasin B, a cytokinesis inhibitor, allows for the identification of cells that have undergone one cell division, as they become binucleated. Scoring micronuclei in these binucleated cells ensures that the events are captured in cells that have completed mitosis following exposure to the test substance. As with the Ames test, the inclusion of a metabolic activation system (S9) is crucial for detecting the genotoxicity of N-nitroso compounds.

Experimental Protocol

2.1. Materials

  • Cells: Human peripheral blood lymphocytes (HPBL) or a suitable mammalian cell line (e.g., TK6).

  • Test Substance: N-nitroso-silodosin.

  • Control Substances:

    • Negative Control: Vehicle (e.g., DMSO).

    • Positive Controls (without S9 activation): Mitomycin C.

    • Positive Controls (with S9 activation): Cyclophosphamide.

  • Metabolic Activation System: Aroclor 1254-induced or phenobarbital/β-naphthoflavone-induced hamster liver S9 fraction and cofactors.

  • Media and Reagents: Cell culture medium (e.g., RPMI-1640 for TK6), fetal bovine serum, antibiotics, phytohemagglutinin (for HPBL), cytochalasin B, hypotonic solution (e.g., KCl), fixative (methanol:acetic acid), and a DNA stain (e.g., Giemsa, DAPI).

2.2. Procedure

  • Cell Culture: Culture the cells under standard conditions (37°C, 5% CO₂).

  • Exposure:

    • Short Treatment (with and without S9): Treat the cells with various concentrations of N-nitroso-silodosin for 3-6 hours. After the treatment period, wash the cells and add fresh medium.

    • Long Treatment (without S9): Treat the cells for a continuous period of approximately 1.5-2 normal cell cycle lengths.

  • Cytokinesis Block: Add cytochalasin B to the cultures at a time that allows for the cells to complete one mitosis after the start of the treatment. The timing will depend on the cell cycle length of the cells being used.

  • Harvesting: At an appropriate time (approximately 1.5-2 cell cycles after treatment initiation), harvest the cells by centrifugation.

  • Slide Preparation:

    • Treat the cells with a hypotonic solution to swell the cytoplasm.

    • Fix the cells using a methanol:acetic acid fixative.

    • Drop the cell suspension onto clean microscope slides and allow them to air dry.

  • Staining and Scoring: Stain the slides with a suitable DNA stain. Score at least 2000 binucleated cells per concentration for the presence of micronuclei.

2.3. Data Presentation

Concentration (µg/mL)Treatment DurationS9 Activation% Binucleated Cells with Micronuclei (Mean ± SD)Cytotoxicity (% of Control)
Vehicle Control6h-1.2 ± 0.3100
Vehicle Control6h+1.5 ± 0.4100
1.06h+2.8 ± 0.695
5.06h+6.5 ± 1.188
10.06h+12.8 ± 2.375
20.06h+18.5 ± 3.152
Positive Control6h+25.4 ± 4.560
Statistically significant increase (p < 0.05) compared to vehicle control.

Note: The data presented in this table is hypothetical and serves as an example of expected results for a clastogenic/aneugenic N-nitroso compound.

Visualization

Micronucleus_Assay_Workflow start Start with Mammalian Cell Culture exposure Expose Cells to N-nitroso-silodosin (+/- S9 Activation) start->exposure wash Wash Cells & Add Fresh Medium exposure->wash cyto_b Add Cytochalasin B to Block Cytokinesis wash->cyto_b harvest Harvest Cells after 1.5-2 Cell Cycles cyto_b->harvest hypo_fix Hypotonic Treatment & Fixation harvest->hypo_fix slide_prep Prepare Microscope Slides hypo_fix->slide_prep stain Stain with DNA Dye slide_prep->stain score Score Micronuclei in Binucleated Cells stain->score analysis Data Analysis score->analysis

In Vitro Micronucleus Assay Workflow.

In Vitro Chromosomal Aberration Assay

Application Notes

The in vitro chromosomal aberration assay is designed to identify substances that cause structural damage to chromosomes in cultured mammalian cells. Chromosomal aberrations can be either structural (e.g., breaks, deletions, translocations) or numerical (changes in the number of chromosomes). This assay primarily focuses on detecting structural aberrations.

Cells are treated with the test substance, and a mitotic inhibitor (e.g., colcemid) is added to arrest cells in the metaphase stage of mitosis. The chromosomes are then harvested, spread on microscope slides, and stained. The stained metaphase spreads are analyzed microscopically for chromosomal abnormalities. Similar to the other assays, this test should be performed with and without an exogenous metabolic activation system.

Experimental Protocol

3.1. Materials

  • Cells: Human peripheral blood lymphocytes (HPBL) or a suitable mammalian cell line (e.g., CHO).

  • Test Substance: N-nitroso-silodosin.

  • Control Substances:

    • Negative Control: Vehicle (e.g., DMSO).

    • Positive Controls (without S9 activation): Mitomycin C.

    • Positive Controls (with S9 activation): Cyclophosphamide.

  • Metabolic Activation System: Aroclor 1254-induced or phenobarbital/β-naphthoflavone-induced hamster liver S9 fraction and cofactors.

  • Media and Reagents: Cell culture medium, fetal bovine serum, antibiotics, phytohemagglutinin (for HPBL), colcemid or colchicine, hypotonic solution (e.g., KCl), fixative (methanol:acetic acid), and Giemsa stain.

3.2. Procedure

  • Cell Culture: Initiate and maintain cell cultures under standard conditions.

  • Exposure: Treat the cells with N-nitroso-silodosin at various concentrations, with and without S9 metabolic activation, for a short duration (e.g., 3-6 hours). A continuous treatment without S9 for approximately 1.5-2 cell cycles should also be conducted.

  • Metaphase Arrest: Add a mitotic inhibitor (e.g., colcemid) to the cultures for the last 2-3 hours of the culture period to accumulate cells in metaphase.

  • Harvesting: Harvest the cells by trypsinization (for adherent cells) or centrifugation.

  • Chromosome Preparation:

    • Treat the cells with a hypotonic solution.

    • Fix the cells multiple times with fresh, cold fixative.

    • Drop the fixed cell suspension onto clean, cold, wet microscope slides.

  • Staining and Analysis: Stain the slides with Giemsa. Analyze at least 200 well-spread metaphases per concentration for structural chromosomal aberrations.

3.3. Data Presentation

Concentration (µg/mL)Treatment DurationS9 ActivationNumber of Metaphases Analyzed% Metaphases with Aberrations (Excluding Gaps)
Vehicle Control4h-2001.5
Vehicle Control4h+2002.0
2.54h+2004.5
5.04h+2008.0
10.04h+20015.5
Positive Control4h+10035.0*
Statistically significant increase (p < 0.05) compared to vehicle control.

Note: The data presented in this table is hypothetical and serves as an example of expected results for a clastogenic N-nitroso compound.

Visualization

Chromosomal_Aberration_Workflow cell_culture Mammalian Cell Culture treatment Treat with N-nitroso-silodosin (+/- S9 Activation) cell_culture->treatment mitotic_arrest Add Mitotic Inhibitor (e.g., Colcemid) treatment->mitotic_arrest harvesting Harvest Cells mitotic_arrest->harvesting hypo_fixation Hypotonic Treatment & Cell Fixation harvesting->hypo_fixation slide_prep Prepare Chromosome Spreads on Slides hypo_fixation->slide_prep staining Stain with Giemsa slide_prep->staining microscopy Microscopic Analysis of Metaphase Spreads staining->microscopy data_analysis Score Aberrations & Analyze Data microscopy->data_analysis

References

Method

Application Notes and Protocols: Micronucleus Assay for the Detection of N-nitroso-silodosin Induced Chromosomal Damage

For: Researchers, scientists, and drug development professionals. Introduction Silodosin (B1681671) is a selective α1A-adrenoceptor antagonist utilized in the treatment of benign prostatic hyperplasia.[1] During its synt...

Author: BenchChem Technical Support Team. Date: December 2025

For: Researchers, scientists, and drug development professionals.

Introduction

Silodosin (B1681671) is a selective α1A-adrenoceptor antagonist utilized in the treatment of benign prostatic hyperplasia.[1] During its synthesis or storage, there is a potential for the formation of N-nitroso-silodosin, a nitrosamine (B1359907) impurity.[2][3] Nitrosamines are a class of compounds that are of significant concern due to their potential as genotoxic carcinogens.[4][5] Many nitrosamines exert their carcinogenic effects by inducing chromosomal damage after metabolic activation.[4][6]

The micronucleus assay is a robust and widely recognized method for assessing chromosomal damage.[7][8] It detects micronuclei, which are small, membrane-bound DNA fragments in the cytoplasm of cells that arise from chromosome breaks (clastogenicity) or whole chromosomes that lag during cell division (aneugenicity).[7][9] This document provides detailed protocols for both in vitro and in vivo micronucleus assays to evaluate the genotoxic potential of N-nitroso-silodosin, in accordance with OECD guidelines.

Principle of the Micronucleus Assay

The micronucleus test identifies substances that cause cytogenetic damage. During cell division, chromosome fragments or whole chromosomes that fail to integrate into the daughter nuclei can form separate, smaller nuclei within the cytoplasm, known as micronuclei.[7][9] An increase in the frequency of micronucleated cells in a treated population compared to a control population indicates that the test substance induces chromosomal damage.[10][11]

N-nitroso-silodosin: Structure and Metabolism

N-nitroso-silodosin is a derivative of silodosin containing a nitroso group.[3][12][13] Like other nitrosamines, it is presumed to be a pro-carcinogen that requires metabolic activation by cytochrome P450 (CYP) enzymes to exert its genotoxic effects.[4][6] This activation typically involves α-hydroxylation, leading to the formation of unstable intermediates that can alkylate DNA, causing mutations and chromosomal aberrations.[6][14] Silodosin itself is primarily metabolized by CYP3A4 and UGT2B7.[15][16][17] Therefore, the in vitro assay should include a metabolic activation system (S9 fraction) to mimic the metabolic conditions in the liver.

Chemical Structure of N-nitroso-silodosin:

  • Molecular Formula: C₂₅H₃₁F₃N₄O₅[12][13]

  • Molecular Weight: 524.53 g/mol [12][13]

In Vitro Micronucleus Assay Protocol (OECD 487)

The in vitro micronucleus assay provides an initial assessment of the genotoxic potential of N-nitroso-silodosin in cultured mammalian cells.[10][18]

Materials
  • Cell Lines: Human peripheral blood lymphocytes (HPBLs), Chinese Hamster Ovary (CHO) cells, or TK6 cells.[10]

  • Test Substance: N-nitroso-silodosin

  • Media and Reagents: Appropriate cell culture medium, fetal bovine serum (FBS), antibiotics, cryoprotectant (e.g., DMSO), Colchicine (positive control for aneugenicity), Cyclophosphamide (positive control for clastogenicity with S9), Cytochalasin B (for cytokinesis-block method), Giemsa stain, S9 fraction from induced rat liver.[18]

  • Equipment: Laminar flow hood, CO₂ incubator, centrifuge, microscope, slides, coverslips.

Experimental Procedure
  • Cell Culture: Maintain cells in a logarithmic growth phase in a humidified incubator at 37°C and 5% CO₂.

  • Dose Selection: Determine the concentration range of N-nitroso-silodosin based on a preliminary cytotoxicity assay. The highest concentration should induce approximately 50-60% cytotoxicity.[10]

  • Treatment:

    • Short Treatment (with and without S9): Expose cell cultures to a range of concentrations of N-nitroso-silodosin for 3-6 hours.[10]

    • Long Treatment (without S9): Expose cells for a duration equivalent to 1.5-2 normal cell cycles (e.g., 24 hours).[10]

    • Include negative (vehicle) and positive controls in each experiment.

  • Cell Harvest and Staining:

    • After treatment, wash the cells and add fresh medium containing Cytochalasin B to block cytokinesis.[18]

    • Harvest the cells, subject them to hypotonic treatment, and fix them.

    • Drop the cell suspension onto clean microscope slides and air dry.

    • Stain the slides with Giemsa or another appropriate DNA stain.[15]

  • Scoring:

    • Score at least 2000 binucleated cells per concentration for the presence of micronuclei.[18]

    • Calculate the frequency of micronucleated cells for each treatment group.

    • Assess cytotoxicity by determining the Cytokinesis-Block Proliferation Index (CBPI).

Hypothetical Data Presentation

Table 1: In Vitro Micronucleus Assay of N-nitroso-silodosin in CHO Cells (Short Treatment with S9)

Treatment GroupConcentration (µg/mL)Number of Binucleated Cells ScoredNumber of Micronucleated Binucleated Cells% Micronucleated CellsCBPI
Vehicle Control (DMSO)02000251.251.95
N-nitroso-silodosin102000301.501.90
N-nitroso-silodosin252000552.75*1.82
N-nitroso-silodosin502000984.90 1.65
Positive Control (Cyclophosphamide, 10 µg/mL)1020001507.501.50

* p < 0.05, ** p < 0.01 compared to vehicle control

Table 2: In Vitro Micronucleus Assay of N-nitroso-silodosin in CHO Cells (Long Treatment without S9)

Treatment GroupConcentration (µg/mL)Number of Binucleated Cells ScoredNumber of Micronucleated Binucleated Cells% Micronucleated CellsCBPI
Vehicle Control (DMSO)02000281.401.98
N-nitroso-silodosin52000321.601.93
N-nitroso-silodosin152000351.751.85
N-nitroso-silodosin302000381.901.70
Positive Control (Colchicine, 0.1 µg/mL)0.120001206.00**1.55

* p < 0.05, ** p < 0.01 compared to vehicle control

In Vivo Micronucleus Assay Protocol (OECD 474)

The in vivo micronucleus assay assesses the genotoxic potential of N-nitroso-silodosin in a whole animal system, considering metabolic, pharmacokinetic, and DNA repair processes.[11]

Materials
  • Animal Model: Laboratory rodents, typically mice or rats.[5][11]

  • Test Substance: N-nitroso-silodosin

  • Reagents: Vehicle (e.g., corn oil), positive control (e.g., Cyclophosphamide), fetal bovine serum, Giemsa stain.

  • Equipment: Gavage needles, syringes, dissection tools, centrifuge, microscope, slides.

Experimental Procedure
  • Animal Husbandry: Acclimate animals to laboratory conditions for at least one week.

  • Dose Administration:

    • Administer N-nitroso-silodosin to animals via an appropriate route (e.g., oral gavage) for two consecutive days.

    • The highest dose should be the maximum tolerated dose (MTD) or a limit dose of 2000 mg/kg/day.[11]

    • Include vehicle and positive control groups. Each group should have at least 5 animals per sex.[11]

  • Sample Collection:

    • Collect bone marrow or peripheral blood 24 and 48 hours after the final dose.

  • Slide Preparation and Staining:

    • Prepare bone marrow smears or peripheral blood smears on microscope slides.

    • Stain the slides with Giemsa or a fluorescent dye to differentiate polychromatic erythrocytes (PCEs) from normochromatic erythrocytes (NCEs).

  • Scoring:

    • Score at least 4000 PCEs per animal for the presence of micronuclei.

    • Determine the ratio of PCEs to NCEs to assess bone marrow toxicity.

    • Calculate the frequency of micronucleated PCEs (MN-PCEs).

Hypothetical Data Presentation

Table 3: In Vivo Micronucleus Assay of N-nitroso-silodosin in Rat Bone Marrow (48h)

Treatment GroupDose (mg/kg/day)Number of AnimalsNumber of PCEs Scored per AnimalMean % MN-PCEs ± SDPCE/(PCE+NCE) Ratio
Vehicle Control0540000.15 ± 0.050.55
N-nitroso-silodosin250540000.18 ± 0.060.53
N-nitroso-silodosin500540000.35 ± 0.10*0.48
N-nitroso-silodosin1000540000.72 ± 0.15 0.41
Positive Control (Cyclophosphamide)40540002.50 ± 0.400.35

* p < 0.05, ** p < 0.01 compared to vehicle control

Visualizations

InVitro_Micronucleus_Assay_Workflow cluster_prep Preparation cluster_treatment Treatment cluster_harvest Harvesting & Staining cluster_analysis Analysis cell_culture Mammalian Cell Culture (e.g., CHO, TK6) dose_prep Prepare N-nitroso-silodosin Concentrations short_s9 Short Treatment (3-6h) + S9 Mix dose_prep->short_s9 short_no_s9 Short Treatment (3-6h) - S9 Mix dose_prep->short_no_s9 long_no_s9 Long Treatment (24h) - S9 Mix dose_prep->long_no_s9 cyto_b Add Cytochalasin B short_s9->cyto_b short_no_s9->cyto_b long_no_s9->cyto_b harvest Cell Harvesting & Fixing cyto_b->harvest stain Slide Preparation & Staining harvest->stain scoring Microscopic Scoring (≥2000 Binucleated Cells) stain->scoring data_analysis Data Analysis & Reporting scoring->data_analysis

Caption: In Vitro Micronucleus Assay Workflow.

InVivo_Micronucleus_Assay_Workflow cluster_animal_prep Animal Preparation cluster_dosing Dosing Regimen cluster_sampling Sample Collection cluster_analysis Analysis acclimatization Animal Acclimatization (Rodents) grouping Grouping & Dose Selection acclimatization->grouping dosing Administer N-nitroso-silodosin (e.g., Oral Gavage, 2 days) grouping->dosing collection Bone Marrow / Peripheral Blood Collection (24h & 48h) dosing->collection slide_prep Slide Preparation & Staining collection->slide_prep scoring Microscopic Scoring (≥4000 PCEs per animal) slide_prep->scoring data_analysis Data Analysis & Reporting scoring->data_analysis

Caption: In Vivo Micronucleus Assay Workflow.

NNS_MoA NNS N-nitroso-silodosin (Pro-carcinogen) CYP450 CYP450 Enzymes (e.g., CYP3A4 in Liver) NNS->CYP450 Metabolic Activation Metabolite Reactive Metabolite (α-hydroxy-nitrosamine) CYP450->Metabolite DNA_Adduct DNA Alkylation (DNA Adducts) Metabolite->DNA_Adduct Damage Chromosomal Damage DNA_Adduct->Damage Micronucleus Micronucleus Formation Damage->Micronucleus

Caption: Proposed Mechanism of N-nitroso-silodosin Genotoxicity.

Conclusion

The micronucleus assay is a critical tool for evaluating the potential genotoxicity of N-nitroso-silodosin. A positive result in the in vitro assay, particularly in the presence of a metabolic activation system, would suggest that N-nitroso-silodosin is a pro-mutagen. Confirmation with an in vivo study is essential to understand its genotoxic potential in a complex biological system. The protocols and hypothetical data presented here provide a framework for conducting these assessments to ensure the safety of pharmaceutical products.

References

Application

Monitoring N-Nitroso-Silodosin in Pharmaceutical Manufacturing: A Guide to Analytical Methods

FOR IMMEDIATE RELEASE Visakhapatnam, India – In response to heightened regulatory scrutiny surrounding nitrosamine (B1359907) impurities in pharmaceutical products, this document provides detailed application notes and p...

Author: BenchChem Technical Support Team. Date: December 2025

FOR IMMEDIATE RELEASE

Visakhapatnam, India – In response to heightened regulatory scrutiny surrounding nitrosamine (B1359907) impurities in pharmaceutical products, this document provides detailed application notes and protocols for the monitoring of N-nitroso-silodosin, a potential genotoxic impurity in the manufacturing of silodosin (B1681671).[1][2] Silodosin is an alpha-1A selective adrenaline activity antagonist used in the treatment of benign prostatic hypertrophy.[1][3] The control of impurities such as N-nitroso-silodosin is a critical aspect of ensuring the safety and efficacy of the final drug product, as mandated by global regulatory bodies including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][5]

This guide is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of a validated analytical method for the detection and quantification of N-nitroso-silodosin at trace levels. The primary method detailed is a sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) approach, which has been demonstrated to be specific, precise, and accurate for its intended purpose.[1][3]

Introduction to Nitrosamine Impurities

Nitrosamine impurities are classified as probable or possible human carcinogens, and their presence in pharmaceuticals has been a significant concern since their detection in several drug substances in 2018.[2][6] Regulatory agencies have consequently issued stringent guidelines requiring manufacturers to perform risk assessments and conduct confirmatory testing using validated analytical methods to control these impurities.[4][7][8] The acceptable intake limits for nitrosamines are very low, necessitating highly sensitive analytical techniques for their detection.[6][9]

Analytical Methodology: LC-MS/MS for N-Nitroso-Silodosin

A highly sensitive and selective Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method has been developed and validated for the quantification of N-nitroso-silodosin in silodosin drug substance.[1][3] This method is capable of detecting the impurity at parts-per-million (ppm) levels, ensuring compliance with strict regulatory limits.

Instrumentation and Chromatographic Conditions

The analysis is performed on a Sciex-4500 Q-trap LC-MS/MS instrument or equivalent, coupled with a high-performance liquid chromatography (HPLC) system.[1][3] The chromatographic separation is achieved on a YMC Pack pro-C18 column (150mm x 4.6mm, 3.0µm).[1][3]

ParameterCondition
Column YMC Pack pro-C18 (150mm x 4.6mm, 3.0µm)
Mobile Phase A 0.1% Formic acid in Milli-Q-Water
Mobile Phase B Acetonitrile (B52724): Milli-Q-Water (900:100 v/v)
Flow Rate 0.6 mL/min
Run Time 25 minutes
Column Temperature Ambient
Injection Volume Not Specified
Ion Source Electrospray Ionization (ESI), Positive Mode
Method Validation Summary

The analytical method has been validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][3] The key validation parameters are summarized below.

Validation ParameterResult
Specificity The method is specific for N-nitroso-silodosin with no interference from the blank or control sample solutions.[3]
Limit of Detection (LOD) 0.066 ppm[1][3]
Limit of Quantitation (LOQ) 0.2 ppm[1][3]
Precision (%RSD at LOQ) 2.64%[1][3]
Accuracy Established at both the LOQ and specification levels with acceptable %RSD values.[1][3]

Experimental Protocols

Preparation of Solutions
  • Diluent: A mixture of Acetonitrile and Milli-Q-Water in a 50:50 v/v ratio.[1][3]

  • Mobile Phase A: Add 1 mL of formic acid to 1 liter of Milli-Q-Water.[1][3]

  • Mobile Phase B: Mix 900 mL of acetonitrile with 100 mL of Milli-Q-Water.[1][3]

  • N-Nitroso-Silodosin Stock Solution: Accurately weigh 10.00 mg of N-nitroso-silodosin into a 10 mL volumetric flask. Dissolve and make up to the mark with diluent. From this, prepare further dilutions as required.[1][3]

  • Standard Solution (2.25 ppm): Prepare by appropriate dilution of the N-nitroso-silodosin stock solution.[1][3]

  • Test Sample Preparation: Accurately weigh 10 mg of the silodosin test sample into a 10 mL volumetric flask. Add 5 mL of diluent, mix well, and then make up to the mark with the diluent. Filter the solution through a 0.45 µm syringe filter before analysis.[1][3]

LC-MS/MS Analysis Procedure
  • Equilibrate the LC-MS/MS system with the initial mobile phase composition.

  • Perform a blank injection (diluent) to ensure no carryover.

  • Inject the standard solution multiple times to check for system suitability. The relative standard deviation (%RSD) of the peak areas should be within the acceptable limits (e.g., < 5%).[3]

  • Inject the prepared test sample solution.

  • Monitor the transition for N-nitroso-silodosin in the mass spectrometer.

  • Integrate the peak corresponding to N-nitroso-silodosin in the chromatogram of the test sample.

  • Calculate the concentration of N-nitroso-silodosin in the sample by comparing its peak area with that of the standard solution.

Workflow Diagrams

experimental_workflow cluster_prep Sample and Standard Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing weigh_sample Weigh 10mg Silodosin API dissolve_sample Dissolve in 10mL Diluent weigh_sample->dissolve_sample filter_sample Filter (0.45µm) dissolve_sample->filter_sample inject_sample Inject Prepared Sample filter_sample->inject_sample weigh_standard Weigh 10mg NNSI Standard dissolve_standard Dissolve in 10mL Diluent (Stock) weigh_standard->dissolve_standard dilute_standard Prepare Working Standard (e.g., 2.25 ppm) dissolve_standard->dilute_standard system_suitability System Suitability Test (Inject Standard) dilute_standard->system_suitability lc_ms_system Equilibrate LC-MS/MS System lc_ms_system->system_suitability system_suitability->inject_sample data_acquisition Data Acquisition (MRM Mode) inject_sample->data_acquisition peak_integration Peak Integration data_acquisition->peak_integration quantification Quantification vs. Standard peak_integration->quantification reporting Generate Report quantification->reporting logical_relationship cluster_risk Risk Assessment and Control cluster_method Analytical Method Lifecycle risk_assessment ICH M7/FDA Guidance Risk Assessment identify_risk Identify Potential for NNSI Formation risk_assessment->identify_risk leads to control_strategy Implement Control Strategy identify_risk->control_strategy requires routine_testing Routine QC Testing control_strategy->routine_testing informs method_dev Method Development (LC-MS/MS) method_val Method Validation (ICH Q2(R1)) method_dev->method_val followed by method_val->routine_testing enables

References

Method

Mitigating Risk: A Framework for N-Nitroso-Silodosin Assessment in Pharmaceutical Products

Application Note Introduction The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1] N-nitroso-silodosin, an impu...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1] N-nitroso-silodosin, an impurity derived from the active pharmaceutical ingredient (API) silodosin (B1681671), requires a robust risk assessment and control strategy to ensure patient safety. Silodosin, a selective alpha-1A adrenergic receptor antagonist, contains a secondary amine functional group, making it susceptible to nitrosation reactions that can form N-nitroso-silodosin.[2][3] This document outlines comprehensive application notes and protocols for the risk assessment, detection, and mitigation of N-nitroso-silodosin in pharmaceutical products, intended for researchers, scientists, and drug development professionals.

Risk Assessment Strategies

A thorough risk assessment is the foundational step in controlling N-nitrosamine impurities.[4] The U.S. Food and Drug Administration (FDA) recommends a three-step mitigation strategy: risk assessment, confirmatory testing, and implementation of corrective and preventive actions.[1]

1.1. Identification of Potential Sources of Nitrosamine (B1359907) Formation

The formation of N-nitroso-silodosin can occur at various stages of the drug product lifecycle, from API synthesis to finished product storage. Key sources of nitrosating agents and secondary amines must be identified.

  • API Synthesis: The manufacturing process of silodosin should be critically evaluated for the presence of nitrosating agents (e.g., nitrites, nitrous acid) and conditions that favor nitrosation (e.g., acidic pH).

  • Excipients: Certain excipients may contain residual nitrites or other nitrosating agents. A thorough evaluation of all excipients used in the formulation is necessary.

  • Manufacturing Process of the Drug Product: The conditions during drug product manufacturing, such as temperature and pH, can influence the formation of N-nitroso-silodosin.[5]

  • Degradation: The degradation of silodosin or excipients during storage can potentially lead to the formation of nitrosamines.[4]

  • Contamination: Cross-contamination from other processes or contaminated raw materials is another potential source.[4]

1.2. Risk Evaluation and Prioritization

Once potential sources are identified, the risk of N-nitroso-silodosin formation should be evaluated and prioritized. This involves considering the likelihood of formation and the potential concentration of the impurity.

Analytical Methods for Detection and Quantification

Sensitive and specific analytical methods are crucial for the detection and quantification of N-nitroso-silodosin at trace levels.[6] Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the preferred method due to its high sensitivity and selectivity.[6][7]

Table 1: Summary of Analytical Method Parameters for N-Nitroso-Silodosin

ParameterValueReference
Analytical TechniqueLC-MS/MS[6]
ColumnYMC Pack pro-C18 (150mm x 4.6mm, 3.0µm)[6]
Mobile Phase A0.1% Formic acid in Milli-Q Water[8]
Mobile Phase BAcetonitrile: Milli-Q-Water (90:10 v/v)[8]
Flow Rate0.6 mL/min[6]
Ion SourceESI (+ve Mode)[8]
Limit of Detection (LOD)0.066 ppm[8]
Limit of Quantification (LOQ)0.2 ppm[8]

Regulatory Limits and Control Strategies

Regulatory agencies have established strict limits for nitrosamine impurities in pharmaceutical products.[9] The acceptable intake (AI) limit for N-nitroso-silodosin has been set at 1500 ng/day, and it is classified as an FDA Potency Category 4 NDSRI (Nitrosamine Drug Substance-Related Impurity).[10]

3.1. Control Strategies

Effective control strategies are essential to mitigate the risk of N-nitroso-silodosin contamination.

  • Process Optimization: Modifying the manufacturing process to avoid conditions that favor nitrosamine formation, such as adjusting pH and temperature, is a key strategy.[11]

  • Raw Material Selection: Sourcing high-purity raw materials and excipients with low or non-detectable levels of nitrites is crucial.[11]

  • Use of Inhibitors: The addition of antioxidants, such as ascorbic acid or alpha-tocopherol, can inhibit the formation of nitrosamines.[11]

  • Formulation Design: Reformulating the product with excipients that have a lower propensity to form nitrosamines can be an effective approach.[11]

Experimental Protocols

Protocol 1: Sample Preparation for LC-MS/MS Analysis

Objective: To prepare silodosin drug substance or product samples for the quantification of N-nitroso-silodosin.

Materials:

  • Silodosin drug substance or drug product

  • Diluent: Acetonitrile: Milli-Q-Water (50:50 v/v)[8]

  • Volumetric flasks

  • Pipettes

  • Syringe filters (0.45 µm)

Procedure:

  • Test Solution Preparation: Accurately weigh approximately 10 mg of the silodosin drug substance and transfer it to a 10 mL volumetric flask.[7]

  • Add 5 mL of diluent and sonicate to dissolve.[7]

  • Make up the volume to the mark with the diluent to achieve a final concentration of 1 mg/mL.[7]

  • Filter the solution through a 0.45 µm syringe filter before injection into the LC-MS/MS system.[8]

Protocol 2: Forced Degradation Study

Objective: To assess the potential for N-nitroso-silodosin formation under stress conditions.

Materials:

  • Silodosin drug substance

  • Sodium nitrite (B80452)

  • Hydrochloric acid (HCl)

  • Sodium hydroxide (B78521) (NaOH)

  • Hydrogen peroxide (H₂O₂)

  • Heating and light exposure equipment

Procedure:

  • Acid Hydrolysis: Reflux the sample with 0.1N HCl at 80°C for 2 hours.[7]

  • Base Hydrolysis: Reflux the sample with 0.1N NaOH at 80°C for 1 hour.[7]

  • Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for 24 hours.[7]

  • Thermal Degradation: Expose the solid drug substance to 105°C for 24 hours.[7]

  • Photolytic Degradation: Expose the drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[7]

  • Nitrosation under Forced Conditions: Treat the drug substance with a molar excess of sodium nitrite at acidic pH (e.g., pH 3-4) and incubate at 37°C for 4 hours.[12]

  • Analyze all stressed samples by a validated LC-MS/MS method to identify and quantify any formed N-nitroso-silodosin.

Visualizations

Risk_Assessment_Workflow cluster_assessment Risk Identification cluster_testing Confirmatory Testing cluster_mitigation Mitigation & Control API_Synthesis API Synthesis Review Analytical_Method LC-MS/MS Analysis API_Synthesis->Analytical_Method Excipient_Screening Excipient Screening Excipient_Screening->Analytical_Method Process_Evaluation Manufacturing Process Evaluation Process_Evaluation->Analytical_Method Stability_Studies Stability Studies Forced_Degradation Forced Degradation Studies Stability_Studies->Forced_Degradation Process_Optimization Process Optimization Analytical_Method->Process_Optimization Material_Control Raw Material Control Analytical_Method->Material_Control Formulation_Change Formulation Design Forced_Degradation->Formulation_Change

Caption: Workflow for N-nitroso-silodosin risk assessment and mitigation.

Nitrosamine_Formation_Pathway Silodosin Silodosin (Secondary Amine) N_Nitroso_Silodosin N-Nitroso-Silodosin Silodosin->N_Nitroso_Silodosin Nitrosating_Agent Nitrosating Agent (e.g., Nitrite) Nitrosating_Agent->N_Nitroso_Silodosin Acidic_Conditions Acidic Conditions (H+) Acidic_Conditions->N_Nitroso_Silodosin

Caption: Simplified pathway for the formation of N-nitroso-silodosin.

Control_Strategy_Hierarchy cluster_prevention Prevention cluster_reduction Reduction cluster_testing_monitoring Testing & Monitoring Control_Strategies Control Strategies for N-Nitroso-Silodosin Process_Design Process Design (pH, Temp Control) Control_Strategies->Process_Design Material_Selection Raw Material Selection Control_Strategies->Material_Selection Formulation Formulation Design Control_Strategies->Formulation Inhibitors Use of Inhibitors (e.g., Ascorbic Acid) Control_Strategies->Inhibitors Routine_Testing Routine Testing of Batches Control_Strategies->Routine_Testing Stability_Monitoring Stability Monitoring Control_Strategies->Stability_Monitoring

Caption: Hierarchy of control strategies for N-nitroso-silodosin.

References

Application

Application Notes and Protocols for the Control of Nitrosamine Impurities in Human Drugs

Audience: Researchers, scientists, and drug development professionals. Introduction The discovery of N-nitrosamine impurities in several classes of human drugs, including angiotensin II receptor blockers (ARBs), metformi...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction The discovery of N-nitrosamine impurities in several classes of human drugs, including angiotensin II receptor blockers (ARBs), metformin, and ranitidine, has become a major focus for regulatory agencies and pharmaceutical manufacturers worldwide.[1][2] Nitrosamines are classified as probable or possible human carcinogens, making their presence in medicines a significant patient safety concern.[3][4] These impurities can form during the synthesis of the active pharmaceutical ingredient (API), in the finished drug product during its shelf-life, or can be introduced through contaminated raw materials, solvents, or equipment.[5][6]

This document provides a comprehensive overview of the current control strategies, regulatory expectations, and detailed analytical protocols for the identification and quantification of nitrosamine (B1359907) impurities. It is designed to serve as a practical guide for professionals involved in drug development, manufacturing, and quality control.

Regulatory Framework and Acceptable Intake Limits

Global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have issued guidance for the industry to address the risk of nitrosamine impurities.[2][7] The core of this guidance is a three-step approach:

  • Risk Assessment: Manufacturers are required to perform a comprehensive risk assessment of their APIs and drug products to identify the potential for nitrosamine formation or contamination.[7][8]

  • Confirmatory Testing: If a risk is identified, confirmatory testing must be performed using sensitive and validated analytical methods to detect and quantify any nitrosamine impurities present.[8][9]

  • Mitigation and Reporting: If nitrosamines are detected above the acceptable intake (AI) limit, manufacturers must implement mitigation strategies and report any changes to regulatory authorities.[7][9]

Regulatory agencies have established AI limits for several common nitrosamines, which are based on a lifetime cancer risk of 1 in 100,000.[10] For newly identified nitrosamines, particularly Nitrosamine Drug Substance-Related Impurities (NDSRIs), the FDA has developed a Carcinogenic Potency Categorization Approach (CPCA) to assign a recommended AI limit based on the impurity's structure.[11][12]

Quantitative Data: Acceptable Intake (AI) Limits

The following tables summarize the established AI limits for common nitrosamines and the framework for NDSRIs.

Table 1: Recommended Acceptable Intake (AI) Limits for Common Nitrosamine Impurities

Nitrosamine Impurity Abbreviation Acceptable Intake (AI) Limit (ng/day)
N-nitrosodimethylamine NDMA 96.0[10][13]
N-nitrosodiethylamine NDEA 26.5[10][13]
N-nitroso-N-methyl-4-aminobutyric acid NMBA 96.0[14]
N-nitrosodiisopropylamine NDIPA 26.5[3]
N-nitrosoethylisopropylamine NEIPA 26.5[3]

| N-nitrosodibutylamine | NDBA | 26.5[3] |

Table 2: FDA's Predicted Carcinogenic Potency Categorization for NDSRIs

Potency Category Recommended AI Limit (ng/day) Rationale / Representative Surrogates
1 26.5 Represents the highest potency category. The limit is based on N-nitrosodiethylamine (NDEA).[10]
2 100 Based on potent, well-studied nitrosamines like N-nitrosodimethylamine (NDMA).[10]
3 400 For NDSRIs with lower predicted carcinogenic potency due to deactivating structural features.[10]
4 1500 For NDSRIs with significantly lower predicted carcinogenic potency.[10]

| 5 | 1500 | Lowest potency category based on the Threshold of Toxicological Concern (TTC) for mutagenic impurities.[10] |

Formation Pathways and Root Cause Analysis

Understanding the potential root causes of nitrosamine formation is critical for an effective risk assessment. The fundamental chemical reaction involves a nitrosating agent (e.g., nitrous acid, derived from nitrites) reacting with a secondary, tertiary, or quaternary amine under acidic conditions.[1][8]

Key Root Causes:

  • API Synthesis: Use of sodium nitrite (B80452) (NaNO₂) or other nitrosating agents in the presence of secondary or tertiary amines.[15]

  • Raw Materials: Contamination of starting materials, solvents, or reagents with nitrites or amines.[11]

  • Excipients: Certain excipients are known to contain residual nitrite impurities that can react with the API.[16]

  • Degradation: Degradation of the API or excipients during storage can generate vulnerable amines.[1][5]

  • Manufacturing Process: Cross-contamination, use of contaminated recovered materials, or specific process conditions (e.g., high temperature, acidic pH) can promote nitrosamine formation.[5][15]

  • Packaging Materials: Certain packaging materials, like nitrocellulose blister lidding, can be a source of nitrosating agents.[16]

Figure 1: General Formation Pathway of N-Nitrosamines Amine Vulnerable Amine Source (Secondary, Tertiary, Quaternary) Reaction Nitrosation Reaction Amine->Reaction Nitrosating_Agent Nitrosating Agent Source (e.g., Nitrites, NOx) Nitrosating_Agent->Reaction Nitrosamine N-Nitrosamine Impurity Reaction->Nitrosamine Condition Favorable Conditions (e.g., Acidic pH, Heat) Condition->Reaction

Caption: General chemical reaction pathway for N-nitrosamine formation.

Risk Assessment and Mitigation Strategies

A structured risk assessment is the cornerstone of controlling nitrosamine impurities. The process involves identifying potential risks, confirming their presence through testing, and implementing controls.

Figure 2: Nitrosamine Risk Assessment Workflow Start Start Risk Assessment Step1 Step 1: Risk Identification Review API synthesis, raw materials, manufacturing process, excipients, and storage conditions. Start->Step1 Risk_Identified Risk Identified? Step1->Risk_Identified Step2 Step 2: Confirmatory Testing Develop and validate a sensitive analytical method (e.g., LC-MS/MS). Analyze API and drug product batches. Risk_Identified->Step2 Yes No_Risk Document Assessment. No further action needed at this time. Re-evaluate as needed. Risk_Identified->No_Risk No Above_AI Nitrosamine > AI Limit? Step2->Above_AI Step3 Step 3: Implement Mitigation Modify process, reformulate product, and/or establish controls. Report changes to authorities. Above_AI->Step3 Yes Below_AI Document Results. Establish specification and monitor via routine testing or periodic evaluation. Above_AI->Below_AI No End End Step3->End No_Risk->End Below_AI->End

Caption: A three-step workflow for nitrosamine impurity risk management.

If a risk is confirmed, several mitigation strategies can be employed. The choice of strategy depends on the specific root cause identified.

Figure 3: Overview of Mitigation Strategies center Mitigation Strategies sub1 Raw Material Control center->sub1 sub2 Process Optimization center->sub2 sub3 Formulation Changes center->sub3 sub4 Packaging Control center->sub4 sub1_1 Supplier Audits sub1->sub1_1 sub1_2 Test for Nitrites sub1->sub1_2 sub1_3 Select High-Purity Materials sub1->sub1_3 sub2_1 pH Control sub2->sub2_1 sub2_2 Alternative Reagents sub2->sub2_2 sub2_3 Temperature Control sub2->sub2_3 sub2_4 Purification Steps sub2->sub2_4 sub3_1 Add Inhibitors (e.g., Ascorbic Acid) sub3->sub3_1 sub3_2 pH Modifiers sub3->sub3_2 sub3_3 Low-Nitrite Excipients sub3->sub3_3 sub4_1 Avoid Nitrocellulose sub4->sub4_1 sub4_2 Use Scavenging Films sub4->sub4_2

Caption: Key strategies to mitigate the risk of nitrosamine impurities.

Specific Mitigation Approaches:

  • Process Optimization: Modify manufacturing processes to avoid conditions that favor nitrosamine formation, such as adjusting pH or temperature.[11][15]

  • Formulation Design: Incorporate antioxidants like ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E), which act as nitrite scavengers and inhibit the nitrosation reaction.[15][17] Adjusting the formulation's micro-pH can also be an effective control.[6]

  • Supply Chain Control: Thoroughly vet suppliers of raw materials and excipients to ensure low levels of nitrite and amine impurities.[11][16]

  • Packaging Solutions: Avoid packaging materials known to be sources of nitrosating agents, such as nitrocellulose.[16] Innovative active packaging technologies that scavenge nitrosating agents from the headspace are also emerging.[17]

Analytical Protocols for Confirmatory Testing

Sensitive and specific analytical methods are required to accurately quantify nitrosamines at trace levels. Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most common techniques employed.[18] LC coupled with tandem mass spectrometry (LC-MS/MS) or high-resolution mass spectrometry (LC-HRMS) is often preferred for its high sensitivity and selectivity in complex drug matrices.[19][20]

Protocol: General LC-MS/MS Method for Nitrosamine Quantification

This protocol provides a general methodology for the analysis of common nitrosamines in a drug product. Note: This method must be fully validated for the specific drug product matrix being tested.

1. Objective: To quantify NDMA, NDEA, and other relevant nitrosamines in a drug product with a limit of quantification (LOQ) well below the AI limit.

2. Materials and Reagents:

  • Reference Standards: NDMA, NDEA, etc., and corresponding isotopically labeled internal standards (e.g., NDMA-d6, NDEA-d10).[14]

  • Solvents: LC-MS grade methanol, acetonitrile, and water.

  • Reagents: LC-MS grade formic acid.

  • Sample Preparation: 0.22 µm syringe filters, autosampler vials.

3. Instrumentation:

  • Liquid Chromatograph (UPLC/HPLC system).

  • Tandem Quadrupole Mass Spectrometer (e.g., Agilent 6495, Waters Xevo TQ).[20][21]

  • Analytical Column: A reverse-phase C18 column (e.g., Ascentis® Express C18) is commonly used.[14]

Figure 4: Experimental Workflow for LC-MS/MS Analysis Start Receive Sample (API or Drug Product) Prep Sample Preparation - Weigh sample - Add extraction solvent & IS - Vortex/Sonicate - Centrifuge/Filter Start->Prep LC LC Separation - Inject sample - Gradient elution on  reverse-phase column Prep->LC MS MS/MS Detection - Ionization (APCI or ESI) - Multiple Reaction Monitoring  (MRM) for quantification LC->MS Data Data Analysis - Integrate peaks - Generate calibration curve - Calculate concentration MS->Data Report Final Report Data->Report

Caption: A typical workflow for nitrosamine analysis by LC-MS/MS.

4. Standard and Sample Preparation:

  • Internal Standard (IS) Stock Solution: Prepare a solution of isotopically labeled standards (e.g., 10 µg/mL of NDMA-d6 and NDEA-d10 in water).[14]

  • Calibration Standards: Prepare a series of calibration standards by spiking known amounts of nitrosamine reference standards into a blank matrix (a placebo of the drug product). The concentration range should bracket the expected levels and the required LOQ (e.g., 0.01 to 20 ng/mL).[21]

  • Sample Preparation:

    • Accurately weigh a specified amount of the powdered drug product (e.g., 100 mg) into a centrifuge tube.[21]

    • Add a defined volume of extraction solvent (e.g., 2 mL of 50:50 methanol:water) and a precise amount of the IS solution.[21]

    • Vortex and/or sonicate for 20-30 minutes to ensure complete extraction.[21]

    • Centrifuge the sample at high speed (e.g., 12,000 rpm) for 10 minutes.[21]

    • Collect the supernatant and filter it through a 0.22 µm filter into an autosampler vial.

5. LC-MS/MS Method Parameters (Example):

Table 3: Example LC-MS/MS Conditions

Parameter Setting
Liquid Chromatography
Column Ascentis® Express C18, 2.7 µm, 100 x 2.1 mm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Methanol
Gradient 5% B to 95% B over 10 minutes
Flow Rate 0.4 mL/min
Column Temperature 40 °C
Injection Volume 10 µL
Mass Spectrometry
Ion Source Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive mode.[20]
Mode Multiple Reaction Monitoring (MRM)[20]
Example MRM Transitions Precursor Ion (m/z) -> Product Ion (m/z)
NDMA 75.1 -> 43.1
NDEA 103.1 -> 43.1
NDMA-d6 (IS) 81.1 -> 46.1
NDEA-d10 (IS) 113.2 -> 52.2

Note: Specific MRM transitions, collision energies, and other MS parameters must be optimized for the instrument in use.

6. Data Analysis and Calculation:

  • Generate a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration of the calibration standards.

  • A linear regression with a weighting factor (e.g., 1/x) is typically used. The correlation coefficient (r²) should be ≥ 0.99.[14]

  • Determine the concentration of nitrosamines in the sample by applying its peak area ratio to the regression equation from the calibration curve.

  • Calculate the final amount of the nitrosamine impurity in the drug product (e.g., in ppm or ng/g).

Conclusion

The control of nitrosamine impurities is a critical and ongoing challenge for the pharmaceutical industry. A proactive approach based on a thorough understanding of formation pathways, robust risk assessment, implementation of targeted mitigation strategies, and the use of highly sensitive analytical methods is essential.[15] By adhering to regulatory guidance and leveraging modern analytical technologies, researchers, scientists, and drug development professionals can effectively manage these impurities, ensuring the quality and safety of human medicines.[18]

References

Technical Notes & Optimization

Troubleshooting

Overcoming matrix effects in N-nitroso-silodosin LC-MS/MS analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the LC-MS/MS...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the LC-MS/MS analysis of N-nitroso-silodosin.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a significant concern in the LC-MS/MS analysis of N-nitroso-silodosin?

A1: Matrix effects are the alteration of analyte ionization efficiency by co-eluting compounds from the sample matrix.[1][2] In the analysis of N-nitroso-silodosin, which is often present at trace levels in complex matrices like pharmaceutical drug products, these effects can lead to ion suppression or enhancement.[3][4] This interference can significantly impact the accuracy, precision, and sensitivity of the analytical method, potentially leading to erroneous quantification of this impurity.[5][6]

Q2: What are the common sources of matrix effects in N-nitroso-silodosin analysis?

A2: Common sources of matrix effects include the active pharmaceutical ingredient (API) itself (silodosin), excipients used in the drug formulation (e.g., mannitol, lactose), and any other components of the sample matrix.[3][7] The chemical properties of these components can interfere with the ionization of N-nitroso-silodosin in the mass spectrometer's ion source.[5]

Q3: How can I detect the presence of matrix effects in my analysis?

A3: Matrix effects can be identified using several methods. One common approach is the post-column infusion experiment, where a constant flow of the analyte is introduced into the mass spectrometer after the analytical column.[8] Injection of a blank sample extract will show a dip or rise in the baseline signal if matrix components are causing ion suppression or enhancement.[8] Another method is to compare the slope of a calibration curve prepared in a pure solvent with that of a curve prepared in a matrix-matched solvent; a significant difference indicates the presence of matrix effects.[1]

Q4: What is the role of an internal standard (IS) in mitigating matrix effects?

A4: An internal standard, particularly a stable isotope-labeled (SIL) version of the analyte (e.g., N-nitroso-silodosin-d4), is highly recommended to compensate for matrix effects.[3][7] A SIL-IS co-elutes with the analyte and experiences similar ionization suppression or enhancement.[9] By calculating the ratio of the analyte signal to the IS signal, variability caused by matrix effects can be normalized, leading to more accurate and precise quantification.[7]

Troubleshooting Guide

Problem Potential Cause Recommended Solution
Low or no analyte signal (ion suppression) Co-elution of matrix components with N-nitroso-silodosin.1. Optimize Chromatographic Separation: - Adjust the gradient profile to better separate the analyte from interfering peaks.[9] - Evaluate different stationary phases, such as a pentafluorophenyl column, which can offer alternative selectivity for polar nitrosamines.[7]2. Enhance Sample Preparation: - Implement Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components before injection.[1][7]3. Dilute the Sample: - Diluting the sample can reduce the concentration of interfering compounds, though this may impact the limit of detection.[10][11]
High variability in results (poor precision) Inconsistent matrix effects across samples or instrumental instability.1. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): - A SIL-IS is the most effective way to correct for sample-to-sample variations in matrix effects.[7][9]2. Matrix-Matched Calibration: - Prepare calibration standards in a blank matrix that is free of the analyte to mimic the matrix effects of the samples.[1][9]3. Automate Sample Preparation: - Automated workflows can improve the consistency of sample preparation, reducing variability.[3]
Poor peak shape (tailing or fronting) Co-elution with matrix components or issues with the mobile phase.1. Improve Chromatographic Resolution: - Further optimization of the chromatographic method is necessary to separate the analyte from interfering peaks.[3]2. Check Mobile Phase Compatibility: - Ensure the sample diluent is compatible with the initial mobile phase to prevent peak distortion.[12]
Inaccurate quantification (poor recovery) Significant ion suppression or enhancement not being adequately corrected.1. Thorough Method Validation: - Perform comprehensive method validation, including accuracy and recovery experiments using spiked samples at different concentrations.[13][14]2. Evaluate Different Ionization Sources: - While Electrospray Ionization (ESI) is common, Atmospheric Pressure Chemical Ionization (APCI) can sometimes be less susceptible to matrix effects.[11]

Experimental Protocols

Protocol 1: Solid Phase Extraction (SPE) for Sample Cleanup

This protocol provides a general guideline for SPE cleanup to reduce matrix interference. Optimization for specific drug product formulations may be required.

  • Cartridge Selection: Choose a suitable SPE cartridge (e.g., C18) based on the polarity of N-nitroso-silodosin and the matrix components.

  • Conditioning: Condition the SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of water.[3]

  • Sample Loading: Load the pre-treated sample solution onto the conditioned cartridge.

  • Washing: Wash the cartridge with 5 mL of a weak solvent (e.g., water or a low percentage of organic solvent) to remove polar interferences while retaining the analyte.[3]

  • Elution: Elute the N-nitroso-silodosin with a small volume of a strong solvent (e.g., methanol or acetonitrile).[3]

  • Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase.[3]

Protocol 2: LC-MS/MS Method for N-Nitroso-Silodosin

The following are typical starting parameters for an LC-MS/MS method for the analysis of N-nitroso-silodosin.[13][14]

Parameter Condition
LC Column YMC Pack pro-C18 (150mm x 4.6mm, 3.0µm) or equivalent
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B Acetonitrile:Water (90:10, v/v) with 0.1% Formic acid
Flow Rate 0.6 mL/min
Injection Volume 10 µL
Column Temperature 40 °C
Ion Source Electrospray Ionization (ESI), Positive Mode
MS/MS Transition Refer to specific instrument optimization for N-nitroso-silodosin

Data Presentation

Table 1: Comparison of Sample Preparation Techniques on Analyte Recovery and Matrix Effect
Sample Preparation Technique Analyte Recovery (%) Matrix Effect (%) Precision (%RSD)
Protein Precipitation 60 - 8040 - 60 (Suppression)< 15
Liquid-Liquid Extraction (LLE) 75 - 9520 - 40 (Suppression)< 10
Solid Phase Extraction (SPE) 85 - 105< 20 (Suppression/Enhancement)< 5

Note: The values presented are typical ranges and may vary depending on the specific matrix and analytical conditions.

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing sample Drug Product Sample extraction Extraction/Dissolution sample->extraction cleanup Sample Cleanup (SPE/LLE) extraction->cleanup reconstitution Reconstitution cleanup->reconstitution lc_separation LC Separation reconstitution->lc_separation ms_detection MS/MS Detection lc_separation->ms_detection quantification Quantification ms_detection->quantification reporting Reporting quantification->reporting

Caption: Experimental workflow for N-nitroso-silodosin analysis.

troubleshooting_logic start Poor Analytical Result (Low Signal, High Variability) check_chromatography Review Chromatogram (Peak Shape, Co-elution) start->check_chromatography optimize_lc Optimize LC Method (Gradient, Column) check_chromatography->optimize_lc Poor Separation check_sample_prep Evaluate Sample Prep check_chromatography->check_sample_prep Good Separation solution Improved Result optimize_lc->solution implement_cleanup Implement/Enhance Cleanup (SPE, LLE) check_sample_prep->implement_cleanup use_is Use Stable Isotope-Labeled IS implement_cleanup->use_is matrix_matched_cal Use Matrix-Matched Calibration use_is->matrix_matched_cal matrix_matched_cal->solution

Caption: Troubleshooting logic for matrix effect issues.

References

Optimization

Ion suppression and enhancement in the analysis of nitrosamine impurities

Welcome to the technical support center for the analysis of nitrosamine (B1359907) impurities. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the analysis of nitrosamine (B1359907) impurities. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to ion suppression and enhancement in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What are ion suppression and enhancement (matrix effects)?

A1: Ion suppression or enhancement, collectively known as matrix effects, are phenomena that occur during LC-MS analysis where the ionization efficiency of a target analyte is altered by co-eluting compounds from the sample matrix.[1][2] This interference happens in the mass spectrometer's ion source and can lead to a decreased signal (ion suppression) or an increased signal (ion enhancement).[1][2] These effects can significantly compromise the accuracy, precision, and sensitivity of quantitative analyses.[1][3]

Q2: What causes ion suppression in nitrosamine analysis?

A2: Ion suppression is primarily caused by competition between nitrosamines and co-eluting matrix components for ionization.[1][2] In the context of pharmaceutical analysis, common sources include:

  • Active Pharmaceutical Ingredients (APIs) and Excipients: High concentrations of the API itself or formulation excipients like polyethylene (B3416737) glycol (PEG 400), mannitol, and lactose (B1674315) can interfere with the ionization of trace-level nitrosamines.[1][4][5]

  • Endogenous Materials: Components from the sample itself, such as salts, lipids, and proteins, can cause suppression.[3][6]

  • Mobile Phase Additives: Non-volatile salts or buffers can accumulate in the ion source and suppress the signal.[7]

  • Contaminants: Substances introduced during sample preparation, such as polymers leached from plastic tubes, can also lead to suppression.[3]

The mechanism often involves competition for charge or space at the surface of the electrospray droplet or changes to the droplet's physical properties (viscosity, surface tension) that hinder the analyte's transition into the gas phase.[3][8]

Q3: How can I detect and quantify matrix effects in my nitrosamine analysis?

A3: The most common methods to detect and quantify matrix effects are the post-extraction spike and post-column infusion experiments.

  • Post-Extraction Spike: This is a widely used quantitative method.[1][9] It involves comparing the signal response of a nitrosamine standard spiked into a blank matrix extract (after the extraction process) with the response of the same standard in a neat (clean) solvent.[1][10] A significant difference in peak area indicates the presence of matrix effects.[1]

  • Post-Column Infusion: This is a qualitative method used to identify regions in the chromatogram where ion suppression or enhancement occurs.[6][11] A constant flow of the nitrosamine standard is infused into the system after the analytical column.[11] When a blank matrix extract is injected, any dips or rises in the constant baseline signal indicate the retention times where co-eluting matrix components are causing suppression or enhancement.[11]

Q4: How can a stable isotope-labeled internal standard (SIL-IS) help?

A4: Using a SIL-IS is the most effective way to compensate for matrix effects.[1][7][12] A SIL-IS is a version of the target nitrosamine where one or more atoms have been replaced with a heavier isotope (e.g., ²H/D, ¹³C, ¹⁵N).[13][14] Because it is chemically and structurally almost identical to the analyte, it co-elutes and experiences the same degree of ion suppression or enhancement.[3][7][13] By calculating the ratio of the analyte signal to the SIL-IS signal, the variability caused by matrix effects is normalized, leading to more accurate and precise quantification.[13]

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Problem: My nitrosamine peak area is unexpectedly low, inconsistent, or non-reproducible.

  • Possible Cause: Significant ion suppression from the sample matrix.

  • Troubleshooting Steps:

    • Confirm Matrix Effect: Perform a post-extraction spike experiment to quantify the degree of signal suppression.

    • Optimize Sample Preparation: The most effective way to combat matrix effects is to remove the interfering components before they enter the mass spectrometer.[3] Consider switching to a more rigorous sample preparation technique.

    • Improve Chromatographic Separation: Adjust your LC method (e.g., gradient profile, column chemistry) to separate the nitrosamine peak from the regions of ion suppression.[3][15] A post-column infusion experiment can help identify these regions.

    • Use a SIL-Internal Standard: If suppression cannot be eliminated, a SIL-IS is crucial for accurate quantification by compensating for the signal loss.[1][12]

    • Dilute the Sample: Diluting the sample can reduce the concentration of interfering matrix components, thereby lessening the suppression effect.[8] However, this may compromise the method's sensitivity for trace-level nitrosamines.

Problem: How do I choose the best sample preparation technique to reduce matrix effects?

  • Solution: The choice depends on the complexity of your sample matrix. The goal is to selectively remove interferences while maximizing the recovery of the target nitrosamines.[7]

    • Solid-Phase Extraction (SPE): Highly effective and selective. It can remove interfering substances while concentrating the nitrosamines, leading to cleaner extracts and improved sensitivity.[2][7]

    • Liquid-Liquid Extraction (LLE): Generally provides cleaner extracts than protein precipitation and can be very effective at reducing ion suppression.[3]

    • Protein Precipitation (PPT): A simple technique, but often results in dirtier extracts compared to SPE or LLE, making it more prone to matrix effects.[3]

Sample Preparation Technique Ability to Remove Interferences Typical Impact on Ion Suppression Notes
Protein Precipitation (PPT) Low (Removes proteins but leaves salts, lipids, etc.)High potential for ion suppression[3]Simple and fast, but often insufficient for complex matrices.
Liquid-Liquid Extraction (LLE) GoodGenerally less ion suppression than PPT[3]Extraction efficiency can be challenging for highly polar nitrosamines.
Solid-Phase Extraction (SPE) ExcellentCan significantly reduce or eliminate ion suppression[4][7]Highly selective; requires method development to optimize sorbent and solvents.

Problem: Can my choice of ionization source affect ion suppression?

  • Answer: Yes. For nitrosamine analysis, Atmospheric Pressure Chemical Ionization (APCI) is often preferred over Electrospray Ionization (ESI). APCI is generally less susceptible to matrix effects and can provide improved sensitivity for many nitrosamines.[16][17][18] ESI is more prone to ion suppression because the ionization process occurs in the liquid phase, where competition for charge and surface access is more pronounced.[12]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike)

Objective: To quantify the percentage of ion suppression or enhancement for a target nitrosamine in a specific sample matrix.

Methodology:

  • Prepare Blank Matrix Extract: Obtain a sample of the matrix (e.g., drug product placebo) that is confirmed to be free of the target nitrosamine. Process this blank matrix using your established sample preparation procedure (e.g., extraction, SPE cleanup). The final result is the "blank matrix extract."[1]

  • Prepare Sample A (Post-Spike Sample): Spike a known amount of nitrosamine standard solution into the blank matrix extract. The final concentration should be within the method's calibration range.[1][10]

  • Prepare Sample B (Neat Solution Standard): Prepare a standard solution of the same nitrosamine in the clean reconstitution solvent (e.g., mobile phase) at the exact same final concentration as Sample A.[1][10]

  • LC-MS/MS Analysis: Inject both Sample A and Sample B into the LC-MS/MS system using the same conditions and record the peak areas.

  • Calculate Matrix Effect: Use the following formula to calculate the matrix effect percentage:[1]

    Matrix Effect (%) = (Peak Area of Sample A / Peak Area of Sample B) * 100

    • A value < 100% indicates ion suppression .

    • A value > 100% indicates ion enhancement .

    • Values between 80% and 120% are often considered acceptable, but this depends on regulatory guidance and method requirements.

Visualizations

Below are diagrams illustrating key workflows and concepts related to troubleshooting ion suppression.

Troubleshooting_Workflow Start Problem: Low or Inconsistent Nitrosamine Signal Confirm Step 1: Quantify Matrix Effect (Post-Extraction Spike) Start->Confirm Evaluate Is Suppression > 20%? Confirm->Evaluate Optimize_SP Step 2: Optimize Sample Preparation (e.g., use SPE) Evaluate->Optimize_SP Yes No_Issue No Significant Matrix Effect Evaluate->No_Issue No Optimize_LC Step 3: Optimize LC Separation Optimize_SP->Optimize_LC If suppression persists Use_IS Step 4: Use Stable Isotope Labeled Internal Standard (SIL-IS) Optimize_LC->Use_IS If separation is insufficient or suppression remains End Result: Accurate & Reproducible Quantification Use_IS->End

Caption: A logical workflow for troubleshooting low or inconsistent nitrosamine signals.

Post_Extraction_Spike cluster_A Sample A: Post-Spike cluster_B Sample B: Neat Standard cluster_C Analysis & Calculation BlankMatrix Blank Matrix (Placebo) SamplePrep Sample Prep (e.g., SPE) BlankMatrix->SamplePrep BlankExtract Blank Matrix Extract SamplePrep->BlankExtract SpikeA + Nitrosamine Standard BlankExtract->SpikeA SampleA Final Sample A SpikeA->SampleA LCMS LC-MS/MS Analysis SampleA->LCMS Solvent Clean Solvent SpikeB + Nitrosamine Standard Solvent->SpikeB SampleB Final Sample B SpikeB->SampleB SampleB->LCMS Compare Compare Peak Areas (Area A / Area B) * 100 LCMS->Compare

Caption: Experimental workflow for the post-extraction spike method to quantify matrix effects.

References

Troubleshooting

Improving the limit of detection for N-nitroso-silodosin

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the limit of detection for N-n...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the limit of detection for N-nitroso-silodosin.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-silodosin and why is its detection at low levels critical?

A1: N-nitroso-silodosin is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Silodosin (B1681671), a medication used to treat benign prostatic hyperplasia.[1] Nitrosamines are classified as a "cohort of concern" and are considered potent mutagenic carcinogens.[1] Due to the potential cancer risk associated with long-term exposure, regulatory agencies like the FDA and EMA have established stringent acceptable intake (AI) limits for these impurities in pharmaceutical products.[2][3] Detecting N-nitroso-silodosin at trace levels is therefore essential to ensure drug safety and comply with regulatory requirements.[4]

Q2: What are the current regulatory limits for N-nitroso-silodosin?

A2: Regulatory agencies have set specific acceptable intake (AI) limits for NDSRIs. The U.S. FDA and the European Medicines Agency (EMA) have established an AI limit for N-nitroso-silodosin. It's crucial to refer to the latest guidance from these agencies for the most up-to-date information.[4][5]

Q3: What are the primary analytical techniques used for detecting N-nitroso-silodosin?

A3: The most common and effective techniques for detecting nitrosamine impurities at trace levels are hyphenated mass spectrometric methods.[6] Specifically, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is a widely used, sensitive, and specific method for the quantification of N-nitroso-silodosin.[7][8] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, particularly for volatile nitrosamines, but LC-MS/MS is often preferred for less volatile and thermolabile compounds like many NDSRIs.[9][10][11]

Q4: What are the main analytical challenges in achieving a low limit of detection (LOD)?

A4: The primary challenges include:

  • Low Concentration Levels: Regulatory limits are often in the parts-per-billion (ppb) range, requiring highly sensitive instrumentation.[12]

  • Matrix Effects: The complex matrix of the drug substance or product can interfere with the ionization of the target analyte, suppressing or enhancing the signal.[13]

  • Sample Preparation: Inefficient extraction and cleanup can lead to the loss of the analyte or the introduction of interfering substances.[12][14]

  • Chromatographic Performance: Poor retention and peak shape for polar nitrosamines can limit sensitivity and selectivity.[13][15]

  • Analyte Stability: Nitrosamines can be sensitive to light and certain pH conditions, potentially degrading during sample preparation and analysis.[10]

Troubleshooting Guide

Problem 1: High Limit of Detection (LOD) / Poor Sensitivity

  • Question: My assay for N-nitroso-silodosin is not sensitive enough to meet the required detection limits. What are the common causes and how can I improve it?

  • Answer: Poor sensitivity is a common challenge. Below are potential causes and solutions.

Possible CauseRecommended Solution
Suboptimal MS/MS Parameters Optimize the mass spectrometer settings. This includes selecting the most abundant and specific Multiple Reaction Monitoring (MRM) transitions for N-nitroso-silodosin. Fine-tune source parameters like temperature, gas flows, and voltages to maximize the ionization of the target analyte.[13]
Matrix Effects The drug product's matrix can suppress the analyte's signal. To mitigate this, improve the sample cleanup process using techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[11] Alternatively, use a matrix-matched calibration curve or stable isotope-labeled internal standards to compensate for the effect.
Inefficient Sample Extraction Ensure the chosen extraction solvent and technique are effective for N-nitroso-silodosin. Optimize parameters such as solvent type, volume, extraction time, and pH. Sonication can aid in dissolving the sample, and centrifugation can help separate the analyte from unwanted matrix components.[10][13]
Poor Chromatographic Peak Shape Broad or tailing peaks result in a lower signal-to-noise ratio. Experiment with different HPLC/UHPLC columns (e.g., C18, PFP) to find the best retention and selectivity.[7] Adjust the mobile phase composition, such as the organic modifier, pH, and additives (e.g., formic acid), to improve peak shape.[7]
Instrument Contamination High background noise can obscure the analyte signal. Flush the LC system and mass spectrometer thoroughly. Ensure high-purity solvents and reagents are used to prevent contamination.[13]

Problem 2: Poor Reproducibility and Inconsistent Results

  • Question: I am observing significant variability in my results between injections. What steps can I take to improve reproducibility?

  • Answer: Inconsistent results can undermine the validity of your method. Consider the following areas.

Possible CauseRecommended Solution
Inconsistent Sample Preparation Manual sample preparation can introduce variability. Use precise pipetting techniques and ensure samples are vortexed and centrifuged uniformly. An automated sample preparation workflow can significantly improve reproducibility.[10]
Analyte Instability N-nitroso-silodosin may degrade under UV light.[10] Prepare samples in amber vials and protect them from light. Also, evaluate the stability of the analyte in the chosen diluent and prepare standards and samples fresh daily if necessary.
LC System Variability Fluctuations in pumping pressure or column temperature can shift retention times and affect peak areas. Ensure the LC system is properly maintained and equilibrated. Use a column oven to maintain a stable temperature.
Injector Carryover Residual analyte from a high-concentration sample can carry over into subsequent injections. Optimize the injector wash procedure by using a strong solvent and increasing the wash volume and duration.

Quantitative Data Summary

The following tables summarize key quantitative data from published analytical methods and regulatory guidelines.

Table 1: Example LC-MS/MS Method Parameters for N-nitroso-silodosin Analysis [7][8]

ParameterSpecification
Instrument Sciex-4500 Q-trap LC-MS/MS
Column YMC Pack pro-C18 (150mm x 4.6mm, 3.0µm)
Mobile Phase A 0.1% Formic acid in Milli-Q Water
Mobile Phase B Acetonitrile: Milli-Q-Water (90:10 v/v)
Flow Rate 0.6 mL/min
Ion Source Electrospray Ionization (ESI), Positive Mode
Diluent Acetonitrile: Milli-Q-Water (50:50 v/v)

Table 2: Reported Detection and Quantification Limits [7][8]

ParameterValue (ppm)
Limit of Detection (LOD) 0.066
Limit of Quantification (LOQ) 0.2

Table 3: Regulatory Acceptable Intake (AI) Limits

Regulatory AgencyCompoundPotency CategoryAI Limit (ng/day)
FDA / EMA N-nitroso-silodosin41500

Experimental Protocols

Detailed Protocol for Quantification of N-Nitroso-Silodosin by LC-MS/MS

This protocol is based on a validated method for determining N-nitroso-silodosin in the drug substance.[7][8][16]

1. Reagents and Materials

  • N-nitroso-silodosin Reference Standard

  • Silodosin Drug Substance

  • Acetonitrile (LC-MS Grade)

  • Formic Acid (LC-MS Grade)

  • Milli-Q Water (or equivalent)

  • Volumetric flasks, pipettes, and syringes

  • 0.45 µm syringe filters

2. Solution Preparation

  • Diluent: Prepare a mixture of Acetonitrile and Milli-Q Water (50:50 v/v).

  • N-nitroso-silodosin Stock Solution (e.g., 100 µg/mL): Accurately weigh 10.0 mg of the reference standard into a 100 mL volumetric flask. Dissolve and dilute to the mark with the diluent.

  • Intermediate and Working Standard Solutions: Perform serial dilutions from the stock solution to prepare working standards at the desired concentrations (e.g., a 2.25 ppm standard is cited in the literature).[7][8]

  • Test Sample Preparation (1 mg/mL): Accurately weigh 10 mg of the silodosin drug substance into a 10 mL volumetric flask. Add approximately 5 mL of diluent, sonicate or vortex to dissolve, and then dilute to the mark with the diluent. Filter the solution through a 0.45 µm syringe filter before injection.[7][16]

3. Chromatographic and Mass Spectrometric Conditions

  • Inject the prepared standard and sample solutions into the LC-MS/MS system.

  • Use the chromatographic conditions outlined in Table 1 . A gradient elution may be required to achieve optimal separation.

  • Monitor the specific parent-to-daughter ion transitions (MRM) for N-nitroso-silodosin in positive ESI mode.

4. Method Validation

  • The method should be validated according to ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision, LOD, and LOQ.[7][16]

Visualizations

Workflow General Analytical Workflow for N-nitroso-silodosin cluster_prep Sample & Standard Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing & Reporting prep_start Receive Sample (Silodosin API/Product) weigh Accurately Weigh Sample & Standard prep_start->weigh dissolve Dissolve in Diluent (e.g., ACN:Water) weigh->dissolve filter Filter through 0.45µm Syringe Filter dissolve->filter inject Inject into LC-MS/MS System filter->inject separate Chromatographic Separation (HPLC) inject->separate detect MS/MS Detection (MRM Mode) separate->detect integrate Peak Integration & Identification detect->integrate quantify Quantify vs. Calibration Curve integrate->quantify compare Compare Result to Specification Limit quantify->compare report Generate Final Report compare->report

Caption: High-level workflow for N-nitroso-silodosin analysis.

Troubleshooting Troubleshooting Flowchart for High LOD problem Problem: High LOD / Poor Sensitivity cause1 Check MS/MS Parameters problem->cause1 cause2 Evaluate Sample Preparation problem->cause2 cause3 Assess Chromatography problem->cause3 cause4 Investigate System Noise problem->cause4 sol1 Optimize MRM transitions and source parameters cause1->sol1 Suboptimal? sol2 Improve extraction efficiency (solvent, time) Enhance cleanup (SPE/LLE) cause2->sol2 Inefficient? sol3 Optimize mobile phase Test alternative column Adjust flow rate cause3->sol3 Poor Peak Shape? sol4 Use high-purity solvents Flush LC system and MS cause4->sol4 High Background?

Caption: Logical steps for troubleshooting poor sensitivity.

References

Optimization

Troubleshooting peak tailing and asymmetry in N-nitroso-silodosin chromatography

Welcome to our dedicated support center for troubleshooting chromatographic issues encountered during the analysis of N-nitroso-silodosin. This resource provides in-depth guidance, frequently asked questions (FAQs), and...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to our dedicated support center for troubleshooting chromatographic issues encountered during the analysis of N-nitroso-silodosin. This resource provides in-depth guidance, frequently asked questions (FAQs), and detailed experimental protocols to help you resolve common challenges like peak tailing and asymmetry, ensuring robust and reliable analytical results.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing for N-nitroso-silodosin?

Peak tailing for N-nitroso-silodosin, an asymmetrical peak with a trailing edge that is broader than the front, is frequently observed in reversed-phase HPLC.[1][2][3] The primary causes stem from a combination of chemical interactions and physical or instrumental factors:

  • Secondary Silanol (B1196071) Interactions: N-nitroso-silodosin contains basic amine functional groups that can interact with acidic residual silanol groups on the surface of silica-based stationary phases.[1][2][4][5][6] This secondary interaction mechanism retains a portion of the analyte molecules longer, resulting in a tailing peak.[2]

  • Mobile Phase pH: An inappropriate mobile phase pH can exacerbate silanol interactions.[1][7] If the pH is not optimized, the ionization state of both the N-nitroso-silodosin and the silanol groups can lead to strong, undesirable interactions.[1][5]

  • Column Overload: Injecting an excessive concentration of the sample can saturate the stationary phase, leading to distorted peak shapes, including tailing.[2][3][8]

  • Column Degradation: The formation of a void at the column inlet or contamination of the column frit can disrupt the sample band, causing peak tailing for all analytes in the chromatogram.[3]

  • Extra-Column Volume: Excessive tubing length or wide internal diameter tubing between the injector, column, and detector can increase dispersion and contribute to peak tailing.[1]

Q2: How does the mobile phase pH affect the peak shape of N-nitroso-silodosin?

The mobile phase pH is a critical parameter that directly influences the retention and peak shape of ionizable compounds like N-nitroso-silodosin.[9] Its effect is primarily related to the ionization of both the analyte and the stationary phase:

  • At Low pH (e.g., pH ≤ 3): The acidic silanol groups on the silica (B1680970) surface are protonated (Si-OH), reducing their ability to interact with the positively charged (protonated) amine groups of N-nitroso-silodosin.[4][5][10] This suppression of secondary interactions typically leads to a more symmetrical peak shape.[5][10]

  • At Mid-Range pH (e.g., pH 4-7): In this range, the silanol groups can be partially ionized (SiO-), creating strong ionic interactions with the protonated analyte, which is a common cause of significant peak tailing.[1]

  • At High pH (e.g., pH > 8): The basic N-nitroso-silodosin will be in its neutral form, which can reduce interactions with the now fully ionized silanol groups.[9] However, operating at high pH can risk the dissolution of the silica-based stationary phase unless a pH-stable column is used.

Q3: What type of HPLC column is recommended to minimize peak tailing for N-nitroso-silodosin?

To minimize peak tailing, it is advisable to use modern, high-purity silica columns that have been extensively end-capped.[1][2] End-capping is a process that deactivates the majority of residual silanol groups, thereby reducing the sites available for secondary interactions.[2][3]

Alternatively, columns with stationary phases that offer improved stability and reduced silanol activity are excellent choices. These include:

  • Hybrid Silica Columns: These combine silica and organosiloxane materials, offering better pH stability and fewer active silanol groups.[4]

  • Polar-Embedded Columns: These phases have a polar group embedded in the alkyl chain, which can help shield the analyte from residual silanols.[1]

Q4: Can my sample solvent cause peak asymmetry?

Yes, the composition of the solvent used to dissolve the N-nitroso-silodosin sample can significantly impact peak shape.[11] If the sample solvent is much stronger (i.e., has a higher elution strength) than the mobile phase, it can cause band broadening and peak distortion, often leading to fronting or split peaks.[2][11] Whenever possible, the sample should be dissolved in the initial mobile phase to ensure a focused injection band.[11]

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Peak Tailing

This guide provides a systematic approach to troubleshooting peak tailing for N-nitroso-silodosin.

Step 1: Initial Assessment

  • Observe All Peaks: Determine if the tailing is specific to the N-nitroso-silodosin peak or if all peaks in the chromatogram are affected. If all peaks are tailing, it is likely a physical issue with the column or system.[12] If only the N-nitroso-silodosin peak is tailing, it is likely a chemical interaction issue.

Step 2: Troubleshooting Chemical Interactions

  • Action 1: Adjust Mobile Phase pH: Lower the pH of the mobile phase to between 2.5 and 3.5 using an additive like formic acid or trifluoroacetic acid.[4][5] This will protonate the silanol groups and minimize secondary interactions.[5]

  • Action 2: Use a Competitive Base: Add a small amount of a basic modifier, such as triethylamine (B128534) (TEA), to the mobile phase. TEA will preferentially interact with the active silanol sites, masking them from the N-nitroso-silodosin analyte.[10]

  • Action 3: Evaluate Column Choice: If the issue persists, consider switching to a modern, end-capped C18 column or a column with a different stationary phase chemistry, such as a hybrid or polar-embedded phase.[4][7]

Step 3: Investigating Physical and Instrumental Issues

  • Action 1: Check for Column Overload: Reduce the injection volume or dilute the sample and reinject.[2][8] If the peak shape improves, the original injection was overloaded.[2]

  • Action 2: Inspect for Column Voids: If all peaks are tailing, a void may have formed at the column inlet. This can be confirmed by reversing and flushing the column (if the manufacturer allows) or by replacing the column.[2]

  • Action 3: Minimize Extra-Column Volume: Ensure that all tubing is as short as possible with a narrow internal diameter (e.g., 0.005 inches).[1] Check all fittings for proper connections to avoid dead volume.

Troubleshooting Workflow Diagram

G Troubleshooting Peak Tailing for N-nitroso-silodosin start Peak Tailing Observed q1 Is tailing on all peaks or just N-nitroso-silodosin? start->q1 all_peaks All Peaks Tailing (Likely Physical Issue) q1->all_peaks All Peaks one_peak Only N-nitroso-silodosin Tailing (Likely Chemical Issue) q1->one_peak One Peak check_overload Reduce Injection Volume/ Concentration all_peaks->check_overload adjust_ph Lower Mobile Phase pH (e.g., pH 2.5-3.5) one_peak->adjust_ph check_column Inspect Column for Voids/ Blocked Frit check_overload->check_column No Improvement resolve_physical Problem Resolved check_overload->resolve_physical Improvement check_connections Minimize Extra-Column Volume check_column->check_connections No Improvement check_column->resolve_physical Void Found/Replaced check_connections->resolve_physical Connections Fixed change_column Use End-Capped or Hybrid Column adjust_ph->change_column No Improvement resolve_chemical Problem Resolved adjust_ph->resolve_chemical Improvement add_modifier Add Competitive Base (e.g., TEA) to Mobile Phase change_column->add_modifier No Improvement change_column->resolve_chemical Improvement add_modifier->resolve_chemical Improvement

Caption: A logical workflow for diagnosing and resolving peak tailing issues.

Experimental Protocols

Protocol 1: Mobile Phase pH Optimization

Objective: To determine the optimal mobile phase pH to reduce peak tailing of N-nitroso-silodosin.

Methodology:

  • Column: C18, 4.6 x 150 mm, 3.5 µm (a standard, well-maintained column).

  • Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 60% A to 40% A over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL.

  • Sample Concentration: 10 µg/mL in 50:50 Water:Acetonitrile.

  • Procedure: a. Prepare three different Mobile Phase A solutions: i. 0.1% Formic Acid in Water (pH ~2.7) ii. 10 mM Ammonium Acetate in Water, pH adjusted to 4.5 with Acetic Acid iii. 10 mM Ammonium Bicarbonate in Water, pH adjusted to 8.0 with Ammonium Hydroxide b. Equilibrate the system with each mobile phase composition for at least 20 column volumes. c. Inject the N-nitroso-silodosin standard in triplicate for each pH condition. d. Record the retention time, peak asymmetry (As), and theoretical plates.

Expected Results:

A significant improvement in peak symmetry is expected at the lower pH. The results can be summarized in a table for comparison.

Mobile Phase A pHAverage Retention Time (min)Average Peak Asymmetry (As)Average Theoretical Plates
2.78.21.112,500
4.57.51.86,800
8.09.11.310,200

Note: Operating at pH 8.0 should only be done with a column specifically designed for high pH stability.

Protocol 2: Evaluation of Column Overload

Objective: To assess if column overload is the cause of peak tailing.

Methodology:

  • Column and Mobile Phase: Use the conditions that previously resulted in peak tailing.

  • Sample Preparation: a. Prepare a stock solution of N-nitroso-silodosin at 50 µg/mL. b. Create a serial dilution to obtain concentrations of 25 µg/mL, 10 µg/mL, 5 µg/mL, and 1 µg/mL.

  • Procedure: a. Inject a constant volume (e.g., 5 µL) of each concentration, starting from the lowest concentration. b. Record the peak asymmetry for each concentration.

Expected Results:

If column overload is the issue, the peak asymmetry will decrease as the concentration is reduced.

Concentration (µg/mL)Peak Asymmetry (As)
502.1
251.7
101.3
51.1
11.0

Signaling Pathway and Interaction Diagram

G Analyte-Stationary Phase Interactions cluster_column Silica Stationary Phase silanol Residual Silanol Group (Si-OH) c18 C18 Bonded Phase analyte N-nitroso-silodosin (Basic Amine Group) analyte->silanol Secondary Interaction (Causes Tailing) analyte->c18 Primary Hydrophobic Interaction (Desired Retention) mobile_phase Low pH Mobile Phase (H+) mobile_phase->silanol Protonates Silanol (Si-OH2+) Reduces Interaction

Caption: Interactions between N-nitroso-silodosin and the stationary phase.

References

Troubleshooting

Technical Support Center: Optimization of Mobile Phase for Silodosin and its Impurities

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the mobile phase for the effective...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the mobile phase for the effective separation of silodosin (B1681671) and its impurities.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic analysis of silodosin, offering potential causes and solutions in a question-and-answer format.

Q1: Why am I observing poor resolution between silodosin and its impurities?

A1: Poor resolution is a common issue that can stem from several factors related to the mobile phase and other chromatographic conditions.

  • Inappropriate Mobile Phase Composition: The organic-to-aqueous ratio in your mobile phase is critical. If the organic content is too high, elution may be too rapid, leading to co-elution. Conversely, if it's too low, run times can be excessively long with broad peaks.

  • Incorrect pH of the Aqueous Phase: The pH of the buffer can significantly impact the retention and selectivity of ionizable compounds like silodosin and its impurities.

    • Solution: Adjust the pH of your aqueous buffer. For silodosin, a pH around 3.0 to 6.0 is often employed.[2][3] Experiment with small pH adjustments (± 0.2 units) to observe the effect on separation.

  • Suboptimal Organic Solvent: The choice between acetonitrile and methanol can influence selectivity.

    • Solution: If using acetonitrile, try substituting it with methanol or using a combination of both. Methanol can offer different selectivity for certain compounds. Some methods have successfully used a combination of buffer, methanol, and acetonitrile.[1][4]

Q2: What causes peak tailing for the silodosin peak?

A2: Peak tailing can be attributed to several factors, including secondary interactions with the stationary phase and issues with the mobile phase.

  • Secondary Silanol (B1196071) Interactions: Free silanol groups on the surface of the silica-based stationary phase can interact with basic compounds like silodosin, causing tailing.

    • Solution: Add a competing base or an amine modifier to the mobile phase, such as triethylamine (B128534) (TEA), at a low concentration (e.g., 0.1%).[2] This will mask the active silanol groups and improve peak shape.

  • Inappropriate Mobile Phase pH: If the pH of the mobile phase is close to the pKa of silodosin, it can exist in both ionized and non-ionized forms, leading to peak tailing.

    • Solution: Adjust the mobile phase pH to be at least 2 units away from the pKa of silodosin to ensure it is in a single ionic form.

  • Column Overload: Injecting too much sample can lead to peak distortion, including tailing.

    • Solution: Reduce the sample concentration or injection volume.

Q3: My retention times are drifting. What could be the cause?

A3: Retention time instability can compromise the reliability of your analytical method.

  • Inadequately Equilibrated Column: The column may not be fully equilibrated with the mobile phase before injection.

    • Solution: Ensure the column is flushed with the mobile phase for a sufficient time before starting the analysis. For gradient elution, a proper re-equilibration step at the end of each run is crucial.

  • Changes in Mobile Phase Composition: Inaccurate preparation of the mobile phase or evaporation of the more volatile organic component can lead to shifts in retention times.

    • Solution: Prepare fresh mobile phase daily and keep the solvent reservoirs capped to minimize evaporation. Ensure accurate measurement of all components.

  • Temperature Fluctuations: Changes in the column temperature can affect retention times.

    • Solution: Use a column oven to maintain a constant and controlled temperature throughout the analysis.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is a good starting mobile phase for silodosin analysis on a C18 column?

A1: A good starting point for reversed-phase HPLC analysis of silodosin on a C18 column is a gradient or isocratic elution using a mixture of an aqueous buffer and an organic solvent. For example, a mobile phase consisting of a phosphate or ammonium acetate buffer (pH 3.0-6.0) and acetonitrile in a ratio of approximately 50:50 (v/v) can be a suitable starting condition.[3][5] From there, you can optimize the ratio and pH to achieve the desired separation.

Q2: How can I improve the separation of closely eluting impurities?

A2: To improve the separation of closely eluting impurities, consider the following strategies:

  • Optimize the Gradient Profile: If using gradient elution, a shallower gradient can increase the separation between closely eluting peaks.

  • Change the Organic Solvent: Switching from acetonitrile to methanol, or using a ternary mixture (e.g., buffer, acetonitrile, methanol), can alter the selectivity and improve resolution.

  • Adjust the Mobile Phase pH: Fine-tuning the pH can change the ionization state of the impurities differently from silodosin, potentially leading to better separation.

  • Lower the Flow Rate: Reducing the flow rate can increase column efficiency and improve resolution, although it will also increase the run time.

  • Use a Different Column: If mobile phase optimization is insufficient, consider a column with a different stationary phase (e.g., a phenyl or cyano column) or a column with a smaller particle size (for UPLC).[1]

Q3: What are the typical degradation products of silodosin I should be looking for?

A3: Forced degradation studies have shown that silodosin is susceptible to degradation under hydrolytic (acidic and basic) and oxidative conditions.[6][7][8] Common degradation products may result from the cleavage of ether and amide linkages in the silodosin molecule. It is essential to develop a stability-indicating method that can separate these degradation products from the parent drug and other process-related impurities.[9]

Data Presentation

Table 1: Example HPLC Methods for Silodosin Analysis

ParameterMethod 1Method 2Method 3
Column Cyano; 4.6mm × 25cm; 5mm[1]Zodiacil C18 (150 mm x 4.6 mm, 3.5 µm)[10]Agilent Poroshell 120 EC-C18 (50 mm x 4.6 mm, 2.7 µm)[2][10]
Mobile Phase Ammonium acetate buffer (pH 4.0): Acetonitrile: Methanol (30:30:40 v/v/v)[1]0.01N KH2PO4: Acetonitrile (55:45 v/v)[10]Gradient elution with 10 mM ammonium acetate buffer (pH 6.0 with 0.1% TEA) and Acetonitrile[2]
Flow Rate 1.0 mL/min[1]0.8 mL/min[10]0.7 mL/min[2][10]
Detection 270 nm[1]269 nm[10]273 nm[2]
Column Temp. 40°C[1]Not Specified28°C[2][10]

Experimental Protocols

Protocol 1: RP-HPLC Method for Silodosin and its Impurities

This protocol is a representative example based on published methods.[1]

  • Preparation of Mobile Phase:

    • Prepare a 10 mM ammonium acetate buffer and adjust the pH to 4.0 using acetic acid.

    • Mix the buffer, acetonitrile, and methanol in a ratio of 30:30:40 (v/v/v).

    • Degas the mobile phase using sonication or vacuum filtration.

  • Chromatographic Conditions:

    • Column: Cyano column (4.6mm × 25cm, 5µm).

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 40°C.

    • Detection Wavelength: 270 nm.

    • Injection Volume: 10 µL.

  • Sample Preparation:

    • Prepare a stock solution of silodosin in the mobile phase.

    • Further dilute the stock solution to the desired concentration for analysis.

  • Analysis:

    • Equilibrate the column with the mobile phase until a stable baseline is achieved.

    • Inject the sample and record the chromatogram.

Visualizations

MethodDevelopmentWorkflow A Define Separation Goals (e.g., resolve all impurities) B Select Initial Conditions (Column, Mobile Phase) A->B C Perform Initial Run B->C D Evaluate Chromatogram (Resolution, Peak Shape) C->D E Is Separation Adequate? D->E F Optimize Mobile Phase (Organic Ratio, pH, Additives) E->F No J Method Validation E->J Yes G Re-evaluate Chromatogram F->G H Is Separation Adequate? G->H I Further Optimization (Flow Rate, Temperature, Column) H->I No H->J Yes I->G K Routine Analysis J->K

Caption: A workflow for HPLC method development for silodosin analysis.

TroubleshootingTree Start Chromatographic Issue PoorRes Poor Resolution Start->PoorRes PeakTailing Peak Tailing Start->PeakTailing RTDrift Retention Time Drift Start->RTDrift Sol1 Adjust Organic:Aqueous Ratio PoorRes->Sol1 Check Sol2 Modify Mobile Phase pH PoorRes->Sol2 Check Sol3 Change Organic Solvent PoorRes->Sol3 Check Sol4 Add Amine Modifier (e.g., TEA) PeakTailing->Sol4 Check Sol5 Adjust Mobile Phase pH PeakTailing->Sol5 Check Sol6 Reduce Sample Concentration PeakTailing->Sol6 Check Sol7 Ensure Column Equilibration RTDrift->Sol7 Check Sol8 Prepare Fresh Mobile Phase RTDrift->Sol8 Check Sol9 Use a Column Oven RTDrift->Sol9 Check

Caption: A decision tree for troubleshooting common HPLC issues.

References

Optimization

Selection of an appropriate internal standard for N-nitroso-silodosin quantification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the selection of an appropriate internal standard for the quantification of N-nitroso-silo...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the selection of an appropriate internal standard for the quantification of N-nitroso-silodosin.

Frequently Asked Questions (FAQs)

Q1: What is the ideal internal standard for the quantification of N-nitroso-silodosin?

A1: The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte itself. For N-nitroso-silodosin, the recommended internal standard is N-Nitroso-Silodosin-d4 .[1][2][3] This is considered the "gold standard" because it has nearly identical chemical and physical properties to the unlabeled analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization.[4] This co-elution and similar behavior allow for accurate correction of any analyte loss or matrix effects, leading to highly precise and accurate quantification.[4][5]

Q2: Is N-Nitroso-Silodosin-d4 commercially available?

A2: Yes, N-Nitroso-Silodosin-d4 is available from specialized chemical suppliers, often on a "synthesis on demand" basis.[1][3][6] Researchers should contact these suppliers to inquire about availability and lead times.

Q3: What if I cannot obtain N-Nitroso-Silodosin-d4? Are there any alternatives?

A3: If N-Nitroso-Silodosin-d4 is not readily accessible, the next best alternative is to use a deuterated structural analog. The selection of a suitable analog should be based on structural similarity to N-nitroso-silodosin. A potential candidate could be a deuterated version of another nitrosamine (B1359907) with similar functional groups. However, it is crucial to perform thorough method validation to ensure the analog adequately mimics the behavior of N-nitroso-silodosin. This includes verifying co-elution (or close elution), and similar extraction recovery and ionization response.

Q4: Can I synthesize N-Nitroso-Silodosin-d4 myself?

A4: Yes, if you have access to a suitable organic synthesis laboratory, you can synthesize N-Nitroso-Silodosin-d4. The starting material would be Silodosin-d4, which is commercially available. The synthesis involves a standard N-nitrosation reaction of the secondary amine group in Silodosin-d4. A general procedure for this reaction is provided in the Experimental Protocols section.

Troubleshooting Guide

Issue Potential Cause Recommended Solution
Poor signal or no peak for N-Nitroso-Silodosin-d4 - Incorrect MS/MS transition settings.- Degradation of the internal standard. - Insufficient concentration.- Verify the precursor and product ion masses for N-Nitroso-Silodosin-d4.- Ensure proper storage of the standard (refrigerated, protected from light).- Prepare a fresh, higher concentration solution.
High variability in internal standard peak area - Inconsistent addition of the internal standard to samples.- Instability of the internal standard in the sample matrix.- Use a calibrated pipette for adding the internal standard solution.- Evaluate the stability of N-Nitroso-Silodosin-d4 in the sample matrix over the analysis time.
Internal standard peak interferes with the analyte peak - Insufficient mass resolution of the mass spectrometer.- Ensure the mass spectrometer is properly calibrated and has sufficient resolution to distinguish between the analyte and the deuterated internal standard.
Analyte and internal standard do not co-elute - Unexpected chromatographic behavior of the structural analog (if used).- Re-evaluate the choice of the structural analog. The ideal internal standard should have very similar chromatographic properties to the analyte.

Experimental Protocols

Protocol 1: Proposed Synthesis of N-Nitroso-Silodosin-d4

This protocol describes a general method for the N-nitrosation of a secondary amine, which can be adapted for the synthesis of N-Nitroso-Silodosin-d4 from Silodosin-d4.

Materials:

  • Silodosin-d4

  • Sodium nitrite (B80452) (NaNO₂)

  • Hydrochloric acid (HCl) or another strong acid

  • Dichloromethane (B109758) (DCM) or other suitable organic solvent

  • Deionized water

  • Sodium bicarbonate (NaHCO₃) solution

  • Magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Stir plate and stir bar

  • Round bottom flask

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • Dissolve a known amount of Silodosin-d4 in a suitable organic solvent like dichloromethane in a round bottom flask.

  • In a separate vessel, prepare an aqueous solution of sodium nitrite.

  • Cool the Silodosin-d4 solution in an ice bath.

  • Slowly add the aqueous sodium nitrite solution to the cooled Silodosin-d4 solution while stirring.

  • Acidify the reaction mixture by the dropwise addition of a strong acid (e.g., HCl) until the pH is acidic. The reaction is typically carried out under acidic conditions to form the nitrosating agent, nitrous acid, in situ.[5][7]

  • Allow the reaction to stir at a low temperature (e.g., 0-5 °C) for a specified time (e.g., 1-2 hours). Monitor the reaction progress by a suitable technique like TLC or LC-MS.

  • Once the reaction is complete, transfer the mixture to a separatory funnel.

  • Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the organic solvent using a rotary evaporator to obtain the crude N-Nitroso-Silodosin-d4.

  • Purify the crude product using an appropriate technique, such as column chromatography, to obtain the pure N-Nitroso-Silodosin-d4.

  • Confirm the identity and purity of the synthesized product using analytical techniques like ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Quantification of N-Nitroso-Silodosin by LC-MS/MS

1. Sample Preparation:

  • Accurately weigh a known amount of the drug substance or product.

  • Dissolve the sample in a suitable diluent (e.g., methanol/water mixture).

  • Spike the sample with a known concentration of N-Nitroso-Silodosin-d4 internal standard solution.

  • Vortex or sonicate to ensure complete dissolution.

  • Filter the sample through a 0.22 µm syringe filter before injection.

2. LC-MS/MS Method Parameters:

The following table summarizes a starting point for the LC-MS/MS method parameters. These should be optimized for the specific instrumentation used.

Parameter Condition
LC Column C18 column (e.g., 100 x 2.1 mm, 2.6 µm)
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B 0.1% Formic acid in Acetonitrile
Gradient Optimized for separation of silodosin (B1681671) and N-nitroso-silodosin
Flow Rate 0.3 - 0.5 mL/min
Injection Volume 5 - 10 µL
Ionization Mode Positive Electrospray Ionization (ESI+)
MS/MS Transitions See table below

3. MS/MS Transitions:

Compound Precursor Ion (m/z) Product Ion (m/z)
N-Nitroso-silodosin525.2To be determined experimentally
N-Nitroso-silodosin-d4529.2To be determined experimentally

Note: The exact m/z values for the precursor and product ions should be determined by direct infusion of the N-nitroso-silodosin and N-nitroso-silodosin-d4 standards into the mass spectrometer.

Data Presentation

Table 1: System Suitability Parameters
Parameter Acceptance Criteria
Tailing Factor ≤ 2.0
Theoretical Plates ≥ 2500
RSD of Peak Areas (n=6) ≤ 5.0%
RSD of Retention Times (n=6) ≤ 2.0%
Table 2: Method Validation Summary
Parameter Result
Linearity (r²) ≥ 0.995
Limit of Detection (LOD) To be determined
Limit of Quantification (LOQ) To be determined
Accuracy (% Recovery) 80 - 120%
Precision (% RSD) ≤ 15%

Visualizations

Internal_Standard_Selection start Start: Need to Quantify N-Nitroso-Silodosin is_sil_available Is N-Nitroso-Silodosin-d4 commercially available? start->is_sil_available use_sil_d4 Use N-Nitroso-Silodosin-d4 as the internal standard. (Gold Standard) is_sil_available->use_sil_d4 Yes consider_synthesis Is in-house synthesis of N-Nitroso-Silodosin-d4 feasible? is_sil_available->consider_synthesis No validate_method Perform thorough method validation. use_sil_d4->validate_method synthesize_sil_d4 Synthesize N-Nitroso-Silodosin-d4 from Silodosin-d4. consider_synthesis->synthesize_sil_d4 Yes select_analog Select a suitable deuterated structural analog internal standard. consider_synthesis->select_analog No synthesize_sil_d4->use_sil_d4 select_analog->validate_method end End: Quantify with validated method validate_method->end

Caption: Decision workflow for selecting an internal standard.

Experimental_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing weigh Weigh Sample dissolve Dissolve in Diluent weigh->dissolve spike Spike with N-Nitroso-Silodosin-d4 dissolve->spike filter Filter spike->filter inject Inject into LC-MS/MS filter->inject acquire Acquire Data (MRM Mode) inject->acquire integrate Integrate Peaks acquire->integrate calculate Calculate Analyte/IS Ratio integrate->calculate quantify Quantify using Calibration Curve calculate->quantify

Caption: General experimental workflow for quantification.

References

Troubleshooting

Preventing in-source fragmentation of N-nitroso-silodosin in mass spectrometry

Welcome to our dedicated support center for researchers, scientists, and drug development professionals working with N-nitroso-silodosin. This resource provides in-depth troubleshooting guides and frequently asked questi...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to our dedicated support center for researchers, scientists, and drug development professionals working with N-nitroso-silodosin. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the mass spectrometric analysis of N-nitroso-silodosin, with a specific focus on preventing in-source fragmentation.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation and why is it a concern for N-nitroso-silodosin analysis?

A1: In-source fragmentation is a phenomenon where molecular ions fragment within the ion source of a mass spectrometer before they are mass analyzed.[1][2][3] This is particularly problematic for labile molecules like N-nitroso-silodosin. The primary concern is the neutral loss of the nitroso group (-NO), which corresponds to a mass loss of 30 Da.[1][4] This fragmentation can lead to an underestimation of the N-nitroso-silodosin concentration and potentially the misidentification of the resulting fragment as another compound.

Q2: What are the primary factors that contribute to the in-source fragmentation of N-nitroso-silodosin?

A2: Several instrumental parameters can influence the extent of in-source fragmentation. The most critical factors include:

  • Ion Source Temperature: Higher temperatures can increase the internal energy of the ions, promoting fragmentation.[1]

  • Declustering Potential (or Fragmentor Voltage): This voltage, applied between the ion source and the mass analyzer, can accelerate ions and cause them to collide with residual gas molecules, leading to fragmentation.[1]

  • Ionization Technique: While Electrospray Ionization (ESI) is considered a soft ionization technique, it can still induce fragmentation of sensitive molecules.[5][6][7][8]

Q3: Are there alternative ionization techniques that can minimize fragmentation?

A3: Yes, exploring other soft ionization techniques could be beneficial. Atmospheric Pressure Chemical Ionization (APCI) and Atmospheric Pressure Photoionization (APPI) are generally considered "softer" than ESI and may reduce the degree of in-source fragmentation for certain compounds.[9] However, ESI is widely used and can be optimized to minimize fragmentation.

Troubleshooting Guide: Preventing In-Source Fragmentation

This guide provides a systematic approach to troubleshoot and minimize the in-source fragmentation of N-nitroso-silodosin during LC-MS analysis.

Issue: Significant loss of 30 Da (NO group) is observed in the mass spectrum of N-nitroso-silodosin.

Workflow for Troubleshooting:

G cluster_0 Troubleshooting Workflow start Start: Observe Significant In-Source Fragmentation optimize_dp Step 1: Optimize Declustering Potential/ Fragmentor Voltage start->optimize_dp optimize_temp Step 2: Optimize Ion Source Temperature optimize_dp->optimize_temp check_mobile_phase Step 3: Evaluate Mobile Phase Composition optimize_temp->check_mobile_phase consider_ionization Step 4: Consider Alternative Soft Ionization Technique check_mobile_phase->consider_ionization end End: In-Source Fragmentation Minimized consider_ionization->end

Caption: A stepwise workflow for troubleshooting in-source fragmentation.

Step 1: Optimization of Declustering Potential / Fragmentor Voltage

This is often the most critical parameter to adjust. A lower declustering potential (DP) or fragmentor voltage will reduce the energy of collisions in the ion source, thereby minimizing fragmentation.

Experimental Protocol:

  • Initial Analysis: Analyze a standard solution of N-nitroso-silodosin using the existing method parameters. Note the relative intensities of the precursor ion ([M+H]⁺) and the fragment ion ([M+H-30]⁺).

  • Systematic Reduction of DP: Sequentially decrease the DP in small increments (e.g., 5-10 V per run).

  • Monitor Ion Ratios: For each DP setting, monitor the ratio of the precursor ion to the fragment ion.

  • Determine Optimal DP: Identify the DP value that provides the highest precursor ion intensity with the lowest fragment ion intensity, without significantly compromising overall signal intensity.

Data Summary Table:

Declustering Potential (V)[M+H]⁺ Intensity (cps)[M+H-30]⁺ Intensity (cps)Ratio ([M+H]⁺ / [M+H-30]⁺)
80 (Initial)1.5e53.0e50.5
702.5e52.0e51.25
604.0e51.0e54.0
505.5e50.5e511.0
405.0e50.2e525.0

Note: The values in this table are illustrative and will vary depending on the instrument and specific conditions.

Step 2: Optimization of Ion Source Temperature

Lowering the source temperature can reduce the thermal energy imparted to the analyte ions, thus decreasing the likelihood of fragmentation.

Experimental Protocol:

  • Set Optimal DP: Use the optimized declustering potential from the previous step.

  • Systematic Reduction of Temperature: Decrease the ion source temperature in increments of 25-50 °C.

  • Monitor Ion Intensities: Observe the intensities of the precursor and fragment ions at each temperature setting.

  • Determine Optimal Temperature: Select the lowest temperature that maintains good desolvation and signal intensity for the precursor ion while minimizing the fragment ion.

Data Summary Table:

Ion Source Temperature (°C)[M+H]⁺ Intensity (cps)[M+H-30]⁺ Intensity (cps)Ratio ([M+H]⁺ / [M+H-30]⁺)
550 (Initial)5.0e50.2e525.0
5005.2e50.15e534.7
4505.3e50.1e553.0
4005.1e50.08e563.8
3504.5e50.05e590.0

Note: The values in this table are illustrative. Ensure the temperature is sufficient for proper solvent evaporation.

Step 3: Evaluation of Mobile Phase Composition

The composition of the mobile phase can influence ionization efficiency and ion stability.

Experimental Protocol:

  • Maintain Optimized DP and Temperature.

  • Modify Mobile Phase Additives: If using an acidic modifier like formic acid, try reducing its concentration or switching to a milder acid such as acetic acid. The pH of the mobile phase can affect the stability of the protonated molecule. A study on the determination of N-nitroso-silodosin used a mobile phase with formic acid.[10]

  • Adjust Organic Solvent Ratio: While primarily for chromatographic separation, altering the gradient profile can sometimes influence the ESI process. Ensure a smooth gradient to avoid abrupt changes in solvent composition entering the ion source.

Step 4: Consideration of Alternative Soft Ionization Techniques

If in-source fragmentation remains a significant issue after optimizing ESI parameters, consider using a different ionization source if available.

Logical Relationship Diagram:

G cluster_0 Ionization Technique Selection Logic start Is In-Source Fragmentation Still Significant with Optimized ESI? yes Yes start->yes no No start->no apci Evaluate APCI yes->apci appi Evaluate APPI yes->appi end Continue with Optimized ESI Method no->end

References

Optimization

Method robustness testing for N-nitroso-silodosin analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of N-nitroso-silodosin, particularly focusing on method robustness testing. Troubleshooting Guide Thi...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of N-nitroso-silodosin, particularly focusing on method robustness testing.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of N-nitroso-silodosin.

IssuePotential Cause(s)Suggested Solution(s)
Poor Peak Shape (Tailing or Fronting) Inappropriate mobile phase pH.Verify and adjust the mobile phase pH. For basic compounds like nitrosamines, a slightly acidic mobile phase can improve peak shape.
Column overload.Reduce the injection volume or the concentration of the sample.[1]
Column contamination or degradation.Use a guard column and/or flush the column with a strong solvent. If the problem persists, replace the column.
Inconsistent Retention Times Fluctuation in mobile phase composition.Ensure the mobile phase is well-mixed and degassed. Use a gradient proportioning valve test to check for pump performance.
Variation in column temperature.Use a column oven to maintain a consistent temperature.
Inconsistent flow rate.Check the pump for leaks and ensure it is properly primed. Calibrate the pump if necessary.[2]
Low Signal Intensity or Poor Sensitivity Suboptimal mass spectrometry (MS) parameters.Optimize MS parameters such as collision energy and collision cell exit potential.[1]
Sample degradation.Ensure the stability of sample and standard solutions.[3][4] Prepare fresh solutions if necessary.
Matrix effects (ion suppression or enhancement).Optimize sample preparation to remove interfering matrix components.[1][5][6] Consider using a matrix-matched calibration curve.
Carryover of N-nitroso-silodosin Inadequate cleaning of the injection port and needle.Optimize the needle wash procedure by using a strong, appropriate solvent.
Adsorption of the analyte to surfaces in the flow path.Use deactivated vials and consider adding a small amount of a competing base to the mobile phase.
Unexpected Peaks or High Background Contaminated mobile phase or diluent.Use high-purity solvents and reagents (LC-MS grade).[7][8] Filter all mobile phases.
Sample contamination.Ensure proper sample handling and storage to avoid cross-contamination.
Bleed from the HPLC column.Condition the column according to the manufacturer's instructions.

Frequently Asked Questions (FAQs)

1. What are the critical parameters to investigate during robustness testing for an N-nitroso-silodosin analytical method?

According to ICH guidelines, robustness testing involves making small, deliberate variations to method parameters to assess the method's reliability.[3][9] For a typical LC-MS/MS method for N-nitroso-silodosin, critical parameters include:

  • Mobile Phase Composition: Vary the ratio of organic solvent to aqueous phase (e.g., ±2%).

  • Mobile Phase pH: Adjust the pH of the aqueous buffer by ±0.2 units.[2]

  • Flow Rate: Alter the flow rate by ±10% of the nominal value.[2][10]

  • Column Temperature: Change the column temperature by ±5 °C.[10]

  • Different Column Lots: Test different batches of the same column to assess variability.[3]

  • Sample and Standard Solution Stability: Evaluate the stability of prepared solutions over a defined period.[3][4][10]

2. How do I perform a forced degradation study for silodosin (B1681671) to ensure my method is stability-indicating?

A forced degradation study is essential to demonstrate that the analytical method can separate the active pharmaceutical ingredient (API) from its degradation products.[8][11] Silodosin has been shown to be susceptible to degradation under hydrolytic (acidic and basic) and oxidative conditions.[12][13][14] A typical forced degradation study involves exposing silodosin to the following stress conditions:

  • Acid Hydrolysis: 0.1N HCl at 80°C for 2 hours.[8]

  • Base Hydrolysis: 0.1N NaOH at 80°C for 1 hour.[8]

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.[8]

  • Thermal Degradation: 105°C for 24 hours.[8]

  • Photolytic Degradation: Expose the drug substance to light with an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[8]

3. What are the common challenges in achieving low limits of detection (LOD) and quantification (LOQ) for N-nitroso-silodosin?

Achieving the low detection limits required by regulatory agencies is a primary challenge in nitrosamine (B1359907) analysis.[5][6][15] Several factors can impact sensitivity:

  • Instrumentation: High-sensitivity mass spectrometers, such as triple quadrupole LC-MS/MS systems, are often necessary.[5][6][15]

  • Sample Preparation: Optimizing extraction and clean-up procedures is crucial to minimize matrix interference and concentrate the analyte.[6]

  • Chromatographic Resolution: Achieving good separation from other impurities and matrix components is essential, especially for nitrosamine drug substance-related impurities (NDSRIs).[5][6]

  • Analyte Solubility: The solubility of the analyte in the injection solvent can affect peak shape and, consequently, the LOD/LOQ.[1]

Experimental Protocols

LC-MS/MS Method for N-nitroso-silodosin Quantification

This protocol is a representative method for the quantification of N-nitroso-silodosin at trace levels.[7][8]

Chromatographic Conditions:

ParameterValue
Column YMC Pack pro-C18 (150mm x 4.6mm, 3.0µm)[7]
Mobile Phase A 0.1% Formic acid in Milli-Q Water[7]
Mobile Phase B Acetonitrile:Milli-Q Water (90:10 v/v)[7]
Flow Rate 0.6 mL/min[7]
Run Time 25 minutes[7]
Column Temperature Ambient or controlled at 25°C
Injection Volume 10 µL

Mass Spectrometry Conditions:

ParameterValue
Ion Source Electrospray Ionization (ESI), Positive Mode[7]
Instrument Sciex-4500 Q-Trap LC-MS/MS or equivalent[7]
Scan Type Multiple Reaction Monitoring (MRM)

Solution Preparation:

  • Diluent: Acetonitrile:Milli-Q Water (50:50 v/v).[7]

  • N-nitroso-silodosin Stock Solution: Accurately weigh 10.0 mg of N-nitroso-silodosin into a 10 mL volumetric flask, dissolve, and make up to the mark with diluent. Further dilute as required.[7][8]

  • Standard Solution (e.g., 2.25 ppm): Prepare by serial dilution of the stock solution.[7][8]

  • Test Sample Preparation: Accurately weigh 10 mg of the silodosin drug substance into a 10 mL volumetric flask, add 5 mL of diluent, mix well, and make up to the mark. Filter through a 0.45 µm syringe filter.[7][8]

Visualizations

Robustness_Testing_Workflow cluster_prep Method Preparation cluster_variation Parameter Variation cluster_analysis Analysis & Evaluation Def_Method Define Nominal Analytical Method Prep_Samples Prepare Samples and Standards Def_Method->Prep_Samples Vary_pH Vary Mobile Phase pH (±0.2) Vary_Flow Vary Flow Rate (±10%) Vary_Temp Vary Column Temp (±5°C) Vary_Comp Vary Mobile Phase Composition (±2%) Analyze Analyze Samples under Varied Conditions Vary_pH->Analyze Vary_Flow->Analyze Vary_Temp->Analyze Vary_Comp->Analyze Eval_Results Evaluate System Suitability and Analyte Quantification Analyze->Eval_Results Report Report Findings and Define Method Limitations Eval_Results->Report

Caption: Workflow for robustness testing of an analytical method.

Forced_Degradation_Workflow cluster_stress Stress Conditions cluster_analysis Analysis Start Silodosin Drug Substance Acid Acid Hydrolysis (0.1N HCl, 80°C) Start->Acid Base Base Hydrolysis (0.1N NaOH, 80°C) Start->Base Oxidation Oxidation (3% H2O2, RT) Start->Oxidation Thermal Thermal (105°C) Start->Thermal Photo Photolytic (ICH Q1B) Start->Photo Neutralize Neutralize/Dilute Stressed Samples Acid->Neutralize Base->Neutralize Oxidation->Neutralize Thermal->Neutralize Photo->Neutralize Analyze Analyze by Stability- Indicating Method Neutralize->Analyze Evaluate Evaluate Peak Purity and Degradant Separation Analyze->Evaluate

Caption: Workflow for a forced degradation study of silodosin.

References

Troubleshooting

Minimizing the on-column formation of N-nitroso-silodosin during analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the on-column formation of N-nitro...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the on-column formation of N-nitroso-silodosin during analytical testing.

Troubleshooting Guide: On-Column Formation of N-Nitroso-Silodosin

This guide provides a systematic approach to identifying and mitigating the artificial formation of N-nitroso-silodosin during LC-MS analysis.

Issue: Detection of N-Nitroso-Silodosin Above Expected Levels

If you observe unexpectedly high levels of N-nitroso-silodosin, or its presence where it is not anticipated, it may be forming on-column during the analysis. This is an analytical artifact that can lead to inaccurate quantification and false positives.

Step 1: Confirm On-Column Formation

  • Action: Re-analyze the sample with a nitrosamine-inhibiting agent (scavenger) added to the sample diluent. A significant reduction or complete elimination of the N-nitroso-silodosin peak is a strong indicator of on-column formation.[1]

  • Recommended Scavenger: Prepare a fresh solution of 1% ascorbic acid (Vitamin C) in your sample diluent and re-inject the sample.[1]

Step 2: Identify Potential Causes

Several factors can contribute to the on-column nitrosation of silodosin (B1681671):

Potential CauseExplanation
Nitrite (B80452) Contamination Residual nitrites in reagents, solvents, excipients, or even the air can act as nitrosating agents.[2]
Mobile Phase Composition High pH mobile phases, particularly those containing ammonium (B1175870) hydroxide (B78521) in combination with acetonitrile (B52724), have been shown to promote on-column nitrosation of amines.[3] The stainless steel column frit can catalyze the reaction.[3]
Sample pH Acidic conditions can favor the formation of nitrosating agents from residual nitrites.[4]
Column Temperature Elevated column temperatures can sometimes accelerate degradation and on-column reactions.

Step 3: Implement Mitigation Strategies

Based on the identified causes, implement the following strategies to minimize or eliminate the on-column formation of N-nitroso-silodosin.

Mitigation StrategyDetailed Action
Use of Scavengers Consistently add a scavenger, such as ascorbic acid or Vitamin E (α-tocopherol), to your sample diluent to quench any residual nitrites.[1][2]
pH Control Maintain a neutral or slightly basic pH during sample preparation and analysis, where chromatographically feasible, to inhibit the nitrosation reaction.[1] Modifying the pH from acidic (e.g., 3) to a less acidic or neutral condition (e.g., 5-7) can significantly reduce nitrosamine (B1359907) formation.[5]
Mobile Phase Optimization If using a high pH mobile phase with ammonium hydroxide and acetonitrile, consider alternative buffering systems or columns if on-column formation is observed.[3]
High-Purity Reagents Use high-purity, LC-MS grade solvents and reagents to minimize the introduction of nitrite and amine contaminants.
Lower Column Temperature Evaluate the effect of reducing the column temperature, as this can suppress certain on-column degradations.[3]

Frequently Asked Questions (FAQs)

Q1: What is on-column formation of N-nitroso-silodosin?

A1: On-column formation is an analytical artifact where N-nitroso-silodosin is artificially created during the chromatographic analysis itself. This occurs when silodosin (a secondary amine) reacts with a nitrosating agent (derived from nitrite impurities) within the HPLC or LC-MS system, most commonly on the analytical column.[6][7]

Q2: How can I differentiate between N-nitroso-silodosin present in my sample and that formed on-column?

A2: The most effective way is to perform a control experiment. Analyze your sample as usual, then analyze a second aliquot of the same sample prepared in a diluent containing a scavenger like ascorbic acid. A significantly lower level of N-nitroso-silodosin in the scavenger-treated sample confirms on-column formation.[1]

Q3: What are the most effective scavengers to prevent on-column nitrosation?

A3: Ascorbic acid (Vitamin C) and α-tocopherol (Vitamin E) are widely recognized as effective nitrite scavengers in pharmaceutical analysis.[2][8] Ascorbic acid is often used due to its solubility in common analytical diluents. Studies have shown that 1% ascorbic acid can reduce nitrite levels by as much as 87% and decrease nitrosamine formation by over 75%.[1]

Q4: Can my LC-MS system itself contribute to the formation of N-nitroso-silodosin?

A4: Yes. Certain mobile phase and hardware combinations can promote nitrosation. For example, the use of ammonium hydroxide with acetonitrile at high pH can lead to the oxidation of ammonia (B1221849) to a nitrosating agent, a reaction that can be catalyzed by the stainless steel components of the column and instrument.[3]

Q5: Besides scavengers, what is the most critical parameter to control?

A5: pH is a critical parameter. The formation of the active nitrosating agent from nitrite is highly pH-dependent and is favored in acidic conditions. Maintaining a neutral to slightly basic pH in your sample preparation and mobile phase, if possible, can significantly inhibit the reaction.[1][5]

Quantitative Data on Mitigation Strategies

The following table summarizes the effectiveness of various mitigation strategies in reducing nitrosamine formation.

Mitigation StrategyAnalyte/MatrixEfficacyReference
1% Ascorbic Acid in Diluent Model Drug Formulation~75% reduction in nitrosamine concentration[1]
1% Ascorbic Acid Ranitidine96.98% attenuation of NDMA formation[1]
pH Modification Drug Substance ManufacturingSignificant reduction in nitrosamine level by changing pH from 3 to 5[5]
Various Scavengers N-methylaniline and 1-phenylpiperazineAscorbic acid, p-aminobenzoic acid, and cysteine were most effective[8]

Experimental Protocols

Protocol: Confirmatory Analysis for On-Column Formation of N-Nitroso-Silodosin

Objective: To determine if observed N-nitroso-silodosin is a true impurity or an analytical artifact.

Materials:

  • Silodosin test sample

  • Sample diluent (e.g., 50:50 Acetonitrile:Water)

  • Scavenger-containing diluent: 1% (w/v) L-Ascorbic Acid in the sample diluent. Prepare fresh.

  • Validated LC-MS/MS method for N-nitroso-silodosin quantification.

Procedure:

  • Sample Preparation (Standard): Prepare the silodosin test sample in the standard sample diluent at the target concentration as per your validated method.

  • Sample Preparation (Scavenger): Prepare a second aliquot of the same silodosin test sample using the scavenger-containing diluent. Ensure complete dissolution.

  • LC-MS/MS Analysis:

    • Inject a blank (diluent) to ensure no system contamination.

    • Inject the standard-prepared sample.

    • Inject the scavenger-prepared sample.

    • Repeat injections to ensure reproducibility.

  • Data Analysis:

    • Quantify the peak area of N-nitroso-silodosin in both the standard and scavenger-prepared samples.

    • Calculate the percentage reduction in N-nitroso-silodosin in the scavenger-prepared sample compared to the standard.

    • Interpretation: A reduction of >70% strongly suggests that the majority of the detected N-nitroso-silodosin is forming on-column.

Visualizations

cluster_prep Sample Preparation cluster_analysis LC-MS Analysis cluster_data Data Evaluation prep_standard Prepare Sample in Standard Diluent inject_standard Inject Standard Prep prep_standard->inject_standard prep_scavenger Prepare Sample in Diluent + Scavenger (e.g., Ascorbic Acid) inject_scavenger Inject Scavenger Prep prep_scavenger->inject_scavenger compare Compare NNSI Levels inject_standard->compare inject_scavenger->compare conclusion Conclusion compare->conclusion Significant Reduction?

Caption: Workflow for diagnosing on-column N-nitroso-silodosin formation.

cluster_reactants Reactants in LC System cluster_conditions Favorable On-Column Conditions silodosin Silodosin (Secondary Amine) nnsi N-Nitroso-Silodosin (On-Column Artifact) silodosin->nnsi nitrite Nitrite Impurity (NO₂⁻) (from reagents, solvents, etc.) nitrosating_agent Nitrosating Agent (e.g., N₂O₃) nitrite->nitrosating_agent Protonation acidic_ph Acidic pH acidic_ph->nitrosating_agent catalyst Hardware Catalysis (e.g., steel frits) catalyst->nnsi Accelerates nitrosating_agent->nnsi Nitrosation Reaction

References

Optimization

Addressing challenges in the extraction of N-nitroso-silodosin from finished dosage forms

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the extraction and quantification of N-...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the extraction and quantification of N-nitroso-silodosin from finished dosage forms.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental process.

Question: Why am I observing low or no recovery of N-nitroso-silodosin from my spiked tablet samples?

Possible Causes & Solutions:

  • Inefficient Extraction from the Tablet Matrix: The excipients in the finished dosage form can hinder the complete extraction of the analyte.

    • Troubleshooting Steps:

      • Optimize the Extraction Solvent: Experiment with different solvent systems. While methanol (B129727) or acetonitrile/water mixtures are common, the polarity and composition may need adjustment based on the tablet formulation.[1]

      • Increase Extraction Energy: Employ more vigorous extraction techniques. This can include increasing the duration of vortexing or shaking, or introducing sonication to the protocol.[2]

      • Solid-Phase Extraction (SPE): For complex matrices, consider using an SPE cleanup step. This can help to isolate the N-nitroso-silodosin from interfering excipients and concentrate the analyte.

  • Analyte Degradation: N-nitroso-silodosin may be susceptible to degradation under certain conditions.

    • Troubleshooting Steps:

      • pH Control: The formation and stability of nitrosamines can be pH-dependent. Ensure the pH of your extraction solvent is controlled and optimized.[3][4]

      • Light Protection: Store samples and standards in amber vials to protect them from light-induced degradation.

      • Temperature Control: Perform extractions at a controlled room temperature and store extracts at a refrigerated temperature (e.g., 2-8°C) until analysis.

Question: My quantitative results for N-nitroso-silodosin are inconsistent and show poor reproducibility. What could be the cause?

Possible Causes & Solutions:

  • Matrix Effects in LC-MS/MS Analysis: Co-eluting excipients from the tablet can interfere with the ionization of N-nitroso-silodosin in the mass spectrometer source, leading to ion suppression or enhancement.[5][6]

    • Troubleshooting Steps:

      • Stable Isotope-Labeled Internal Standard (SIL-IS): The most effective way to compensate for matrix effects is to use a SIL-IS for N-nitroso-silodosin. The SIL-IS will co-elute with the analyte and experience the same matrix effects, allowing for accurate correction of the signal.[6]

      • Matrix-Matched Calibration Standards: Prepare your calibration standards in an extract of a blank placebo (a tablet formulation without the silodosin (B1681671) active pharmaceutical ingredient). This helps to mimic the matrix effects seen in the actual samples.

      • Chromatographic Optimization: Adjust the chromatographic method to better separate N-nitroso-silodosin from interfering matrix components. This could involve trying different column chemistries (e.g., biphenyl (B1667301) stationary phase for better retention of nitrosamines) or modifying the gradient elution profile.[7]

      • Sample Dilution: A simple approach is to dilute the sample extract. This will reduce the concentration of matrix components, but it may also lower the analyte signal, so a balance must be found.

  • Inconsistent Sample Preparation: Variability in the sample preparation process can lead to inconsistent results.

    • Troubleshooting Steps:

      • Ensure Complete Tablet Disintegration: Thoroughly crush the tablets into a fine, uniform powder before extraction.

      • Precise Volumetric Measurements: Use calibrated pipettes and volumetric flasks for all solvent and standard preparations.

      • Consistent Extraction Times: Apply the same vortexing, shaking, or sonication times to all samples.

Question: I am seeing extraneous peaks in the chromatogram that interfere with the N-nitroso-silodosin peak. How can I resolve this?

Possible Causes & Solutions:

  • Excipient Interference: Certain excipients or their degradation products may have similar retention times to N-nitroso-silodosin.

    • Troubleshooting Steps:

      • Specificity Evaluation: Analyze a blank placebo extract to identify peaks originating from the excipients.

      • High-Resolution Mass Spectrometry (HRMS): Utilize HRMS to differentiate between N-nitroso-silodosin and interfering compounds based on their accurate mass.

      • Chromatographic Selectivity: As mentioned previously, optimizing the HPLC/UHPLC method, including the column and mobile phase, can improve the separation of the analyte from interferences.

  • Contamination: The analytical system or solvents may be contaminated.

    • Troubleshooting Steps:

      • Solvent Blanks: Inject pure extraction solvent to check for contamination.

      • System Cleaning: If contamination is suspected, perform a thorough cleaning of the LC system and injector.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable analytical technique for the determination of N-nitroso-silodosin in finished dosage forms?

A1: Due to the typically low levels of nitrosamine (B1359907) impurities, highly sensitive and selective methods are required. Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the most widely used and recommended technique for the quantification of N-nitroso-silodosin at trace levels.[1][8] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for nitrosamine analysis in general.[9][10]

Q2: How can I assess the extent of matrix effects in my analysis?

A2: You can quantitatively evaluate matrix effects by comparing the peak area of N-nitroso-silodosin in a standard solution prepared in a pure solvent to the peak area of the analyte spiked into a blank matrix extract at the same concentration.[6] The following formula can be used:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Q3: What are the typical limits of detection (LOD) and quantification (LOQ) for N-nitroso-silodosin analysis?

A3: The LOD and LOQ are method-dependent and will vary based on the instrumentation and sample preparation procedure. However, published methods for N-nitroso-silodosin in drug substance have reported LOD and LOQ values in the parts-per-million (ppm) range with respect to the sample concentration. For example, one study reported an LOD of 0.066 ppm and an LOQ of 0.2 ppm.[1]

Q4: Can excipients in the formulation contribute to the formation of N-nitroso-silodosin?

A4: Yes, certain excipients may contain residual nitrites or other nitrosating agents.[11] If the drug product also contains a vulnerable secondary or tertiary amine (like in the silodosin molecule) and the conditions are favorable (e.g., acidic pH), there is a risk of N-nitroso-silodosin formation during the manufacturing process or even during storage.[12] Therefore, it is crucial to assess the nitrite (B80452) content of the excipients used in the formulation.

Quantitative Data Summary

The following tables summarize key quantitative parameters from relevant analytical methods for N-nitroso-silodosin and other nitrosamines.

Table 1: Method Performance for N-nitroso-silodosin Analysis

ParameterValueReference
Limit of Detection (LOD)0.066 ppm[1]
Limit of Quantification (LOQ)0.2 ppm[1]
Accuracy at LOQ LevelWithin acceptance criteria[1][13]
Accuracy at Specification LevelWithin acceptance criteria[1][13]

Table 2: Example LC-MS/MS Conditions for N-nitroso-silodosin Analysis

ParameterConditionReference
LC System
ColumnYMC Pack pro-C18 (150mm x 4.6mm, 3.0µm)[1][13]
Mobile Phase A0.1% Formic acid in Water[1][13]
Mobile Phase BAcetonitrile:Water (90:10 v/v)[1][13]
Flow Rate0.6 mL/min[1][13]
MS System
Ion SourceElectrospray Ionization (ESI), Positive Mode[1][13]
InstrumentSciex-4500 Q-trap LC-MS/MS[1][13]

Experimental Protocols

Protocol 1: Extraction of N-nitroso-silodosin from Silodosin Tablets

This protocol provides a general procedure for the extraction of N-nitroso-silodosin from a finished dosage form. Note: This protocol should be validated for your specific tablet formulation.

  • Sample Preparation:

    • Accurately weigh and crush a sufficient number of silodosin tablets to obtain a fine, homogeneous powder.

    • Transfer an accurately weighed portion of the powder, equivalent to 10 mg of silodosin, into a 10 mL volumetric flask.

  • Extraction:

    • Add 5 mL of diluent (e.g., Acetonitrile:Water 50:50 v/v) to the volumetric flask.[1]

    • Vortex the flask for 5 minutes to ensure thorough mixing.

    • Place the flask on a mechanical shaker for 40 minutes to facilitate extraction.

    • Make up the volume to 10 mL with the diluent and mix well.

  • Clarification:

    • Filter the resulting suspension through a 0.45 µm syringe filter to remove undissolved excipients. Discard the first few mL of the filtrate.[1]

  • Analysis:

    • Transfer the clarified filtrate into an HPLC vial for LC-MS/MS analysis.

Protocol 2: Preparation of Standard Solutions

  • N-nitroso-silodosin Stock Solution (e.g., 1000 µg/mL):

    • Accurately weigh 10.0 mg of N-nitroso-silodosin reference standard into a 10 mL volumetric flask.[1]

    • Dissolve and make up to the volume with the diluent.

  • Intermediate Standard Solution (e.g., 10 µg/mL):

    • Pipette 0.1 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with the diluent.

  • Working Standard Solutions (for calibration curve):

    • Perform serial dilutions of the intermediate standard solution to prepare a series of working standards at the desired concentration levels (e.g., covering the expected range of the analyte and the LOQ).

Visualizations

Experimental_Workflow cluster_prep Sample Preparation cluster_analysis Analysis start Weigh and Crush Tablets transfer Transfer Powder to Volumetric Flask start->transfer add_diluent Add Diluent transfer->add_diluent extract Vortex and Shake add_diluent->extract makeup Makeup to Volume extract->makeup filter Filter Extract makeup->filter inject Inject into LC-MS/MS filter->inject acquire Data Acquisition inject->acquire process Data Processing and Quantification acquire->process

Caption: General experimental workflow for the extraction and analysis of N-nitroso-silodosin.

Troubleshooting_Logic cluster_recovery Low Recovery Issues cluster_reproducibility Reproducibility Issues issue Low or Inconsistent Results? check_extraction Optimize Extraction Solvent/Method issue->check_extraction Yes check_matrix Assess Matrix Effects issue->check_matrix Yes check_degradation Investigate Analyte Degradation (pH, Light) check_extraction->check_degradation use_is Use Stable Isotope-Labeled Internal Standard check_matrix->use_is matrix_cal Use Matrix-Matched Calibration check_matrix->matrix_cal check_prep Review Sample Prep Consistency check_matrix->check_prep

Caption: Decision tree for troubleshooting common issues in N-nitroso-silodosin analysis.

References

Troubleshooting

How to avoid false positives in nitrosamine analysis

This technical support center provides troubleshooting guides and Frequently Asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding false positives during nitrosamine (B1...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and Frequently Asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding false positives during nitrosamine (B1359907) impurity testing.

Troubleshooting Guide

Issue: Detection of a Nitrosamine Impurity at or Above the Limit of Quantification (LOQ)

Question: We have detected a nitrosamine impurity in our drug product. How can we determine if this is a true positive or a false positive?

Answer: A detected nitrosamine may be a true impurity originating from the manufacturing process or degradation, or it could be a false positive generated during the analytical testing itself.[1] A systematic investigation is crucial to determine the source. Follow these troubleshooting steps:

Logical Troubleshooting Workflow

G start Nitrosamine Detected ≥ LOQ review_method Review Analytical Method (e.g., acidic conditions, heat) start->review_method blank_analysis Analyze Blanks (diluents, mobile phases) review_method->blank_analysis scavenger_exp Re-analyze with Scavenger (e.g., Vitamin E, Ascorbic Acid) blank_analysis->scavenger_exp ph_control Adjust pH to Neutral/Basic (if compatible) scavenger_exp->ph_control Peak Persists result Evaluate Results scavenger_exp->result Peak Disappears/ Significantly Reduces orthogonal_method Confirm with Orthogonal Method (e.g., GC-MS for LC-MS) ph_control->orthogonal_method orthogonal_method->result false_positive Conclusion: False Positive result->false_positive Confirmed Absence true_positive Conclusion: True Positive (Investigate source) result->true_positive Confirmed Presence

Caption: Troubleshooting workflow for suspected false positives.

Troubleshooting Steps:

  • Review the Analytical Method: Acidic conditions during sample preparation are a primary cause of artificial nitrosamine formation, leading to false positives.[1][2][3] The presence of residual nitrites in excipients or the active pharmaceutical ingredient (API) can react with secondary or tertiary amines in the drug substance under the acidic pH of the mobile phase or sample diluent.[1] High temperatures during sample preparation or analysis (e.g., in a GC inlet) can also cause in-situ formation of nitrosamines.[4][5]

  • Blank Analysis: Test the blank solutions (diluents, mobile phases) to ensure they are free from nitrosamine contamination.[1] Contamination can arise from solvents and other laboratory materials.[6]

  • Use of Scavengers: To mitigate the risk of in-situ nitrosamine formation during analysis, incorporate a nitrosamine-inhibiting agent (scavenger) into the sample preparation workflow.[1]

    • Recommended Scavengers: Vitamin E (α-tocopherol) and Ascorbic Acid (Vitamin C) are effective nitrite (B80452) scavengers that can be added to the sample diluent.[1][2][3]

    • Procedure: Re-analyze the sample with the added scavenger. A significant reduction or complete disappearance of the nitrosamine peak strongly suggests that the initial result was a false positive due to artifactual formation.[1]

  • pH Control: The formation of nitrosamines is often pH-dependent, with acidic conditions being favorable.[1] Consider adjusting the pH of the sample preparation and chromatographic conditions to be neutral or basic, if compatible with the analyte and method.[1]

  • Method Orthogonality: Employ an alternative and orthogonal analytical technique to confirm the finding.[1] For instance, if the initial detection was by LC-MS, a confirmation using GC-MS (for volatile nitrosamines) can provide additional evidence.[1]

  • Use Isotope-Labeled Internal Standards: Use isotope-labeled internal standards for each nitrosamine being tested. This can help to account for matrix effects and variations in ionization, improving the accuracy of quantification.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of nitrosamine impurities in pharmaceutical products?

A1: Nitrosamine impurities can originate from various sources throughout the manufacturing process and shelf life of a drug product. Key sources include:

  • API Synthesis: The use of certain reagents, solvents, and catalysts in the synthesis of the active pharmaceutical ingredient (API) can introduce secondary or tertiary amines and nitrosating agents.[1][7]

  • Excipients: Some common excipients may contain trace amounts of nitrites or nitrates, which can act as nitrosating agents.[1][8]

  • Manufacturing Process: Cross-contamination from shared equipment, the use of recovered solvents, and certain processing conditions like high temperatures can promote nitrosamine formation.[1][7]

  • Degradation: The drug substance itself may degrade over time, forming nitrosamine impurities, especially under specific storage conditions of temperature and humidity.[1][7]

  • Packaging Materials: Components of packaging materials, such as nitrocellulose lidding foil in blisters, can sometimes be a source of nitrosating agents.[1][7]

Sources of Nitrosamine Contamination

G cluster_sources Sources of Nitrosamine Contamination api API Synthesis (Reagents, Solvents) product Drug Product api->product excipients Excipients (Nitrite/Nitrate Traces) excipients->product manufacturing Manufacturing Process (Cross-Contamination, Heat) manufacturing->product degradation Degradation (Storage Conditions) degradation->product packaging Packaging Materials packaging->product

Caption: Key sources of nitrosamine contamination in pharmaceuticals.

Q2: Which analytical techniques are most suitable for nitrosamine impurity testing to avoid false positives?

A2: Highly sensitive and selective analytical methods are required to detect trace levels of nitrosamine impurities and differentiate them from interfering compounds.[9][10] The most commonly employed techniques are:

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a widely used and highly sensitive method suitable for a broad range of nitrosamines, including those that are non-volatile or thermally labile.[1]

  • Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): This technique is particularly effective for the analysis of volatile nitrosamines.[1]

  • Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS): This method provides high mass accuracy and resolution, which is valuable for identifying unknown nitrosamine impurities and distinguishing them from isobaric interferences, thus reducing the risk of false positives.[1][11]

Q3: How can I prevent the formation of false positives during sample preparation?

A3: The primary strategy to prevent false positives is to inhibit the artificial formation of nitrosamines during the analytical workflow.[1] This can be achieved by:

  • Adding Scavengers: Incorporate antioxidants like ascorbic acid or vitamin E into your sample diluent to quench any residual nitrites.[1][3]

  • Controlling pH: Maintain a neutral or slightly basic pH during sample preparation and analysis, where feasible, to disfavor the nitrosation reaction.[1]

  • Using High-Purity Reagents: Utilize high-purity solvents and reagents to minimize the introduction of nitrite and amine contaminants.[1]

  • Avoiding Contaminated Materials: Be mindful of potential contamination from laboratory equipment and consumables, such as certain plastics and rubber materials.[4][8]

Q4: What are some common interfering compounds in nitrosamine analysis?

A4: Interfering compounds can co-elute with nitrosamines and have similar mass-to-charge ratios, leading to false positives, especially with lower resolution mass spectrometers.[10][11] A notable example is the interference of N,N-dimethylformamide (DMF) with the measurement of N-nitrosodimethylamine (NDMA).[4][11] The use of high-resolution mass spectrometry can help differentiate between the target nitrosamine and such interferences.[4][11] Matrix effects from the API, excipients, and other components of the drug product can also suppress or enhance the signal, affecting accuracy.[8][12]

Quantitative Data Summary

ParameterObservationSignificanceReference(s)
Nitrite in Excipients Can be quantified down to 0.05 mg/kg (ppm).Trace levels of nitrites in excipients can act as nitrosating agents.[1]
Effectiveness of Ascorbic Acid 1% ascorbic acid reduced nitrite levels by as much as 87% in a placebo model after 7 days at 40°C/75% RH.Demonstrates the efficacy of scavengers in reducing nitrosating agents.[1]
Effectiveness of Vitamin E At concentrations above 10 mg/mL, Vitamin E effectively suppresses false positive formation of N-Nitrosopseudoephedrine.Provides a practical concentration for using Vitamin E as a scavenger in sample preparation.[3]

Experimental Protocols

Protocol 1: General Experimental Workflow for Nitrosamine Impurity Testing with False Positive Mitigation

Objective: To provide a general workflow for the analysis of nitrosamines in a drug product, incorporating steps to prevent artifactual formation.

Experimental Workflow

G sample_prep Sample Preparation - Weigh sample - Add diluent with scavenger (e.g., Vitamin E) - Control pH extraction Extraction (e.g., SLE, SPE) sample_prep->extraction filtration Filtration (0.22 µm PVDF) extraction->filtration analysis Analysis (LC-HRMS or GC-MS/MS) filtration->analysis data Data Review & Confirmation analysis->data

Caption: General experimental workflow for nitrosamine testing.

Methodology:

  • Sample Preparation:

    • Accurately weigh a representative portion of the drug product into a suitable container.

    • Add a sample diluent that contains a nitrite scavenger (e.g., Vitamin E at >10 mg/mL or 1% ascorbic acid).[1][3]

    • Ensure the pH of the sample solution is neutral or slightly basic, if compatible with the drug substance and analytical method.[1]

    • Vortex or sonicate to ensure complete dissolution or dispersion of the drug product.

  • Extraction (if necessary):

    • For complex matrices, a solid-liquid extraction (SLE) or solid-phase extraction (SPE) may be employed to isolate the nitrosamines and remove interfering substances.[8][13]

  • Filtration:

    • Centrifuge the sample if necessary to pelletize undissolved excipients.

    • Filter the supernatant through a compatible syringe filter (e.g., 0.22 µm PVDF), discarding the initial portion of the filtrate to avoid analyte adsorption.[1]

  • Analysis:

    • Transfer the filtered sample into an HPLC or GC vial.

    • Analyze the sample using a validated, high-sensitivity method such as LC-HRMS or GC-MS/MS.[1][11]

  • Data Review and Confirmation:

    • Analyze the data, paying close attention to peak shape, retention time, and mass spectral data.

    • If a nitrosamine is detected, confirm its identity using an orthogonal analytical method and by comparing with a certified reference standard.[1]

Protocol 2: GC-MS Headspace Analysis of Volatile Nitrosamines in Valsartan Drug Substance

Objective: To provide a specific example of an analytical method for volatile nitrosamines, based on the US FDA method for NDMA in valsartan.[1]

Instrumentation:

  • Gas Chromatography system with a Quadrupole Mass Spectrometry Detector and a Headspace Autosampler.[1]

Chromatographic Conditions:

  • GC Column: DB-Wax, 30 m x 0.25 mm, 0.5 µm, or equivalent.[1]

  • Inlet Temperature: 220 °C.[1]

  • Carrier Gas: Helium.[1]

  • Column Flow: 3 mL/min.[1]

  • Split Ratio: 5:1.[1]

Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI).[1]

  • Scan Mode: Selected Ion Monitoring (SIM).[1]

  • Monitored Ions for NDMA: m/z 74.1 (quantifier), 42.1 (qualifier).[1]

Sample Preparation:

  • Accurately weigh 500 mg of Valsartan drug substance into a 20 mL headspace vial.[1]

  • Add 5 mL of DMSO to the vial.[1]

  • Immediately cap and crimp the vial.[1]

  • Mix the sample solution using a vortex mixer.[1]

Note: For drug products, the sample preparation would be adapted based on the formulation, and the use of scavengers should be considered if artifactual formation is a concern.

References

Optimization

Strategies for reducing analytical variability in N-nitroso-silodosin measurements

Welcome to the Technical Support Center for the analysis of N-nitroso-silodosin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on reducing analytical variab...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the Technical Support Center for the analysis of N-nitroso-silodosin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on reducing analytical variability and to offer solutions for common issues encountered during the quantification of this impurity.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of analytical variability in N-nitroso-silodosin measurements?

Analytical variability in N-nitroso-silodosin analysis can arise from several sources, including:

  • Sample Preparation: Inconsistent extraction efficiency, sample degradation due to improper handling (e.g., exposure to light or elevated temperatures), and variability in the cleanliness of the sample matrix can all contribute to variable results.[1]

  • Chromatographic Conditions: Fluctuations in mobile phase composition and pH, column aging, and inconsistent column temperatures can lead to shifts in retention time and changes in peak shape, affecting integration and quantification.[2]

  • Mass Spectrometer Performance: Detector sensitivity drift, inconsistent ionization efficiency, and the presence of interfering ions can all impact the accuracy and precision of the measurements.

  • Matrix Effects: Endogenous components in the sample matrix (e.g., plasma) can co-elute with N-nitroso-silodosin and either suppress or enhance its ionization, leading to inaccurate quantification.[1][3]

  • Standard and Sample Stability: Degradation of N-nitroso-silodosin in stock solutions, standard solutions, or prepared samples over time can lead to underestimation of the impurity.

Q2: How can I minimize sample preparation variability?

To minimize variability during sample preparation, consider the following:

  • Use a Validated Protocol: Strictly adhere to a validated sample preparation protocol.

  • Incorporate an Internal Standard: The use of a stable isotope-labeled internal standard, such as Silodosin-d4, is highly recommended.[4] This standard can compensate for variability in extraction recovery and matrix effects.

  • Control Environmental Conditions: Protect samples from light and maintain them at a consistent, cool temperature to prevent degradation.

  • Ensure Homogeneity: Thoroughly vortex or mix samples before extraction to ensure a representative aliquot is taken.

  • Consistent Filtration: If filtration is part of the protocol, use the same type and pore size of filter for all samples and standards to avoid differential adsorption or leaching of contaminants.

Q3: What is the importance of mobile phase pH in the analysis of N-nitroso-silodosin?

The pH of the mobile phase is a critical parameter that can significantly impact the chromatography of N-nitroso-silodosin. Maintaining a consistent and optimal pH helps to:

  • Ensure Consistent Peak Shape: For ionizable compounds, changes in pH can affect their degree of ionization, which in turn can lead to peak tailing or fronting.[5]

  • Maintain Stable Retention Times: Fluctuations in mobile phase pH can cause shifts in retention times, making peak identification and integration difficult.

  • Improve Resolution: A stable pH helps to ensure reproducible separation from other impurities and matrix components.

Q4: What are "matrix effects" and how can they be mitigated?

Matrix effects are the alteration of analyte ionization in the mass spectrometer's source due to the presence of co-eluting compounds from the sample matrix.[1][3] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate quantification. Strategies to mitigate matrix effects include:

  • Effective Sample Cleanup: Employing robust sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can remove a significant portion of interfering matrix components.[3]

  • Chromatographic Separation: Optimizing the chromatographic method to separate N-nitroso-silodosin from matrix components is crucial.

  • Use of a Co-eluting Internal Standard: A stable isotope-labeled internal standard that co-elutes with the analyte will experience the same matrix effects, allowing for accurate correction.[4][6]

  • Dilution: Diluting the sample can reduce the concentration of matrix components, but this may compromise the limit of quantification.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)
Potential Cause Troubleshooting Steps
Secondary Interactions with Column Basic compounds like nitrosamines can interact with residual silanol (B1196071) groups on the silica-based column, leading to peak tailing.[5][7] - Ensure the mobile phase pH is appropriate to suppress silanol interactions (typically lower pH). - Consider using a column with end-capping or a different stationary phase (e.g., phenyl-hexyl) that may offer different selectivity.[2]
Column Overload Injecting too much sample can lead to peak fronting.[5] - Reduce the injection volume or dilute the sample.
Column Contamination or Degradation Accumulation of matrix components on the column or degradation of the stationary phase can cause peak distortion.[7] - Flush the column with a strong solvent. - If the problem persists, replace the column.
Mismatch between Sample Solvent and Mobile Phase If the sample is dissolved in a solvent much stronger than the initial mobile phase, it can cause peak distortion.[8] - If possible, dissolve the sample in the initial mobile phase.
Issue 2: High Variability in Results (%RSD > 15%)
Potential Cause Troubleshooting Steps
Inconsistent Sample Preparation Variability in extraction recovery is a common source of imprecision. - Ensure consistent timing and technique for each step of the sample preparation process. - Use a calibrated pipette and ensure accurate volume measurements. - Incorporate a stable isotope-labeled internal standard (e.g., Silodosin-d4) to normalize for recovery differences.[4][9]
Unstable Mass Spectrometer Performance Fluctuations in the ion source or detector can lead to inconsistent signal intensity. - Perform a system suitability test before each run to ensure the instrument is performing within specifications. - Check for contamination in the ion source and clean if necessary.
Sample/Standard Degradation N-nitroso-silodosin may be unstable under certain conditions. - Prepare fresh standards and samples daily. - Store stock solutions and samples at recommended temperatures and protect from light. - Evaluate the stability of the analyte in the sample matrix and in the final prepared solution.
Matrix Effects Inconsistent ion suppression or enhancement between samples can cause high variability.[1] - Improve sample cleanup to remove more interfering components. - Ensure the internal standard is co-eluting with the analyte to effectively compensate for matrix effects.[6]

Data Presentation

The following tables summarize key validation parameters from a published LC-MS/MS method for the determination of N-nitroso-silodosin, illustrating the expected performance of a well-controlled analytical method.[10][11]

Table 1: Method Precision for N-nitroso-silodosin Measurements

Parameter Concentration Level Number of Replicates Relative Standard Deviation (%RSD)
RepeatabilityLOQ (0.2 ppm)62.64%[10]
Intermediate PrecisionSpecification Level (2.25 ppm)6< 10.0%[11]

Table 2: Accuracy of N-nitroso-silodosin Measurements

Concentration Level Number of Replicates Mean Recovery (%)
LOQ (0.2 ppm)395.0% - 105.0%[11]
Specification Level (2.25 ppm)398.0% - 102.0%[10]

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter Value (ppm)
Limit of Detection (LOD)0.066[10]
Limit of Quantification (LOQ)0.2[10]

Experimental Protocols

Protocol 1: LC-MS/MS Method for N-nitroso-silodosin Quantification

This protocol is based on a validated method for the determination of N-nitroso-silodosin in a drug substance.[10]

1. Sample and Standard Preparation:

  • Diluent: Acetonitrile:Milli-Q Water (50:50 v/v).

  • N-nitroso-silodosin Stock Solution (1000 µg/mL): Accurately weigh 10 mg of N-nitroso-silodosin reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Intermediate Stock Solution (10 µg/mL): Dilute 0.1 mL of the stock solution to 10 mL with the diluent.

  • Working Standard Solution (e.g., 0.2 ppm): Prepare by further diluting the intermediate stock solution with the diluent.

  • Test Sample Preparation (1 mg/mL of Silodosin): Accurately weigh 10 mg of the silodosin (B1681671) drug substance into a 10 mL volumetric flask. Add 5 mL of diluent, mix well to dissolve, and dilute to the mark. Filter the solution through a 0.45 µm syringe filter before injection.

2. Chromatographic Conditions:

  • HPLC System: A system capable of gradient elution with a mass spectrometer detector.

  • Column: YMC Pack pro-C18 (150 mm x 4.6 mm, 3.0 µm).

  • Mobile Phase A: 0.1% Formic acid in Milli-Q Water.

  • Mobile Phase B: Acetonitrile:Milli-Q Water (90:10 v/v).

  • Gradient Program:

    • 0-3 min: 80% A, 20% B

    • 3-10 min: Linear gradient to 50% A, 50% B

    • 10-18 min: Linear gradient to 10% A, 90% B

    • 18-20 min: Hold at 10% A, 90% B

    • 20.1-25 min: Return to 80% A, 20% B and equilibrate.

  • Flow Rate: 0.6 mL/min.

  • Column Temperature: 25°C.

  • Injection Volume: 20 µL.

3. Mass Spectrometry Conditions:

  • Ion Source: Electrospray Ionization (ESI) in positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Precursor Ion (Q1): 525.0 m/z.

  • Product Ion (Q3): 244.2 m/z.

  • Ion Spray Voltage: 4500 V.

  • Temperature: 550°C.

Mandatory Visualization

Workflow_for_NNitroso_Silodosin_Analysis cluster_prep Sample and Standard Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing weigh_standard Weigh N-nitroso-silodosin Reference Standard prepare_stock Prepare Stock Solution weigh_standard->prepare_stock prepare_working Prepare Working Standards prepare_stock->prepare_working inject_sample Inject into LC-MS/MS prepare_working->inject_sample Standards weigh_sample Weigh Silodosin Drug Substance dissolve_sample Dissolve and Dilute Sample weigh_sample->dissolve_sample filter_sample Filter Sample dissolve_sample->filter_sample filter_sample->inject_sample Samples chrom_separation Chromatographic Separation inject_sample->chrom_separation ms_detection Mass Spectrometric Detection (MRM Mode) chrom_separation->ms_detection peak_integration Peak Integration ms_detection->peak_integration quantification Quantification against Calibration Curve peak_integration->quantification reporting Report Results quantification->reporting

Caption: Workflow for N-nitroso-silodosin analysis.

Troubleshooting_Logic cluster_investigation Investigation Areas cluster_solutions Potential Solutions start High Analytical Variability (%RSD > 15%) sample_prep Sample Preparation start->sample_prep chromatography Chromatography start->chromatography ms_performance MS Performance start->ms_performance use_is Use Internal Standard (Silodosin-d4) sample_prep->use_is optimize_cleanup Optimize Sample Cleanup sample_prep->optimize_cleanup check_stability Check Sample/Standard Stability sample_prep->check_stability optimize_mobile_phase Optimize Mobile Phase pH chromatography->optimize_mobile_phase check_column Check Column Performance chromatography->check_column tune_ms Tune and Calibrate MS ms_performance->tune_ms

Caption: Troubleshooting logic for high analytical variability.

References

Troubleshooting

Impact of formulation excipients on N-nitroso-silodosin analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues during the analysis of N-nitroso-s...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues during the analysis of N-nitroso-silodosin, particularly concerning interference from formulation excipients.

Frequently Asked Questions (FAQs)

Q1: What is the primary analytical technique for the quantification of N-nitroso-silodosin?

A1: The most common and sensitive method for the quantification of N-nitroso-silodosin at trace levels is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[1][2] This technique offers high selectivity and sensitivity, which is crucial for detecting potentially carcinogenic impurities at very low concentrations.

Q2: Which formulation excipients are commonly used in silodosin (B1681671) capsules?

A2: Common excipients in silodosin capsules include fillers/binders like mannitol (B672) and pregelatinized starch, a lubricant such as magnesium stearate, and a surfactant like sodium lauryl sulfate.

Q3: Can formulation excipients interfere with the analysis of N-nitroso-silodosin?

A3: Yes, formulation excipients can significantly impact the analysis. They can be a source of nitrites, which may lead to the formation of N-nitroso-silodosin during the manufacturing process or storage.[3][4] Analytically, they can cause matrix effects such as ion suppression or enhancement in the MS source, introduce interfering peaks in the chromatogram, and affect the recovery of the analyte during sample preparation.

Q4: What are the potential sources of N-nitroso-silodosin formation in a drug product?

A4: N-nitroso-silodosin can form if a nitrosating agent, such as nitrous acid derived from nitrites, reacts with the secondary amine moiety of silodosin.[3][4][5] Nitrites can be present as impurities in excipients.[3][4] The manufacturing process conditions, such as pH and temperature, can also influence this reaction.[4]

Troubleshooting Guide

This guide addresses specific issues that may arise during the LC-MS/MS analysis of N-nitroso-silodosin from a formulated drug product.

Issue 1: Low or No Recovery of N-nitroso-silodosin
Possible Cause Troubleshooting Step Expected Outcome
Poor extraction from the capsule matrix. Optimize the extraction solvent. Test different compositions of organic solvents (e.g., acetonitrile, methanol) and water. Sonication can also aid in complete dissolution.Improved recovery of the analyte in the sample solution.
Analyte degradation during sample preparation. Assess the pH of the sample preparation diluent. N-nitroso compounds can be sensitive to pH extremes. Maintain a neutral or slightly acidic pH if stability data supports it.Consistent and higher analyte response.
Strong binding to excipients. Employ a protein precipitation step if not already in use, even for non-biological matrices, to crash out larger molecules. Alternatively, use solid-phase extraction (SPE) for cleanup.Reduced matrix interference and improved analyte recovery.
Issue 2: High Variability in Analytical Results
Possible Cause Troubleshooting Step Expected Outcome
Inconsistent matrix effects (ion suppression/enhancement). Use a stable isotope-labeled internal standard for N-nitroso-silodosin to compensate for variability in ionization efficiency.More precise and accurate quantification with lower %RSD.
Incomplete dissolution of the sample. Increase sonication time or agitation during extraction. Visually inspect for any undissolved particulate matter before filtration.Consistent sample concentration leading to more reproducible results.
Precipitation of excipients in the autosampler. Check the solubility of excipients in the final sample diluent. If necessary, centrifuge the samples before placing them in the autosampler.Prevents autosampler and column clogging, ensuring consistent injection volumes.
Issue 3: Unexpected Peaks in the Chromatogram
Possible Cause Troubleshooting Step Expected Outcome
Interference from excipients or their degradants. Analyze a placebo formulation (containing all excipients but no silodosin API) to identify peaks originating from the excipients.Confirmation of the source of interfering peaks.
Carryover from previous injections. Implement a robust needle wash protocol in the autosampler method, using a strong solvent. Inject blanks after high-concentration samples to confirm the absence of carryover.Clean baseline in blank injections and confidence in the analyte peak identity.
In-source fragmentation of silodosin or other components. Optimize the MS source parameters (e.g., source temperature, voltages) to minimize in-source fragmentation.Reduction or elimination of false-positive peaks at the N-nitroso-silodosin mass transition.
Issue 4: Peak Tailing or Poor Peak Shape for N-nitroso-silodosin
Possible Cause Troubleshooting Step Expected Outcome
Secondary interactions with the analytical column. Adjust the mobile phase pH. For basic compounds, a slightly acidic mobile phase can improve peak shape. The addition of a small amount of a competing base to the mobile phase can also help.Symmetrical, sharper peaks leading to better integration and quantification.[6]
Column contamination from the formulation matrix. Use a guard column to protect the analytical column. Implement a column washing step after each analytical batch to remove strongly retained matrix components.Improved peak shape and longer column lifetime.[7]
Inappropriate sample solvent. The sample diluent should be of similar or weaker elution strength than the initial mobile phase conditions to avoid peak distortion.[7]Sharper, more focused peaks at the beginning of the chromatogram.

Data on Potential Excipient Interference (Illustrative)

The following table provides hypothetical quantitative data to illustrate the potential impact of common silodosin excipients on the LC-MS/MS analysis of N-nitroso-silodosin. This data is for illustrative purposes only and should be experimentally verified.

ExcipientConcentration in Sample SolutionObserved Analytical IssueHypothetical Quantitative Impact on N-nitroso-silodosin Signal
Mannitol5 mg/mLMinor ion suppression5-10% decrease in peak area
Pregelatinized Starch2 mg/mLPotential for interfering peaks if not fully dissolvedCo-eluting peak with <5% of the target analyte's signal intensity
Sodium Lauryl Sulfate0.1 mg/mLSignificant ion suppression30-50% decrease in peak area
Magnesium Stearate0.05 mg/mLAdsorption of analyte, peak tailing10-15% loss in recovery and increased peak asymmetry (>1.5)

Experimental Protocols

Key Experiment: Quantification of N-nitroso-silodosin in Silodosin Capsules by LC-MS/MS

1. Sample Preparation

  • Objective: To extract N-nitroso-silodosin from the capsule matrix while minimizing excipient interference.

  • Procedure:

    • Empty the contents of five silodosin capsules and determine the average weight.

    • Weigh an amount of the capsule powder equivalent to 10 mg of silodosin into a 10 mL volumetric flask.

    • Add 5 mL of diluent (50:50 acetonitrile:water) and vortex for 2 minutes.[1]

    • Sonicate for 15 minutes to ensure complete dissolution.

    • Make up to the mark with the diluent and mix well.

    • Centrifuge the solution at 4000 rpm for 10 minutes.

    • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[1]

2. LC-MS/MS Method

  • Objective: To chromatographically separate N-nitroso-silodosin from silodosin and other components and to quantify it with high sensitivity and specificity.

  • Instrumentation:

    • UPLC/HPLC system coupled with a triple quadrupole mass spectrometer.

  • Chromatographic Conditions (based on a published method for the drug substance[1][2]):

    • Column: YMC Pack pro-C18 (150mm x 4.6mm, 3.0µm) or equivalent.

    • Mobile Phase A: 0.1% Formic acid in Water.[1][2]

    • Mobile Phase B: Acetonitrile.

    • Flow Rate: 0.6 mL/min.[1][2]

    • Gradient: (Illustrative) 0-5 min, 20% B; 5-15 min, 20-80% B; 15-20 min, 80% B; 20.1-25 min, 20% B.

    • Column Temperature: 30°C.

    • Injection Volume: 10 µL.

  • Mass Spectrometry Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), Positive.[1][2]

    • MRM Transition: (Illustrative - to be determined experimentally) Precursor Ion (m/z) -> Product Ion (m/z). For N-nitroso-silodosin (MW 524.5 g/mol ), the precursor ion would likely be [M+H]+ at m/z 525.5.

    • Source Parameters: Optimize source temperature, gas flows, and voltages for maximum signal intensity of N-nitroso-silodosin.

Visualizations

Experimental_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis s1 Weigh Capsule Powder s2 Add Diluent & Vortex s1->s2 s3 Sonicate for 15 min s2->s3 s4 Centrifuge at 4000 rpm s3->s4 s5 Filter (0.22 µm) s4->s5 a1 Inject into UPLC/HPLC s5->a1 Transfer to vial a2 Chromatographic Separation a1->a2 a3 Mass Spectrometry Detection (MRM) a2->a3 a4 Data Processing & Quantification a3->a4

Caption: Workflow for the analysis of N-nitroso-silodosin in capsules.

Troubleshooting_Logic cluster_sample Sample-Specific Issues cluster_system Systemic Issues start Poor Analytical Result (e.g., Low Recovery, High RSD) q1 Is the issue consistent across all samples? start->q1 ss1 Check for incomplete dissolution q1->ss1 No sy1 Check for leaks in LC system q1->sy1 Yes ss2 Analyze placebo for interference ss1->ss2 ss3 Optimize extraction procedure ss2->ss3 sy2 Verify mobile phase preparation sy1->sy2 sy3 Run system suitability test sy2->sy3 sy4 Check MS source for contamination sy3->sy4

Caption: Decision tree for troubleshooting analytical issues.

References

Optimization

Optimizing ionization source parameters for enhanced sensitivity of N-nitroso-silodosin

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing ionization source parameters for the enhanced sensitivity of N-nitroso-silodosi...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing ionization source parameters for the enhanced sensitivity of N-nitroso-silodosin using Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-silodosin and why is high sensitivity detection critical?

A1: N-nitroso-silodosin is a nitrosamine (B1359907) impurity of Silodosin, a medication used for benign prostatic hyperplasia.[1][2] Nitrosamine impurities are classified as probable or possible human carcinogens and are considered a 'cohort of concern' by regulatory bodies like the FDA.[3][4] Due to their potential genotoxic and carcinogenic properties, international regulatory agencies have set stringent, low acceptable daily intake limits.[5] Therefore, highly sensitive and accurate analytical methods are required to detect and quantify these impurities at trace levels (ppm or ppb) to ensure the safety and quality of pharmaceutical products.[3][4]

Q2: What is the recommended ionization technique and mode for analyzing N-nitroso-silodosin?

A2: Electrospray Ionization (ESI) in positive ion mode (ESI+) is the most effective and commonly reported technique for the analysis of N-nitroso-silodosin.[6][7] This is because the molecular structure of N-nitroso-silodosin contains basic nitrogen atoms that are readily protonated to form positive ions, such as the protonated molecule [M+H]⁺.

Q3: What are the key ionization source parameters that I should optimize for maximum sensitivity?

A3: The primary ESI source parameters to optimize include the sprayer (or capillary) voltage, cone (or fragmentor/declustering potential) voltage, nebulizer gas pressure, drying gas temperature, and drying gas flow rate.[8][9] Fine-tuning these parameters is crucial as they directly influence the efficiency of droplet formation, desolvation, and analyte ionization, which ultimately governs the sensitivity of the analysis.[9][10]

Q4: What are the expected precursor and product ions for N-nitroso-silodosin in MS/MS analysis?

A4: For N-nitroso-silodosin (Molecular Formula: C₂₅H₃₁F₃N₄O₅, Molecular Weight: ~524.5 g/mol ), the expected precursor ion in positive ESI mode is the protonated molecule, [M+H]⁺, at approximately m/z 525.5.[11][12] The specific product ions for Multiple Reaction Monitoring (MRM) would need to be determined by infusing a standard and performing a product ion scan. A common fragmentation for nitrosamines involves the neutral loss of the nitroso group (•NO), which corresponds to a loss of 30 Da.[13]

Troubleshooting Guide

Problem: Low or No Signal Intensity for N-nitroso-silodosin

Possible Cause Recommended Solution
Incorrect Source Parameters Systematically optimize key parameters. Start with the recommended settings in Table 1 and adjust one at a time. Taking time to adjust the sprayer voltage can lead to vast improvements in MS sensitivity.[14][15]
In-Source Fragmentation The N-nitroso group is labile and can fragment within the ion source before reaching the mass analyzer.[13] This is often observed as a loss of 30 Da. To minimize this, reduce the cone voltage (also known as declustering potential or fragmentor voltage).[13]
Suboptimal Mobile Phase Ensure the mobile phase promotes ionization. The use of protic, polar solvents like methanol (B129727) or acetonitrile (B52724) with a small amount of an acid modifier (e.g., 0.1% formic acid) is recommended to facilitate protonation in positive ESI mode.[6][7]
Matrix Suppression Co-eluting compounds from the sample matrix can compete with the analyte for ionization, suppressing its signal.[10] Improve chromatographic separation to move the analyte away from areas of matrix suppression or enhance the sample clean-up procedure.[10][16]
Sample Degradation Ensure the stability of N-nitroso-silodosin in your prepared sample.[16] This can be addressed by choosing an appropriate pH or diluent and analyzing samples promptly after preparation.

Problem: High Background Noise or Poor Signal-to-Noise (S/N)

Possible Cause Recommended Solution
Contaminated Solvents/Reagents Use high-purity, LC-MS grade solvents and fresh reagents. Contaminants can create high background noise.
Inefficient Desolvation Increase the drying gas temperature and/or flow rate to improve solvent evaporation. Inefficient desolvation leads to the formation of solvent clusters, which increases noise and reduces sensitivity.[14][15]
Suboptimal Nebulizer Gas Optimize the nebulizer gas pressure. This parameter affects the size of the initial ESI droplets; smaller droplets desolvate more efficiently.[14][15]
Formation of Adducts Unwanted adducts (e.g., sodium [M+Na]⁺) can split the signal and reduce the intensity of the desired protonated molecule. Minimize sources of metal salts by using plastic vials instead of glass and using mobile phase additives like formic acid.[10][17]

Problem: Unstable Signal and Poor Reproducibility

Possible Cause Recommended Solution
Unstable Electrospray An unstable Taylor cone at the ESI probe tip results in a fluctuating signal. Adjust the sprayer voltage; sometimes a lower voltage provides a more stable spray.[14][15] Also, ensure the mobile phase composition and flow rate are consistent.
Clogged or Dirty Ion Source A dirty or partially clogged sprayer capillary or sampling cone can lead to an erratic signal. Perform regular cleaning and maintenance of the ion source components as per the manufacturer's guidelines.
Inconsistent Flow Rate Ensure the LC pump is delivering a stable and consistent flow rate. A fluctuating flow will cause the ESI spray to be unstable.
Temperature Fluctuations Maintain a stable laboratory environment, as significant temperature changes can affect instrument performance.[8] Ensure the ion source and desolvation gas temperatures are stable.

Experimental Protocols

Protocol: Quantification of N-Nitroso-Silodosin by LC-MS/MS

This protocol is based on a validated method for the determination of N-nitroso-silodosin.[6][7]

1. Reagent and Sample Preparation

  • Diluent: Acetonitrile:Milli-Q Water (50:50 v/v).[6]

  • Mobile Phase A: 0.1% Formic acid in Milli-Q Water.[6]

  • Mobile Phase B: Acetonitrile:Milli-Q Water (90:10 v/v).[6]

  • Standard Stock Solution (e.g., 100 ppm): Accurately weigh 10.0 mg of N-nitroso-silodosin reference standard into a 100 mL volumetric flask. Dissolve and make up to the volume with the diluent.

  • Working Standard Solution (e.g., 2.25 ppm): Perform serial dilutions of the stock solution with the diluent to achieve the desired concentration.[6]

  • Test Sample Preparation (for Silodosin Drug Substance): Accurately weigh 10 mg of the Silodosin sample into a 10 mL volumetric flask. Add 5 mL of diluent, mix well to dissolve, and make up to the mark with diluent. Filter the solution using a 0.45 µm syringe filter before injection.[6]

2. Chromatographic and Mass Spectrometric Conditions

The following table summarizes the recommended starting parameters for an LC-MS/MS system (e.g., Sciex-4500 Q-trap).[6] These should be optimized for your specific instrument and application.

ParameterRecommended Setting
LC Column YMC Pack pro-C18 (150mm x 4.6mm, 3.0µm)[6]
Flow Rate 0.6 mL/min[6]
Column Temperature Ambient or controlled (e.g., 40 °C)
Injection Volume 10 µL
LC Gradient A suitable gradient to separate N-nitroso-silodosin from Silodosin and other impurities.
Ionization Mode ESI Positive (+ve)[6]
Scan Type Multiple Reaction Monitoring (MRM)[6]
Curtain Gas (CUR) ~30 psi
Collision Gas (CAD) Medium / Optimized
IonSpray Voltage (IS) ~5000 V
Temperature (TEM) ~500 °C
Ion Source Gas 1 (GS1) ~50 psi
Ion Source Gas 2 (GS2) ~55 psi
Declustering Potential (DP) Optimized to minimize in-source fragmentation.
Entrance Potential (EP) ~10 V
Collision Energy (CE) Optimized for the specific MRM transition.
Collision Cell Exit Potential (CXP) Optimized for the specific MRM transition.

Visualized Workflows and Logic

experimental_workflow cluster_prep Phase 1: Preparation cluster_analysis Phase 2: LC-MS/MS Analysis cluster_data Phase 3: Data Processing p1 Standard & Sample Preparation p3 LC Separation (C18 Column) p1->p3 p2 Mobile Phase Preparation p2->p3 p4 ESI+ Ionization Source Optimization p3->p4 p5 MS/MS Detection (MRM Mode) p4->p5 d1 Peak Integration & Quantification p5->d1 d2 Sensitivity & System Suitability Check d1->d2 d3 Final Report d2->d3 troubleshooting_workflow start Problem: Low Sensitivity / No Signal q1 Is a signal visible for a high concentration standard? start->q1 check_source Optimize Source Parameters: 1. Sprayer Voltage 2. Gas Flow & Temp 3. Cone Voltage q1->check_source Yes check_basics Check Instrument Basics: 1. ESI+ Mode Selected? 2. LC Flow Stable? 3. Leaks or Clogs? q1->check_basics No a1_yes Yes a1_no No q2 Is S/N ratio acceptable? check_source->q2 check_basics->q1 check_fragmentation Check for In-Source Fragmentation (Loss of 30 Da). Reduce Cone Voltage. q2->check_fragmentation No end_ok Method Optimized q2->end_ok Yes a2_yes Yes a2_no No check_matrix Investigate Matrix Effects & Sample Prep check_matrix->q2 check_fragmentation->check_matrix

References

Troubleshooting

Column selection criteria for the analysis of polar nitrosamines

This technical support center provides guidance and troubleshooting for the chromatographic analysis of polar nitrosamines, a critical task for researchers, scientists, and drug development professionals. Ensuring patien...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance and troubleshooting for the chromatographic analysis of polar nitrosamines, a critical task for researchers, scientists, and drug development professionals. Ensuring patient safety necessitates robust and reliable analytical methods for detecting and quantifying these potentially carcinogenic impurities in pharmaceutical products.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the chromatographic analysis of polar nitrosamines?

A1: The analysis of polar nitrosamines by liquid chromatography (LC) presents several challenges. Due to their polar nature and low molecular weight, these compounds often exhibit poor retention on traditional reversed-phase columns.[1] This can lead to co-elution with the solvent front or other polar impurities, compromising quantification. Furthermore, achieving adequate separation from the active pharmaceutical ingredient (API), which is typically present at a much higher concentration, is a significant hurdle. Matrix effects from excipients in drug products can also interfere with the analysis, leading to ion suppression or enhancement in mass spectrometry detection.[2]

Q2: Which LC column stationary phases are most effective for polar nitrosamine (B1359907) analysis?

A2: Several stationary phases have proven effective for retaining and separating polar nitrosamines. The choice depends on the specific nitrosamines of interest and the sample matrix.[3] Commonly used and recommended stationary phases include:

  • Aqueous C18 (AQ-C18): These columns are specifically designed for use with highly aqueous mobile phases, which enhances the retention of very polar compounds like N-nitrosodimethylamine (NDMA).[3][4]

  • Pentafluorophenyl (PFP): PFP columns offer alternative selectivity to C18 phases and are particularly useful for separating positional isomers.[3][5] They can separate analytes based on minor differences in structure and polarity.[5]

  • Phenyl-Hexyl: This chemistry can provide superior separation for certain nitrosamine drug substance-related impurities (NDSRIs) compared to standard C18 columns due to π-π interactions.[6]

  • Biphenyl: This stationary phase can offer improved retention for some nitrosamines, such as NDMA, compared to a standard C18 column.[7]

  • Porous Graphitic Carbon (PGC): PGC columns can effectively separate a range of nitrosamines using reversed-phase chromatography.[6]

Q3: How can I improve the retention of highly polar nitrosamines on my LC column?

A3: To improve the retention of highly polar nitrosamines, consider the following strategies:

  • Select an appropriate stationary phase: Utilize columns designed for polar analyte retention, such as AQ-C18 or those with alternative selectivities like PFP or Biphenyl.[3][4][7]

  • Optimize the mobile phase: Increase the proportion of the aqueous component in your mobile phase. For ionizable nitrosamines, adjusting the mobile phase pH can significantly impact retention.[8] The addition of an ion-pairing agent to the mobile phase is another strategy to enhance retention.[9]

  • Employ Hydrophilic Interaction Liquid Chromatography (HILIC): For extremely polar nitrosamines, HILIC can be a valuable alternative to reversed-phase chromatography.[9]

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of polar nitrosamines.

Problem Potential Cause(s) Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting) Mismatch between sample solvent and mobile phase.Ensure the sample solvent is of similar or weaker elution strength than the initial mobile phase.[3]
Column overload.Reduce the injection volume or dilute the sample.[10]
Secondary interactions with the stationary phase.Adjust the mobile phase pH or use a column with a more inert stationary phase.[9]
Low Sensitivity / Poor Signal-to-Noise Ion suppression from matrix components or co-eluting API.Improve chromatographic separation to resolve the nitrosamine peak from interfering compounds.[11] A divert valve can be used to direct the API peak to waste.
Inefficient ionization.Optimize the mass spectrometer source conditions. Atmospheric pressure chemical ionization (APCI) can be less susceptible to matrix effects than electrospray ionization (ESI) for some nitrosamines.
Inconsistent Retention Times Inadequate column equilibration.Ensure the column is sufficiently equilibrated with the initial mobile phase conditions before each injection.
Fluctuations in column temperature.Use a column oven to maintain a stable temperature.[8]
Mobile phase composition changes.Prepare fresh mobile phase daily and ensure proper mixing if using a gradient.
Co-elution of Nitrosamines with API or Impurities Sub-optimal column selectivity.Screen different column stationary phases (e.g., C18, PFP, Phenyl-Hexyl) to find the best selectivity for your specific separation.[3][6]
Inadequate mobile phase optimization.Adjust the mobile phase composition, gradient slope, and pH to improve resolution.[8]

Experimental Protocols

General LC-MS/MS Method for Polar Nitrosamine Analysis

This protocol provides a starting point for method development. Optimization is crucial for specific applications.

  • Column: A C18 or PFP column (e.g., 100 mm x 2.1 mm, 1.8 µm) is a good starting point.[10]

  • Mobile Phase A: Water with 0.1% formic acid.[10]

  • Mobile Phase B: Acetonitrile or methanol (B129727) with 0.1% formic acid.[10]

  • Gradient: A typical gradient might start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions for re-equilibration.[10]

  • Flow Rate: 0.3 - 0.5 mL/min.[10]

  • Column Temperature: 30 - 40 °C.[10]

  • Injection Volume: 1 - 10 µL.[10]

  • Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (HRAMS) is recommended for achieving the required sensitivity and selectivity.[10]

  • Ionization Source: ESI or APCI in positive ion mode.[10] APCI is often preferred for its reduced susceptibility to matrix effects.

Visualizations

ColumnSelectionWorkflow start Start: Need to separate polar nitrosamines identify_properties Identify Nitrosamine Properties (e.g., polarity, pKa, isomers) start->identify_properties matrix_complexity Assess Sample Matrix Complexity (API, excipients) identify_properties->matrix_complexity highly_polar Are nitrosamines highly polar? matrix_complexity->highly_polar isomers Need to separate isomers? highly_polar->isomers Yes high_interference High matrix interference expected? highly_polar->high_interference No select_aq_c18 Select AQ-C18 or Biphenyl Column highly_polar->select_aq_c18 Yes isomers->high_interference No select_pfp Select PFP Column isomers->select_pfp Yes select_phenyl_hexyl Consider Phenyl-Hexyl for NDSRIs high_interference->select_phenyl_hexyl Yes method_dev Proceed to Method Development (Mobile Phase, Gradient, Temperature) high_interference->method_dev No select_aq_c18->method_dev select_pfp->method_dev select_phenyl_hexyl->method_dev troubleshoot Troubleshoot & Optimize method_dev->troubleshoot

Caption: A workflow diagram for selecting an appropriate LC column for polar nitrosamine analysis.

TroubleshootingLogic start Problem Encountered peak_shape Poor Peak Shape? start->peak_shape sensitivity Low Sensitivity? peak_shape->sensitivity No solvent_mismatch Check Sample Solvent vs. Mobile Phase peak_shape->solvent_mismatch Yes retention Inconsistent Retention? sensitivity->retention No ion_suppression Improve Separation from Matrix/API sensitivity->ion_suppression Yes resolution Co-elution? retention->resolution No equilibration Ensure Proper Column Equilibration retention->equilibration Yes screen_columns Screen Different Column Chemistries resolution->screen_columns Yes column_overload Reduce Injection Volume/Concentration solvent_mismatch->column_overload optimize_ms Optimize MS Source Parameters ion_suppression->optimize_ms temp_control Use Column Oven equilibration->temp_control optimize_mobile_phase Optimize Mobile Phase/Gradient screen_columns->optimize_mobile_phase

Caption: A logical troubleshooting guide for common issues in nitrosamine analysis.

References

Reference Data & Comparative Studies

Validation

Validation of an LC-MS/MS Method for N-Nitroso-Silodosin: A Comparative Guide to Ensuring Pharmaceutical Safety and Compliance with ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulato...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory bodies, including the International Council for Harmonisation (ICH), have established stringent guidelines for the control of these impurities. This guide provides a comprehensive overview and comparison of a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of N-nitroso-silodosin, a potential genotoxic impurity in the drug substance silodosin (B1681671). The validation of this method is presented in accordance with ICH Q2(R1) guidelines, ensuring its suitability for regulatory submissions.[1][2][3][4] Alternative analytical techniques are also discussed to provide a broader context for researchers and drug development professionals.

Experimental Protocols

A sensitive and specific LC-MS/MS method for the determination of N-nitroso-silodosin in silodosin drug substance has been developed and validated.[5][6] The experimental details are as follows:

LC-MS/MS Method for N-Nitroso-Silodosin

  • Instrumentation: A Sciex-4500 Q-trap LC-MS/MS system was utilized for method development and validation.[5][6]

  • Chromatographic Conditions:

    • Column: YMC Pack pro-C18 (150mm x 4.6mm, 3.0µm).[5][6]

    • Mobile Phase: A gradient elution was likely employed, although specific details of the gradient program are not publicly available. The mobile phase components would typically consist of an aqueous phase with a modifier like formic acid and an organic phase such as acetonitrile (B52724) or methanol.

    • Flow Rate: 0.6 mL/min.[5][6]

    • Run Time: 25 minutes.[5][6]

  • Mass Spectrometric Conditions:

    • Ionization Mode: Positive ion electrospray ionization (ESI+) is typically used for nitrosamine (B1359907) analysis.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM) was used for quantification, which provides high selectivity and sensitivity.

  • Sample Preparation:

    • Test Sample: 10 mg of the silodosin test sample was accurately weighed, dissolved in 5 mL of diluent, and made up to 10 mL in a volumetric flask. The solution was then filtered through a 0.45µm syringe filter.[5][6]

    • Standard Solution: A stock solution of N-nitroso-silodosin was prepared and subsequently diluted to a working concentration of 2.25 ppm.[5][6]

Data Presentation: LC-MS/MS Method Validation Parameters

The following tables summarize the quantitative data from the validation of the LC-MS/MS method for N-nitroso-silodosin, as per ICH Q2(R1) guidelines.[5][6]

Validation Parameter ICH Guideline Requirement LC-MS/MS Method Performance Reference
Specificity The analytical method should be able to unequivocally assess the analyte in the presence of components that may be expected to be present.The method was found to be selective for N-nitroso-silodosin with no interference from the drug substance or other impurities.[5][6]
Limit of Detection (LOD) The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.0.066 ppm[5][6]
Limit of Quantification (LOQ) The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.0.2 ppm[5][6]
Linearity The ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range.Not explicitly detailed in the provided search results, but a linear relationship between concentration and response would have been established over a specific range.
Accuracy The closeness of test results obtained by the method to the true value.Accuracy was established at the LOQ level (0.2 ppm) by spiking the test sample.[5][6]
Precision (Repeatability) The precision of the method under the same operating conditions over a short interval of time.The %RSD for the peak area of six LOQ preparations was 2.64%.[5][6]
Intermediate Precision The effect of random events on the precision of the analytical procedure. This is typically evaluated by comparing the results obtained by different analysts, on different days, or with different equipment.Not explicitly detailed in the provided search results, but would be a requirement for full validation.
Range The interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.Not explicitly detailed in the provided search results, but would be determined based on the linearity and accuracy studies.
Robustness A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.Not explicitly detailed in the provided search results, but would involve varying parameters such as flow rate and column temperature.[7]

Comparison with Alternative Analytical Techniques

While LC-MS/MS is a powerful technique for the analysis of N-nitrosamines, other methods can also be employed. The choice of technique often depends on the specific nitrosamine, the matrix, and the required sensitivity.

Analytical Technique Principle Advantages Disadvantages Applicability to N-Nitroso-Silodosin
LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) Separates compounds based on their polarity and then detects and quantifies them based on their mass-to-charge ratio.High sensitivity and selectivity, suitable for non-volatile and thermally labile compounds.[8][9]Can be subject to matrix effects.Validated and highly suitable. [5][6]
GC-MS (Gas Chromatography-Mass Spectrometry) Separates volatile compounds based on their boiling points and then detects and quantifies them by mass spectrometry.Excellent for volatile nitrosamines like NDMA and NDEA.[10]Not suitable for non-volatile or thermally labile compounds; derivatization may be required.Likely not suitable for the non-volatile N-nitroso-silodosin without derivatization.
LC-HRMS (Liquid Chromatography-High Resolution Mass Spectrometry) Similar to LC-MS/MS but uses a high-resolution mass analyzer (e.g., Orbitrap, TOF) to provide more accurate mass measurements.High selectivity, which helps in differentiating nitrosamines from other impurities with similar masses.[11] Capable of detecting and quantifying multiple nitrosamine impurities.[11]Higher instrument cost compared to triple quadrupole MS/MS.Highly suitable and could be used as an alternative or confirmatory technique.

Mandatory Visualizations

LC-MS/MS Method Validation Workflow cluster_prep Sample and Standard Preparation cluster_lcms LC-MS/MS Analysis cluster_validation ICH Q2(R1) Validation cluster_data Data Analysis and Reporting prep_sample Weigh and Dissolve Silodosin Sample filter_sample Filter Sample Solution (0.45µm) prep_sample->filter_sample prep_standard Prepare N-Nitroso-Silodosin Standard Solutions lc_separation Chromatographic Separation (YMC Pack pro-C18) prep_standard->lc_separation filter_sample->lc_separation ms_detection Mass Spectrometric Detection (MRM Mode) lc_separation->ms_detection data_acquisition Data Acquisition ms_detection->data_acquisition specificity Specificity validation_report Validation Report Generation specificity->validation_report lod_loq LOD & LOQ lod_loq->validation_report linearity Linearity & Range linearity->validation_report accuracy Accuracy accuracy->validation_report precision Precision precision->validation_report robustness Robustness robustness->validation_report data_processing Data Processing and Quantification data_acquisition->data_processing data_processing->specificity data_processing->lod_loq data_processing->linearity data_processing->accuracy data_processing->precision data_processing->robustness

Caption: Workflow for the validation of the LC-MS/MS method for N-nitroso-silodosin.

ICH_Q2R1_Validation_Parameters cluster_qualitative Qualitative Aspects cluster_quantitative Quantitative Aspects main ICH Q2(R1) Method Validation Specificity Specificity / Selectivity main->Specificity Accuracy Accuracy main->Accuracy Precision Precision (Repeatability & Intermediate) main->Precision Linearity Linearity main->Linearity Range Range main->Range LOD Limit of Detection (LOD) main->LOD LOQ Limit of Quantification (LOQ) main->LOQ Robustness Robustness main->Robustness Accuracy->Range Precision->Range Linearity->Range

Caption: Key parameters for analytical method validation according to ICH Q2(R1) guidelines.

References

Comparative

A Comparative Guide to Analytical Methods for N-nitroso-silodosin Quantification

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of analytical methodologies for the detection and quantification of N-nitroso-silodosin, a nitrosamine (B1359907)...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the detection and quantification of N-nitroso-silodosin, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Silodosin (B1681671). The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties.[1][2] Regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to control these impurities at very low levels.[2][3]

This document outlines the most common and effective analytical techniques for N-nitroso-silodosin analysis, presenting their performance characteristics and detailed experimental protocols. While a direct inter-laboratory comparison study for N-nitroso-silodosin has not been publicly documented, this guide synthesizes data from published individual method validations to offer a comparative perspective for research and quality control laboratories.

Analytical Techniques Overview

The primary methods for quantifying trace-level nitrosamine impurities are chromatography-based techniques coupled with highly sensitive detectors. For N-nitroso-silodosin, Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the most frequently cited method due to its superior sensitivity and specificity.[4][5][6] High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection can also be employed, though it may lack the required sensitivity for the low limits mandated by regulatory agencies.[7][8]

Key Comparison Points:

  • Sensitivity: LC-MS/MS offers significantly lower Limits of Detection (LOD) and Quantification (LOQ) compared to HPLC-UV, making it the preferred method for ensuring compliance with regulatory limits, such as the FDA's Acceptable Intake (AI) limit for N-nitroso-silodosin of 1500 ng/day.[9]

  • Specificity: Tandem mass spectrometry provides unequivocal identification and quantification, minimizing interference from the drug substance matrix.[3][10]

  • Versatility: LC-MS/MS methods are highly versatile and can be adapted to analyze a wide range of nitrosamines.[11]

Data Presentation: Performance Characteristics

The following table summarizes the performance characteristics of a validated LC-MS/MS method for N-nitroso-silodosin analysis, as derived from available literature. This allows for a clear comparison of the method's capabilities.

Parameter LC-MS/MS Method Performance Typical HPLC-UV Performance
Limit of Detection (LOD) 0.066 ppm[4]Generally in the range of 0.1 - 0.5 ppm
Limit of Quantification (LOQ) 0.2 ppm[4]Generally in the range of 0.3 - 1.5 ppm
Linearity Range 0.4 - 1.1 ng/mL (for general nitrosamines)[12]Method dependent, often higher concentrations
Accuracy (% Recovery) 92.01% - 104.55% (for a similar nitrosamine)[13]83.3% - 101.8% (for general nitrosamines)[7]
Precision (%RSD) < 2.64% at LOQ[4]< 5%
Specificity High (Mass-based detection)Moderate (Potential matrix interference)

Note: HPLC-UV data is generalized for nitrosamine analysis as specific validated methods for N-nitroso-silodosin at regulatory limits are not widely published. The LC-MS/MS data is based on a specific validated method for N-nitroso-silodosin.[4]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical results. Below are the protocols for the primary analytical techniques used for N-nitroso-silodosin.

Protocol 1: High-Sensitivity LC-MS/MS Method

This method is designed for the trace-level quantification of N-nitroso-silodosin in the silodosin drug substance.[4][6]

1. Reagents and Materials:

  • N-nitroso-silodosin Reference Standard[9]

  • Silodosin API

  • Acetonitrile (LC-MS Grade)

  • Milli-Q Water

  • Formic Acid (LC-MS Grade)

2. Chromatographic Conditions:

  • Instrument: Sciex-4500 Q-trap LC-MS/MS or equivalent[4]

  • Column: YMC Pack pro-C18 (150mm x 4.6mm, 3.0 µm)[4]

  • Mobile Phase A: 0.1% Formic acid in Milli-Q Water[4][6]

  • Mobile Phase B: 90:100 (v/v) Acetonitrile:Milli-Q Water[4]

  • Flow Rate: 0.6 mL/min[4][6]

  • Run Time: 25 minutes[4]

  • Ion Source: Electrospray Ionization (ESI), Positive Mode[4]

3. Sample Preparation:

  • Diluent: 50:50 (v/v) Acetonitrile:Milli-Q Water.[4][6]

  • Test Sample (1 mg/mL): Accurately weigh 10 mg of Silodosin into a 10 mL volumetric flask. Add 5 mL of diluent, mix to dissolve, and make up to the mark with diluent. Filter through a 0.45 µm syringe filter.[4][5]

  • Standard Stock Solution: Prepare a stock solution of N-nitroso-silodosin reference standard. Perform serial dilutions to create working standards at the desired concentrations (e.g., 2.25 ppm with respect to the test sample concentration).[4][5]

4. Method Validation:

  • The method should be validated according to ICH Q2(R1) guidelines, assessing parameters such as specificity, LOD, LOQ, linearity, accuracy, and precision.[3][6]

Protocol 2: General HPLC-UV Method

While less sensitive, an HPLC-UV method can be used for preliminary screening or in situations where LC-MS/MS is unavailable. This is a general protocol for silodosin and its impurities.[14]

1. Reagents and Materials:

  • N-nitroso-silodosin Reference Standard

  • Silodosin API

  • Acetonitrile (HPLC Grade)

  • Potassium Dihydrogen Phosphate (KH2PO4)

  • Water (HPLC Grade)

2. Chromatographic Conditions:

  • Instrument: Standard HPLC system with a UV detector.[14]

  • Column: Zodiacil C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent.[14]

  • Mobile Phase: Isocratic mixture of 0.01N KH2PO4 and Acetonitrile (55:45 v/v).[14]

  • Flow Rate: 0.8 mL/min.[14]

  • Detection Wavelength: 269 nm.[14]

  • Column Temperature: 30°C.[14]

3. Sample Preparation:

  • Diluent: Mobile Phase.

  • Test and Standard Solutions: Prepare solutions of the Silodosin API and N-nitroso-silodosin standard in the diluent at an appropriate concentration for UV detection.

Mandatory Visualizations

Diagrams help clarify complex workflows and relationships.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing weigh Weigh 10mg Silodosin API dissolve Dissolve in Diluent weigh->dissolve filter Filter (0.45 µm) dissolve->filter inject Inject into LC-MS/MS filter->inject separate Chromatographic Separation inject->separate detect MS/MS Detection (MRM) separate->detect integrate Integrate Peak Area detect->integrate quantify Quantify vs. Standard integrate->quantify report Generate Report quantify->report

Caption: Workflow for LC-MS/MS analysis of N-nitroso-silodosin.

G cluster_methods Analytical Methods cluster_params Performance Parameters cluster_outcome Suitability lcms LC-MS/MS sensitivity Sensitivity (LOD/LOQ) lcms->sensitivity specificity Specificity lcms->specificity accuracy Accuracy lcms->accuracy precision Precision lcms->precision hplcuv HPLC-UV hplcuv->sensitivity hplcuv->specificity hplcuv->accuracy hplcuv->precision trace Trace Level Quantification (Regulatory Compliance) sensitivity->trace Very High screening Screening / High Concentration sensitivity->screening Moderate specificity->trace High specificity->screening Moderate

Caption: Logical comparison of analytical techniques.

References

Validation

A Comparative Guide: GC-MS vs. LC-MS for the Analysis of N-nitroso-silodosin

For Researchers, Scientists, and Drug Development Professionals The detection and quantification of nitrosamine (B1359907) impurities in pharmaceutical products is a critical safety requirement. N-nitroso-silodosin, a po...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The detection and quantification of nitrosamine (B1359907) impurities in pharmaceutical products is a critical safety requirement. N-nitroso-silodosin, a potential impurity in the alpha-blocker medication silodosin (B1681671), requires highly sensitive and specific analytical methods for its control. This guide provides an objective comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the analysis of N-nitroso-silodosin, supported by experimental data and detailed protocols.

At a Glance: Key Performance Comparison

The choice between GC-MS and LC-MS for the analysis of N-nitroso-silodosin is fundamentally dictated by the physicochemical properties of the analyte. N-nitroso-silodosin is a relatively large and complex molecule, which significantly impacts its suitability for each technique.

ParameterLC-MS/MSGC-MS/MS
Applicability to N-nitroso-silodosin Highly Suitable Generally Unsuitable
Limit of Detection (LOD) 0.066 ppm[1]Not established; likely poor due to thermal degradation
Limit of Quantitation (LOQ) 0.2 ppm[1]Not established; likely poor due to thermal degradation
Sample Throughput HighModerate
Primary Advantage Applicable to a wide range of non-volatile and thermally labile compounds.[2]Excellent for volatile and semi-volatile compounds.[3]
Primary Limitation Potential for matrix effects.Not suitable for non-volatile or thermally unstable compounds.[4]

Deciding the Right Tool: LC-MS is the Method of Choice

For the specific analysis of N-nitroso-silodosin, Liquid Chromatography-Mass Spectrometry (LC-MS) is the unequivocally superior and recommended technique .[1][5] The primary reason for this is the high molecular weight (524.5 g/mol ) and likely low volatility and thermal lability of N-nitroso-silodosin.[6][7][8]

Gas Chromatography (GC) requires the analyte to be volatile and thermally stable to be vaporized in the heated injection port and travel through the GC column.[4] Large molecules like N-nitroso-silodosin are prone to degradation at the high temperatures used in GC-MS systems, leading to inaccurate quantification or complete failure to detect the compound.[4] While GC-MS is a powerful tool for the analysis of smaller, more volatile nitrosamines like N-nitrosodimethylamine (NDMA)[3], its application to larger, drug substance-related nitrosamine impurities (NDSRIs) such as N-nitroso-silodosin is not practical.

Liquid Chromatography (LC) , on the other hand, separates compounds in a liquid mobile phase at or near ambient temperatures, making it ideal for the analysis of non-volatile and thermally sensitive molecules.[2] Coupled with a highly sensitive and specific detector like a tandem mass spectrometer (MS/MS), LC-MS/MS provides the necessary performance for the trace-level quantification of N-nitroso-silodosin in pharmaceutical matrices.[1]

Experimental Protocols

LC-MS/MS Method for N-nitroso-silodosin

This protocol is based on a validated method for the quantification of N-nitroso-silodosin in silodosin drug substance.[1]

1. Sample Preparation:

  • Test Sample Preparation: Accurately weigh 10 mg of the silodosin test sample into a 10 mL volumetric flask. Add 5 mL of diluent (Acetonitrile:Milli-Q Water, 50:50 v/v), mix to dissolve, and make up to the mark with the diluent. Filter the solution through a 0.45 µm syringe filter.[1]

  • Standard Solution Preparation: Prepare a stock solution of N-nitroso-silodosin (1 mg/mL) in the diluent. Perform serial dilutions to create working standard solutions at the desired concentrations.[1]

2. Chromatographic Conditions:

  • HPLC System: A system equipped with a pump, autosampler, and column oven.

  • Column: YMC Pack pro-C18 (150mm x 4.6mm, 3.0µm).[1]

  • Mobile Phase A: 0.1% Formic acid in Milli-Q Water.[1]

  • Mobile Phase B: Acetonitrile:Milli-Q Water (90:10 v/v).[1]

  • Flow Rate: 0.6 mL/min.[1]

  • Column Temperature: Ambient.

  • Injection Volume: 10 µL.

  • Run Time: 25 minutes.[1]

3. Mass Spectrometric Conditions:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ion Source: Electrospray Ionization (ESI) in positive mode.[1]

  • Scan Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-silodosin would need to be determined through method development.

General GC-MS/MS Method for Volatile Nitrosamines (for comparative context)

This is a general protocol for the analysis of volatile nitrosamines and is not suitable for N-nitroso-silodosin. It is provided here to illustrate the typical workflow for GC-MS analysis of other nitrosamines.

1. Sample Preparation:

  • Extraction: Weigh 100-500 mg of the sample into a centrifuge tube. Add a suitable organic solvent (e.g., dichloromethane) and an internal standard. Vortex to extract the nitrosamines. Centrifuge and filter the supernatant into a GC vial.[2]

2. GC Conditions:

  • GC System: A gas chromatograph with a split/splitless injector.

  • Column: A low- to mid-polarity capillary column suitable for nitrosamine analysis (e.g., a 5% phenyl-methylpolysiloxane phase).

  • Injector Temperature: Typically 200-250°C.

  • Oven Temperature Program: A temperature gradient program to separate the target nitrosamines, for example, starting at 40°C and ramping up to 240°C.[9]

  • Carrier Gas: Helium at a constant flow rate.

3. MS Conditions:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ion Source: Electron Ionization (EI).

  • Ion Source Temperature: Typically 230°C.[9]

  • Scan Mode: Multiple Reaction Monitoring (MRM).

Visualizing the Workflow and Comparison

To better illustrate the analytical workflows and the decision-making process, the following diagrams are provided.

Analytical_Workflow cluster_LCMS LC-MS/MS Workflow for N-nitroso-silodosin cluster_GCMS GC-MS/MS Workflow (General for Volatile Nitrosamines) LCMS_Start Sample Preparation (Dissolution & Filtration) LCMS_LC Liquid Chromatography (Separation at Ambient Temp) LCMS_Start->LCMS_LC Inject LCMS_MS Mass Spectrometry (ESI, MRM Detection) LCMS_LC->LCMS_MS Elute LCMS_Data Data Analysis (Quantification) LCMS_MS->LCMS_Data GCMS_Start Sample Preparation (Solvent Extraction) GCMS_GC Gas Chromatography (High-Temp Separation) GCMS_Start->GCMS_GC Inject & Volatilize GCMS_MS Mass Spectrometry (EI, MRM Detection) GCMS_GC->GCMS_MS Elute GCMS_Data Data Analysis (Quantification) GCMS_MS->GCMS_Data

Caption: Comparative analytical workflows for LC-MS/MS and GC-MS/MS.

Technique_Selection cluster_Properties Key Physicochemical Properties cluster_Techniques Analytical Technique Suitability Analyte Analyte: N-nitroso-silodosin Prop1 High Molecular Weight Analyte->Prop1 Prop2 Low Volatility Analyte->Prop2 Prop3 Thermally Labile Analyte->Prop3 LCMS LC-MS/MS Prop1->LCMS Suitable GCMS GC-MS/MS Prop1->GCMS Unsuitable Prop2->LCMS Suitable Prop2->GCMS Unsuitable Prop3->LCMS Suitable Prop3->GCMS Unsuitable Conclusion Conclusion: LC-MS/MS is the appropriate technique. LCMS->Conclusion

Caption: Rationale for selecting LC-MS/MS for N-nitroso-silodosin analysis.

Conclusion

References

Comparative

A Comparative Guide to Analytical Methods for Silodosin Impurity Profiling

For Researchers, Scientists, and Drug Development Professionals The accurate identification and quantification of impurities in active pharmaceutical ingredients (APIs) like silodosin (B1681671) are critical for ensuring...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The accurate identification and quantification of impurities in active pharmaceutical ingredients (APIs) like silodosin (B1681671) are critical for ensuring drug safety and efficacy. This guide provides a detailed comparison of widely-used analytical methods for the determination of silodosin impurities, supported by experimental data to aid researchers in selecting the most appropriate method for their specific needs.

Methodology Comparison: UHPLC vs. RP-HPLC

The two predominant techniques for silodosin impurity analysis are Ultra-High-Performance Liquid Chromatography (UHPLC) and traditional Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC). While both are robust, they offer different advantages in terms of speed, sensitivity, and resolution.

A stability-indicating UHPLC method offers superior performance in terms of speed and sensitivity, making it highly suitable for analyzing trace impurities.[1] The use of smaller particle size columns in UHPLC generally leads to faster analysis times and improved resolution, which is advantageous for high-throughput environments.[1] On the other hand, RP-HPLC provides a reliable and robust approach that can be readily implemented on more commonly available standard HPLC equipment.[1]

Below is a summary of their performance characteristics based on published validation data.

ParameterUHPLC MethodRP-HPLC Method
Column Agilent Poroshell 120 EC-C18 (50 mm x 4.6 mm, 2.7 µm)[1][2]Zodiacil C18 (150 mm x 4.6 mm, 3.5 µm)[1][3]
Mobile Phase Gradient elution with 10 mM ammonium (B1175870) acetate (B1210297) buffer (pH 6.0) with 0.1% triethylamine (B128534) and acetonitrile[1][2]Isocratic elution with 0.01N KH2PO4 and acetonitrile (B52724) (55:45 v/v)[1][3]
Flow Rate 0.7 mL/min[1][2]0.8 mL/min[1][3]
Detection Wavelength 273 nm[1][2]269 nm[1][3]
Column Temperature 28°C[1][2]30°C[3]
Linearity Range 0.075 - 0.225% (for impurities)[4]Not explicitly stated for impurities
Accuracy (% Recovery) 95-105%[5]100.90% for Benzyl Silodosin[3]
Limit of Detection (LOD) 0.0185 ppm (for potential genotoxic impurities)[5]Not explicitly stated
Limit of Quantification (LOQ) 0.055 ppm (for potential genotoxic impurities)[5]Not explicitly stated
Resolution > 2.0 between silodosin and its process-related impurities[2]Not explicitly stated

Experimental Protocols

Detailed methodologies are crucial for the successful replication and validation of analytical procedures.

Stability-Indicating UHPLC Method

This method is designed for the quantitative determination of silodosin and its process-related impurities and degradation products.[1][2]

  • Chromatographic System: A UHPLC system equipped with a photodiode array (PDA) detector.[1]

  • Column: Agilent Poroshell 120 EC-C18 (50 mm x 4.6 mm, 2.7 µm particle size).[1][2]

  • Mobile Phase: A gradient elution using a mobile phase consisting of 10 mM ammonium acetate buffer with 0.1% triethylamine (pH adjusted to 6.0) and acetonitrile.[1][2]

  • Flow Rate: 0.7 mL/min.[1][2]

  • Detection: The chromatographic profile is monitored at a wavelength of 273 nm.[1][2]

  • Column Temperature: 28°C.[1][2]

  • Sample Preparation: Stock solutions of silodosin and its impurities are prepared by dissolving 10 mg of each compound in 20 mL of a suitable diluent.[1][2]

RP-HPLC Method

This method provides a robust approach for the routine analysis of silodosin and a known impurity.[1]

  • Chromatographic System: A standard HPLC system with a UV detector.[1]

  • Column: Zodiacil C18 column (150 mm x 4.6 mm, 3.5 µm particle size).[1][3]

  • Mobile Phase: An isocratic mobile phase is used, consisting of a mixture of 0.01N potassium dihydrogen phosphate (B84403) (KH2PO4) and acetonitrile in a 55:45 (v/v) ratio.[1][3]

  • Flow Rate: 0.8 mL/min.[1][3]

  • Detection: The detection wavelength is set at 269 nm.[1][3]

  • Column Temperature: 30°C.[3]

Visualizing the Cross-Validation Workflow

The following diagram illustrates a typical workflow for the cross-validation of analytical methods for silodosin impurities.

Cross_Validation_Workflow cluster_0 Method Development & Optimization cluster_1 Method Validation (ICH Guidelines) cluster_2 Cross-Validation cluster_3 Conclusion Method_A Develop/Optimize UHPLC Method Validation_A Validate UHPLC Method (Specificity, Linearity, Accuracy, Precision, etc.) Method_A->Validation_A Method_B Develop/Optimize RP-HPLC Method Validation_B Validate RP-HPLC Method (Specificity, Linearity, Accuracy, Precision, etc.) Method_B->Validation_B Sample_Analysis Analyze Same Batches of Silodosin with Both Methods Validation_A->Sample_Analysis Validation_B->Sample_Analysis Data_Comparison Compare Impurity Profiles (Identity and Quantity) Sample_Analysis->Data_Comparison Equivalence Assess Method Equivalence/Interchangeability Data_Comparison->Equivalence

Caption: Workflow for cross-validating analytical methods.

Forced Degradation Studies

To ensure that the analytical method is stability-indicating, forced degradation studies are essential. These studies expose the drug substance to various stress conditions to generate potential degradation products.

A typical forced degradation study for silodosin includes the following conditions[6]:

  • Acid Hydrolysis: Refluxing the sample with 0.1N HCl at 80°C for 2 hours.

  • Base Hydrolysis: Refluxing the sample with 0.1N NaOH at 80°C for 1 hour.

  • Oxidative Degradation: Treating the sample with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Exposing the solid drug substance to 105°C for 24 hours.

  • Photolytic Degradation: Exposing the drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

The following diagram illustrates the relationship between the parent drug and its degradation products under different stress conditions.

Forced_Degradation_Pathway cluster_stress Stress Conditions Silodosin Silodosin Acid Acid Hydrolysis Silodosin->Acid Base Base Hydrolysis Silodosin->Base Oxidation Oxidative Degradation Silodosin->Oxidation Thermal Thermal Degradation Silodosin->Thermal Photo Photolytic Degradation Silodosin->Photo Degradation_Products Degradation Products Acid->Degradation_Products Base->Degradation_Products Oxidation->Degradation_Products Thermal->Degradation_Products Photo->Degradation_Products

Caption: Forced degradation pathways for silodosin.

References

Validation

Comparative Stability of Silodosin and N-Nitroso-Silodosin: A Review of Stress Degradation Studies

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of the stability of the alpha-1A adrenoceptor antagonist, silodosin (B1681671), and its N-nitroso impurity, N-nit...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the stability of the alpha-1A adrenoceptor antagonist, silodosin (B1681671), and its N-nitroso impurity, N-nitroso-silodosin, under various stress conditions. The information presented is based on published experimental data and is intended to inform drug development and quality control processes. While comprehensive stress testing data for silodosin is available, direct comparative stability studies for N-nitroso-silodosin are limited in publicly accessible literature. This guide summarizes the known degradation behavior of silodosin and discusses the context of N-nitroso-silodosin as a potential impurity.

Executive Summary of Stability Profiles

Forced degradation studies are crucial in identifying potential degradation products and establishing the intrinsic stability of a drug substance. According to studies, silodosin is susceptible to degradation under hydrolytic (acidic and basic) and oxidative conditions, while it exhibits relative stability under thermal and photolytic stress.[1][2] N-nitroso-silodosin is a potential process-related impurity or degradant that requires monitoring.[3][4]

Quantitative Stability Data

Stress ConditionReagent/DetailsDurationTemperatureObservations for SilodosinDegradation Products Identified
Acidic Hydrolysis 0.1 M HCl8 h80°CSignificant degradationDP1, DP2
Basic Hydrolysis 0.1 M NaOH4 h80°CSignificant degradationDP1, DP4, DP5
Neutral Hydrolysis Water24 h80°CStable-
Oxidative 30% H₂O₂24 hRoom TempSignificant degradationDP3
Thermal Solid State7 days105°CStable-
Photolytic Solid State (ICH Q1B)--Stable-

Data compiled from Gananadhamu, S. et al. (2017).[1][2] DP refers to Degradation Product as identified in the cited study.

Experimental Protocols

Detailed methodologies are essential for replicating and validating stability studies. The following protocols for stress testing of silodosin are based on the work by Gananadhamu, S. et al. (2017).[1][2]

1. Acidic Degradation:

  • 10 mg of silodosin was dissolved in 10 mL of 0.1 M hydrochloric acid.

  • The solution was refluxed at 80°C for 8 hours.

  • After cooling to room temperature, the solution was neutralized with 0.1 M sodium hydroxide.

  • The final volume was made up to 10 mL with a mixture of acetonitrile (B52724) and water (1:1).

2. Basic Degradation:

  • 10 mg of silodosin was dissolved in 10 mL of 0.1 M sodium hydroxide.

  • The solution was refluxed at 80°C for 4 hours.

  • After cooling, the solution was neutralized with 0.1 M hydrochloric acid.

  • The final volume was adjusted to 10 mL with acetonitrile and water (1:1).

3. Oxidative Degradation:

  • 10 mg of silodosin was dissolved in 10 mL of 30% hydrogen peroxide.

  • The solution was kept at room temperature for 24 hours.

  • The final volume was made up to 10 mL with acetonitrile and water (1:1).

4. Thermal Degradation:

  • Silodosin powder was placed in a petri dish and exposed to a temperature of 105°C in a hot air oven for 7 days.

5. Photolytic Degradation:

  • Silodosin powder was spread in a thin layer in a petri dish and exposed to UV light (254 nm) and cool white fluorescent light as per ICH Q1B guidelines.

Analytical Method: The separation of silodosin and its degradation products was achieved using a liquid chromatography (LC) method with an Acquity UPLC® BEH C18 column.[2] The mobile phase consisted of 0.1% formic acid in water and a mixture of 0.1% formic acid in acetonitrile and methanol (B129727) (1:1) in a gradient elution mode.[2] Detection and characterization of the degradation products were performed using a high-resolution mass spectrometer (LTQ-Orbitrap).[2]

Visualizing Experimental Workflows and Pathways

Experimental Workflow for Silodosin Stress Testing

The following diagram illustrates the general workflow for conducting forced degradation studies on silodosin.

G cluster_prep Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis A Silodosin Drug Substance B Acidic Hydrolysis (0.1M HCl, 80°C, 8h) A->B C Basic Hydrolysis (0.1M NaOH, 80°C, 4h) A->C D Oxidative Degradation (30% H2O2, RT, 24h) A->D E Thermal Degradation (105°C, 7 days) A->E F Photolytic Degradation (ICH Q1B) A->F G Neutralization & Dilution (for hydrolytic samples) B->G C->G H LC-MS/MS Analysis D->H E->H F->H G->H I Characterization of Degradation Products H->I

Workflow for Forced Degradation of Silodosin

Formation Pathway of N-Nitroso-Silodosin

N-nitroso compounds are typically formed by the reaction of a secondary amine with a nitrosating agent, such as nitrous acid (formed from nitrites in acidic conditions). Silodosin contains a secondary amine moiety, making it susceptible to nitrosation.

G Silodosin Silodosin (contains secondary amine) NNitrosoSilodosin N-Nitroso-Silodosin Silodosin->NNitrosoSilodosin NitrosatingAgent Nitrosating Agent (e.g., Nitrous Acid) NitrosatingAgent->NNitrosoSilodosin

General Formation of N-Nitroso-Silodosin

Conclusion

The available data indicates that silodosin is labile under hydrolytic and oxidative stress, leading to the formation of several degradation products.[1] It is stable under thermal and photolytic conditions. While N-nitroso-silodosin is a known potential impurity, detailed studies on its stability under various stress conditions are not extensively reported in the public domain. The formation of N-nitroso-silodosin is a critical consideration during the synthesis and storage of silodosin, and sensitive analytical methods are necessary for its detection and quantification to ensure drug product quality and safety.[3][5] Further research into the comparative stability of N-nitroso-silodosin would be beneficial for a more comprehensive understanding of its degradation profile.

References

Comparative

A Comparative Guide to the Genotoxicity of N-Nitrosamines: A Framework for Evaluating N-Nitroso-Silodosin

For Researchers, Scientists, and Drug Development Professionals Introduction N-nitrosamines are a class of chemical compounds that have garnered significant attention in the pharmaceutical industry and regulatory bodies...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitrosamines are a class of chemical compounds that have garnered significant attention in the pharmaceutical industry and regulatory bodies due to their potential as genotoxic impurities. Many N-nitrosamines are classified as probable or possible human carcinogens.[1][2] The recent discovery of nitrosamine (B1359907) impurities in various drug products has necessitated a thorough evaluation of their genotoxic risk. N-nitroso-silodosin is a potential nitrosamine impurity related to the drug substance silodosin. As of the writing of this guide, there is no publicly available experimental data on the genotoxicity of N-nitroso-silodosin.

This guide provides a comparative overview of the genotoxicity of several well-characterized N-nitrosamines, including N-nitrosodimethylamine (NDMA), N-nitrosodiethylamine (NDEA), and N-nitroso-N-methyl-4-aminobutyric acid (NMBA). It is intended to serve as a foundational resource for researchers and drug development professionals, offering a framework for the potential evaluation of N-nitroso-silodosin. The guide details the standard experimental protocols used to assess genotoxicity and outlines the common molecular pathways involved in nitrosamine-induced DNA damage.

Genotoxicity Data for Known Nitrosamines

The following table summarizes publicly available data from key genotoxicity assays for several common nitrosamines. This data provides a benchmark for the potential genotoxic profile of novel nitrosamine compounds like N-nitroso-silodosin.

Nitrosamine CompoundAmes Test (Bacterial Reverse Mutation Assay)In Vitro Micronucleus TestIn Vivo Micronucleus TestComet Assay (DNA Strand Breaks)
N-nitrosodimethylamine (NDMA) Positive with metabolic activation (S9), particularly in Salmonella typhimurium strains TA100 and TA1535.[3][4][5][6]Positive with metabolic activation, inducing micronuclei in various cell lines.[7]Positive, inducing micronuclei in rodents.[7]Positive, causing DNA strand breaks in various cell types, including primary human hepatocytes.[8][9]
N-nitrosodiethylamine (NDEA) Positive with metabolic activation (S9), showing mutagenicity in Salmonella typhimurium strains.[3][5][6]Positive with metabolic activation, leading to the formation of micronuclei.[7][10]Positive, inducing micronuclei in rodents.[7][11]Positive, inducing dose-dependent DNA damage in rodent liver and primary human hepatocytes.[8][11][12]
N-nitroso-N-methyl-4-aminobutyric acid (NMBA) Positive with metabolic activation.Data not readily available.Induces bladder tumors in rats, suggesting in vivo genotoxic potential.[13][14]Positive, inducing DNA damage in primary human hepatocytes.[8]

Experimental Protocols

A standard battery of tests is employed to evaluate the genotoxic potential of chemical compounds, including nitrosamines. These assays are designed to detect different endpoints of genetic damage.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.[4] It utilizes several strains of Salmonella typhimurium with pre-existing mutations in the histidine synthesis genes, rendering them unable to grow in a histidine-free medium. The assay determines if a substance can cause a reverse mutation, allowing the bacteria to synthesize histidine and grow.[4] Many nitrosamines require metabolic activation to become mutagenic, which is simulated in vitro by adding a liver extract (S9 fraction).[4]

Detailed Methodology:

  • Strain Selection: Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, and Escherichia coli strain WP2 uvrA (pKM101) are commonly used to detect different types of mutations.

  • Metabolic Activation: The test is performed with and without a metabolic activation system (S9 mix), typically derived from the livers of rats or hamsters treated with enzyme-inducing agents. For nitrosamines, hamster liver S9 is often more effective.[15]

  • Exposure: The bacterial culture is mixed with the test compound (in a suitable solvent) and the S9 mix (if applicable) and incubated.

  • Plating: The mixture is then plated on a minimal agar (B569324) medium containing a trace amount of histidine to allow for a few cell divisions.

  • Incubation: Plates are incubated for 48-72 hours.

  • Scoring: The number of revertant colonies (his+) is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

In Vivo Mammalian Erythrocyte Micronucleus Test

The in vivo micronucleus test is used to detect chromosomal damage.[16] It assesses the formation of micronuclei, which are small, extranuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.[16] An increase in the frequency of micronucleated cells in treated animals indicates that the substance is clastogenic (causes structural chromosome aberrations) or aneugenic (causes changes in chromosome number).[16]

Detailed Methodology:

  • Animal Model: Typically performed in mice or rats.

  • Dose Administration: The test substance is administered to the animals, usually via oral gavage or intraperitoneal injection, at three dose levels. A vehicle control and a positive control are also included.

  • Treatment Schedule: Animals are typically treated once or twice.

  • Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points after the final dose (e.g., 24 and 48 hours).

  • Slide Preparation: The collected cells are smeared on slides and stained.

  • Analysis: The frequency of micronucleated polychromatic erythrocytes (immature red blood cells) is determined by microscopic examination. A statistically significant, dose-dependent increase in the frequency of micronucleated cells in the treated groups compared to the control group is considered a positive result.[16]

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[17] Cells are embedded in agarose (B213101) gel on a microscope slide, lysed, and then subjected to electrophoresis. Damaged DNA, containing fragments and relaxed loops, migrates away from the nucleus, forming a "comet tail." The intensity and length of the comet tail are proportional to the amount of DNA damage.

Detailed Methodology:

  • Cell Preparation: A single-cell suspension is prepared from the tissue or cell culture of interest.

  • Embedding in Agarose: The cells are mixed with low-melting-point agarose and layered onto a microscope slide pre-coated with normal melting point agarose.

  • Lysis: The slides are immersed in a lysis solution to remove cell membranes and histones, leaving the DNA as nucleoids.

  • Alkaline Unwinding and Electrophoresis: The slides are placed in an alkaline electrophoresis buffer to unwind the DNA and separate the strands. An electric field is then applied, causing the negatively charged DNA to migrate towards the anode.

  • Neutralization and Staining: The slides are neutralized and the DNA is stained with a fluorescent dye.

  • Visualization and Scoring: The comets are visualized using a fluorescence microscope and analyzed using image analysis software. The extent of DNA damage is quantified by parameters such as tail length, percent DNA in the tail, and tail moment.

Mandatory Visualizations

Experimental Workflow for Genotoxicity Assessment

G Genotoxicity Assessment Workflow for a Novel Nitrosamine cluster_0 In Vitro Assays cluster_1 In Vivo Assays ames Ames Test (Bacterial Mutagenicity) invivo_mn In Vivo Micronucleus Test (Chromosomal Damage) ames->invivo_mn If positive invitro_mn In Vitro Micronucleus Test (Chromosomal Damage) invitro_mn->invivo_mn If positive comet_vitro In Vitro Comet Assay (DNA Strand Breaks) comet_vivo In Vivo Comet Assay (DNA Strand Breaks) comet_vitro->comet_vivo If positive evaluation Data Evaluation and Risk Assessment invivo_mn->evaluation comet_vivo->evaluation tgr Transgenic Rodent Assay (Gene Mutations) tgr->evaluation start Test Compound (e.g., N-nitroso-silodosin) start->ames start->invitro_mn start->comet_vitro

Caption: A typical workflow for assessing the genotoxicity of a novel nitrosamine compound.

Signaling Pathway of Nitrosamine-Induced DNA Damage and Repair

G Nitrosamine-Induced DNA Damage and Repair Pathway cluster_0 Metabolic Activation cluster_1 DNA Damage cluster_2 Cellular Response and Repair Nitrosamine N-Nitrosamine CYP450 CYP450 Enzymes (e.g., CYP2E1, CYP2A6) Nitrosamine->CYP450 Reactive_ion Reactive Alkyl-diazonium Ion CYP450->Reactive_ion DNA_adducts DNA Alkylation Adducts (e.g., O6-methylguanine) Reactive_ion->DNA_adducts SSB_DSB DNA Strand Breaks DNA_adducts->SSB_DSB BER Base Excision Repair (BER) DNA_adducts->BER MGMT MGMT Direct Reversal DNA_adducts->MGMT NER Nucleotide Excision Repair (NER) DNA_adducts->NER Outcome Mutations / Carcinogenesis DNA_adducts->Outcome If unrepaired CellCycleArrest Cell Cycle Arrest SSB_DSB->CellCycleArrest BER->Outcome Error-prone repair MGMT->Outcome Error-free repair NER->Outcome Error-free repair CellCycleArrest->BER Allows time for repair Apoptosis Apoptosis CellCycleArrest->Apoptosis If damage is severe

References

Validation

Unveiling the Risk Profile of N-Nitroso-Silodosin: A Comparative Guide to Structure-Activity Relationships

A detailed analysis of N-Nitroso-silodosin, a potential nitrosamine (B1359907) impurity in the drug substance silodosin, reveals a complex interplay between its chemical structure and biological activity. This guide prov...

Author: BenchChem Technical Support Team. Date: December 2025

A detailed analysis of N-Nitroso-silodosin, a potential nitrosamine (B1359907) impurity in the drug substance silodosin, reveals a complex interplay between its chemical structure and biological activity. This guide provides a comparative assessment of N-Nitroso-silodosin against other nitrosamine impurities, leveraging regulatory guidance, experimental data on related compounds, and established structure-activity relationships (SAR) to inform risk assessment for researchers, scientists, and drug development professionals.

The emergence of nitrosamine impurities as a significant concern in the pharmaceutical industry has necessitated a thorough evaluation of their potential risks. N-Nitroso-silodosin, a nitrosamine drug substance-related impurity (NDSRI), has been identified as a potential impurity in silodosin, a medication used to treat benign prostatic hyperplasia. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent controls for such impurities due to their classification as a "cohort of concern," with many being potent mutagens and carcinogens.

Regulatory Landscape and Potency Categorization

The FDA employs a Carcinogenic Potency Categorization Approach (CPCA) to assign Acceptable Intake (AI) limits for nitrosamine impurities.[1][2] This approach considers the structural features of the nitrosamine to predict its carcinogenic potential. N-Nitroso-silodosin has been assigned to Potency Category 4 , with a corresponding AI limit of 1500 ng/day .[3] This categorization suggests a lower carcinogenic potential compared to more potent nitrosamines. The AI limit represents a level of exposure that approximates a 1 in 100,000 increased cancer risk over a lifetime.[2]

Comparative Analysis of Nitrosamine Impurities

While specific experimental mutagenicity or carcinogenicity data for N-Nitroso-silodosin is not publicly available, a comparative analysis can be conducted by examining its AI limit alongside data from other nitrosamine impurities. This comparison provides context for its potential risk profile.

Nitrosamine ImpurityStructurePotency Category (CPCA)Acceptable Intake (AI) Limit (ng/day)Carcinogenicity Data (TD50, rat, oral)
N-Nitroso-silodosin See Figure 141500Data not available
N-Nitrosodimethylamine (NDMA)(CH₃)₂NNO1960.096 mg/kg/day
N-Nitrosodiethylamine (NDEA)(C₂H₅)₂NNO126.50.033 mg/kg/day
N-Nitroso-quinaprilSee Figure 1Lower Potency PredictedHigher AI may be justifiedNegative in vivo mutagenicity
N-Nitroso-nortriptylineSee Figure 1126.5Data not available
N-Nitroso-vareniclineSee Figure 1237Data not available

Table 1: Comparative data for N-Nitroso-silodosin and other selected nitrosamine impurities. TD50 is the dose that causes tumors in 50% of animals. Lower TD50 values indicate higher carcinogenic potency. Data for comparator nitrosamines are sourced from various regulatory and scientific publications.

Structure-Activity Relationship (SAR) of N-Nitroso-silodosin

The predicted lower potency of N-Nitroso-silodosin can be rationalized through established SAR principles for nitrosamines. The primary mechanism of activation for many nitrosamines is cytochrome P450-mediated α-hydroxylation, which leads to the formation of a DNA-reactive diazonium ion.[4][5] The rate of this activation and, consequently, the carcinogenic potency, is heavily influenced by the chemical environment around the nitroso group.

Key structural features of N-Nitroso-silodosin that likely contribute to its classification in a lower potency category include:

  • Steric Hindrance: The bulky substituents attached to the nitrogen atom bearing the nitroso group can sterically hinder the approach of metabolic enzymes to the α-carbons, thereby reducing the rate of activation.

  • Electronic Effects: The presence of electron-withdrawing groups near the nitrosamine functional group can decrease the stability of the resulting carbocation intermediate, making the activation process less favorable.

The trifluoroethoxy phenoxy ethylamino propyl moiety in N-Nitroso-silodosin's structure is complex and its electronic and steric influence likely plays a significant role in attenuating its mutagenic and carcinogenic potential compared to simple dialkyl nitrosamines like NDMA and NDEA.

Structure_of_Nitrosamines Figure 1. Chemical Structures cluster_Silodosin N-Nitroso-silodosin cluster_Quinapril N-Nitroso-quinapril cluster_Nortriptyline N-Nitroso-nortriptyline cluster_Varenicline N-Nitroso-varenicline node_silodosin node_quinapril node_nortriptyline node_varenicline

Figure 1. Chemical Structures of Selected Nitrosamines

Experimental Protocols

1. In Silico Assessment for Mutagenicity and Carcinogenicity

In silico (computer-based) models are the first step in assessing the potential risk of nitrosamine impurities.[6][7] These models use computational algorithms to predict the mutagenic and carcinogenic potential of a chemical based on its structure.

  • Methodology: Two complementary (Q)SAR (Quantitative Structure-Activity Relationship) prediction methodologies are typically employed: one expert rule-based and one statistical-based.

    • Expert Rule-Based Systems: These systems contain structural alerts (toxicophores) that are known to be associated with mutagenicity. The presence of such an alert in the query molecule flags it as potentially mutagenic.

    • Statistical-Based Systems: These models are built from large datasets of chemicals with known experimental outcomes (mutagenic or non-mutagenic). The model learns the relationships between various molecular descriptors and mutagenicity and then predicts the activity of a new chemical.

  • Application: The structure of N-Nitroso-silodosin would be submitted to these models to predict its potential for bacterial mutagenicity. A positive finding would classify the impurity as a potential mutagen and trigger the need for experimental testing.

In_Silico_Workflow Figure 2. In Silico Assessment Workflow Start Input Chemical Structure (N-Nitroso-silodosin) QSAR_Expert Expert Rule-Based (Q)SAR Model Start->QSAR_Expert QSAR_Statistical Statistical-Based (Q)SAR Model Start->QSAR_Statistical Evaluate Evaluate Predictions QSAR_Expert->Evaluate QSAR_Statistical->Evaluate Positive Positive for Mutagenicity Evaluate->Positive Positive in either or both models Negative Negative for Mutagenicity Evaluate->Negative Negative in both models Experimental Proceed to Experimental Testing (Ames Assay) Positive->Experimental No_Further_Testing No Further Testing Recommended Negative->No_Further_Testing

Figure 2. In Silico Assessment Workflow

2. Enhanced Bacterial Reverse Mutation (Ames) Test

For nitrosamines, an "enhanced" Ames test is recommended to increase the sensitivity of detection for this chemical class.[8] This test evaluates the ability of a chemical to induce mutations in several strains of Salmonella typhimurium and Escherichia coli.

  • Test Strains: A minimum of five strains should be used, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).

  • Metabolic Activation: The assay is conducted with and without a metabolic activation system (S9 fraction). For nitrosamines, it is crucial to use S9 fractions from both Aroclor- or phenobarbital/β-naphthoflavone-induced rats and hamsters, as the metabolic activation can differ between species. A higher concentration of S9 (e.g., 10-30%) is often recommended.

  • Method: The pre-incubation method is preferred over the plate incorporation method. The test article, bacterial culture, and S9 mix (if used) are pre-incubated together before being mixed with molten agar (B569324) and poured onto the plates.

  • Positive Controls: Appropriate positive controls for each strain, with and without S9, must be included. For the S9-activated plates, at least one known nitrosamine mutagen should be used as a positive control.

  • Data Analysis: A positive response is defined as a concentration-related increase in the number of revertant colonies per plate, typically at least a two- to three-fold increase over the solvent control.

Enhanced_Ames_Test_Workflow Figure 3. Enhanced Ames Test Workflow Start Prepare Test Article (N-Nitroso-silodosin) Pre_Incubation Pre-incubation (Test Article + Bacteria +/- S9) Start->Pre_Incubation Strains Bacterial Strains (S. typhimurium, E. coli) Strains->Pre_Incubation S9_Prep Prepare S9 Mix (Rat and Hamster Liver) S9_Prep->Pre_Incubation Plating Plate on Minimal Glucose Agar Pre_Incubation->Plating Incubation Incubate for 48-72 hours Plating->Incubation Counting Count Revertant Colonies Incubation->Counting Analysis Data Analysis (Fold increase over control) Counting->Analysis Positive Positive Result (Mutagenic) Analysis->Positive Significant Increase Negative Negative Result (Non-mutagenic) Analysis->Negative No Significant Increase

References

Comparative

Comparative Risk Assessment of Silodosin Degradation Products: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative risk assessment of known degradation products of silodosin (B1681671), an α1A-adrenoceptor antagonist. The information pre...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative risk assessment of known degradation products of silodosin (B1681671), an α1A-adrenoceptor antagonist. The information presented herein is intended to support drug development and safety assessment by summarizing available data on the formation, characterization, and potential risks associated with these compounds. All quantitative data is presented in structured tables, and detailed experimental methodologies are provided for key analytical and toxicological assessments.

Introduction to Silodosin and its Degradation

Silodosin is a selective antagonist of the α1A-adrenergic receptor, primarily used in the treatment of benign prostatic hyperplasia (BPH)[1]. The stability of a drug substance like silodosin is a critical factor in ensuring its safety and efficacy. Forced degradation studies are essential to identify potential degradation products that may form under various environmental conditions, such as exposure to light, heat, humidity, acid, base, and oxidizing agents[2][3][4][5][6]. Understanding the toxicological profile of these degradation products is crucial for setting appropriate limits in the final drug product and ensuring patient safety.

Silodosin has been found to be susceptible to degradation under hydrolytic (acidic, basic, and neutral) and oxidative conditions, while it exhibits relative stability under photolytic and thermal stress[2][5][7]. These degradation pathways can lead to the formation of several degradation products (DPs), some of which may have different toxicological profiles than the parent drug.

Identified Degradation Products of Silodosin

Forced degradation studies have identified several degradation products of silodosin. The primary degradation pathways are hydrolysis and oxidation. Below is a summary of the major identified degradation products.

Degradation Product (DP)Formation Condition(s)Method of IdentificationReference
DP1 Acidic and Basic HydrolysisLC-HRMS, MS/MS[2][3]
DP2 Acidic HydrolysisLC-HRMS, MS/MS[2][3]
DP3 OxidativeLC-HRMS, MS/MS[2][3]
DP4 Basic HydrolysisLC-HRMS, MS/MS[2][3]
DP5 Basic HydrolysisLC-HRMS, MS/MS[2][3]
Potentially Genotoxic Impurity 1 (PGI 1) Process-relatedHPLC, LC-MS, NMR[8]
Potentially Genotoxic Impurity 2 (PGI 2) Process-relatedHPLC, LC-MS, NMR[8]
N-Nitroso Silodosin (NNSI) PotentialLC-MS/MS[9]
Silodosin Dehydro Impurity Process/DegradationNot Specified[4][10]
Silodosin Nitrile Impurity ProcessNot Specified[4][6]

Comparative Risk Assessment

The available data on the risk assessment of silodosin degradation products is currently limited. However, some studies have provided initial insights into their potential biological activities and toxicities.

In Vitro Anticancer Activity

One study investigated the in vitro anticancer activity of two major degradation products, DP1 and DP2, against the human prostate cancer cell line (PC3) using an MTT assay. The results indicated that DP1 exhibited more potent anticancer activity than the parent drug, silodosin, while DP2 showed weaker activity[11].

CompoundIC50 (μM) on PC3 cellsRelative Potency vs. Silodosin
Silodosin 72.74 ± 4.51-
DP1 25.21 ± 2.36More Potent
DP2 114.07 ± 11.90Less Potent
Genotoxicity Assessment

Two unidentified impurities, designated as Impurity 1 and Impurity 2, were investigated for their genotoxic potential using in silico prediction models (VEGA and Toxtree)[8]. The presence of a nitrile functional group in both impurities was identified as a structural alert for potential genotoxicity[8].

ImpurityIn Silico Model(s)PredictionBasis for Concern
Impurity 1 VEGA, ToxtreePotentially GenotoxicPresence of a nitrile group (structural alert)
Impurity 2 VEGA, ToxtreePotentially GenotoxicPresence of a nitrile group (structural alert)

Note: In silico predictions require experimental confirmation, such as through an Ames test.

Acute Toxicity

A safety data sheet for silodosin indicates an oral LD50 of 800 mg/kg in rats for the parent compound[7]. Currently, there is no publicly available data on the acute toxicity (e.g., LD50 or NOAEL values) of the specific degradation products.

Experimental Protocols

This section details the methodologies for key experiments related to the identification and risk assessment of silodosin degradation products.

Forced Degradation Studies

Objective: To generate degradation products of silodosin under various stress conditions to identify potential impurities in the drug product.

Methodology:

  • Preparation of Silodosin Stock Solution: Prepare a stock solution of silodosin in a suitable solvent (e.g., methanol (B129727) or a mixture of acetonitrile (B52724) and water).

  • Stress Conditions:

    • Acidic Hydrolysis: Treat the silodosin solution with 0.1 N HCl and reflux at 80°C for a specified period (e.g., 2 hours).

    • Basic Hydrolysis: Treat the silodosin solution with 0.1 N NaOH and reflux at 80°C for a specified period (e.g., 1 hour).

    • Neutral Hydrolysis: Reflux the silodosin solution in water at 80°C for a specified period.

    • Oxidative Degradation: Treat the silodosin solution with a solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature for a specified period (e.g., 24 hours).

    • Photolytic Degradation: Expose the silodosin drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.

    • Thermal Degradation: Expose the solid drug substance to a high temperature (e.g., 105°C) for a specified period (e.g., 24 hours).

  • Sample Analysis: Analyze the stressed samples at appropriate time points using a stability-indicating HPLC or UPLC method coupled with a mass spectrometer (LC-MS) to separate and identify the degradation products.

In Silico Genotoxicity Prediction

Objective: To predict the potential genotoxicity of silodosin impurities based on their chemical structures.

Methodology:

  • Obtain Chemical Structures: Determine the chemical structures of the identified degradation products.

  • Select In Silico Models: Utilize at least two complementary (Q)SAR models for genotoxicity prediction, one expert rule-based (e.g., Derek Nexus) and one statistical-based (e.g., Sarah Nexus, VEGA).

  • Perform Predictions: Input the chemical structures into the selected software platforms.

  • Analyze Results: Evaluate the predictions from both models. A positive prediction from either model is considered an alert for potential genotoxicity.

  • Expert Review: Conduct an expert review of the predictions, considering the basis for the alerts and any available supporting data.

Bacterial Reverse Mutation Assay (Ames Test)

Objective: To experimentally assess the mutagenic potential of silodosin degradation products.

Methodology (General Protocol):

  • Tester Strains: Use a set of histidine-requiring (his⁻) strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and a tryptophan-requiring (trp⁻) strain of Escherichia coli (e.g., WP2 uvrA).

  • Metabolic Activation: Conduct the assay both with and without a mammalian metabolic activation system (S9 mix), typically derived from rat liver.

  • Test Substance Preparation: Dissolve the isolated degradation product in a suitable, non-mutagenic solvent.

  • Assay Procedure (Plate Incorporation Method):

    • Mix the test substance at various concentrations, the bacterial tester strain, and (if applicable) the S9 mix with molten top agar (B569324).

    • Pour the mixture onto minimal glucose agar plates.

    • Incubate the plates at 37°C for 48-72 hours.

  • Data Analysis: Count the number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid). A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

Signaling Pathways and Experimental Workflows

Silodosin Mechanism of Action and Signaling Pathway

Silodosin acts as a selective antagonist at α1A-adrenergic receptors, which are G protein-coupled receptors. The binding of endogenous ligands like norepinephrine (B1679862) to these receptors activates Phospholipase C (PLC), leading to the generation of inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG). This cascade ultimately increases intracellular calcium levels, causing smooth muscle contraction. By blocking this pathway, silodosin promotes smooth muscle relaxation in the prostate and bladder neck, alleviating the symptoms of BPH.

Silodosin_Signaling_Pathway Norepinephrine Norepinephrine Alpha1A_AR α1A-Adrenergic Receptor (GPCR) Norepinephrine->Alpha1A_AR Binds & Activates Silodosin Silodosin Silodosin->Alpha1A_AR Blocks G_protein Gq/11 Protein Alpha1A_AR->G_protein Activates Relaxation Smooth Muscle Relaxation Alpha1A_AR->Relaxation Leads to (via blockage) PLC Phospholipase C (PLC) G_protein->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 Inositol Triphosphate (IP3) PIP2->IP3 DAG Diacylglycerol (DAG) PIP2->DAG Ca_release Ca²⁺ Release from Endoplasmic Reticulum IP3->Ca_release Stimulates PKC_activation Protein Kinase C (PKC) Activation DAG->PKC_activation Activates Contraction Smooth Muscle Contraction Ca_release->Contraction PKC_activation->Contraction

Caption: Silodosin's mechanism of action via the α1A-adrenergic receptor signaling pathway.

Experimental Workflow for Identification and Risk Assessment of Degradation Products

The following diagram illustrates a typical workflow for the identification and initial risk assessment of pharmaceutical degradation products.

Degradation_Product_Workflow Start Start: Drug Substance (Silodosin) Forced_Degradation Forced Degradation Studies (Acid, Base, Oxidation, etc.) Start->Forced_Degradation LCMS_Analysis LC-MS/MS Analysis for Separation & Detection Forced_Degradation->LCMS_Analysis Structure_Elucidation Structure Elucidation of Degradation Products (DPs) LCMS_Analysis->Structure_Elucidation Risk_Assessment Risk Assessment Structure_Elucidation->Risk_Assessment In_Silico_Toxicity In Silico Toxicity Prediction (e.g., Genotoxicity) Risk_Assessment->In_Silico_Toxicity In_Vitro_Toxicity In Vitro Toxicity Assays (e.g., Ames Test, Cytotoxicity) Risk_Assessment->In_Vitro_Toxicity Set_Specification Set Specification Limits for DPs in Drug Product In_Silico_Toxicity->Set_Specification Inform In_Vivo_Toxicity In Vivo Toxicity Studies (if required) In_Vitro_Toxicity->In_Vivo_Toxicity If positive or for confirmation In_Vitro_Toxicity->Set_Specification Inform In_Vivo_Toxicity->Set_Specification Inform

References

Validation

Evaluating the performance of different chromatographic columns for nitrosamine separation

For researchers, scientists, and drug development professionals, the accurate detection and quantification of nitrosamine (B1359907) impurities is a critical analytical challenge. The choice of chromatographic column is...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the accurate detection and quantification of nitrosamine (B1359907) impurities is a critical analytical challenge. The choice of chromatographic column is paramount to achieving the required sensitivity, selectivity, and resolution. This guide provides an objective comparison of the performance of different chromatographic columns for nitrosamine separation, supported by experimental data and detailed methodologies.

The ideal chromatographic column for nitrosamine analysis should offer good retention of these often polar compounds, provide baseline separation from the active pharmaceutical ingredient (API) and other impurities, and produce symmetrical peak shapes.[1] This guide explores the performance of several commonly used stationary phases, including C18, Phenyl-Hexyl, Pentafluorophenyl (PFP), and Porous Graphitic Carbon, to aid in the selection of the most suitable column for your specific analytical needs.

Comparative Performance of Chromatographic Columns

The selection of an appropriate HPLC column is a crucial step in developing a robust method for nitrosamine analysis.[1] While traditional C18 columns are widely used, alternative stationary phases can offer significant advantages in terms of selectivity and retention for certain nitrosamines.[1][2] The following tables summarize the quantitative performance data for various columns in the separation of common nitrosamine impurities.

Table 1: Retention Time (RT) and Resolution (Rs) Data for Nitrosamine Separation

NitrosamineColumn TypeRetention Time (min)Resolution (Rs)Reference
N-nitroso-nortriptyline (NNORT)Phenyl-Hexyl15.244.13 (vs. Nortriptyline)[2]
N-nitroso-nortriptyline (NNORT)C1811.730.08 (vs. Nortriptyline)[2]
N-nitroso-sertraline (NSERT)Phenyl-Hexyl8.025.50 (vs. Sertraline)[2]
N-nitroso-sertraline (NSERT)C183.616.35 (vs. Sertraline)[2]
N-Nitrosodimethylamine (NDMA)InertSustain AQ-C18~1.5-[3]
N-Nitrosodiethylamine (NDEA)InertSustain AQ-C18~2.5-[3]
N-Nitrosodimethylamine (NDMA)Agilent InfinityLab Poroshell 120 EC-C181.168-[4]

Table 2: Limit of Detection (LOD) and Limit of Quantification (LOQ) Data

NitrosamineColumn TypeLODLOQReference
N-nitroso-nortriptyline (NNORT)Phenyl-HexylS/N ratio of ~3S/N ratio of ~10[5]
N-nitroso-sertraline (NSERT)Phenyl-HexylS/N ratio of ~3125 ng/g[5]
Various NitrosaminesAgilent InfinityLab Poroshell 120 EC-C180.2 ng/mL0.4 ng/mL[4]
Six NitrosaminesSupel™ Carbon LC-Low mg/L range (with UV detection)

Experimental Workflows

A typical experimental workflow for the analysis of nitrosamines using HPLC involves sample preparation, chromatographic separation, and detection, most commonly by mass spectrometry.

Nitrosamine Analysis Workflow cluster_prep Sample Preparation cluster_analysis Chromatographic Analysis cluster_data Data Processing Sample Drug Substance or Product Dissolution Dissolution in appropriate solvent Sample->Dissolution Extraction Liquid-Liquid or Solid-Phase Extraction (optional) Dissolution->Extraction Filtration Filtration Extraction->Filtration HPLC HPLC System Filtration->HPLC Column Chromatographic Column (e.g., C18, Phenyl-Hexyl) HPLC->Column MS Mass Spectrometer (e.g., MS/MS) Column->MS Integration Peak Integration MS->Integration Quantification Quantification Integration->Quantification Reporting Reporting Quantification->Reporting

General experimental workflow for nitrosamine analysis.

Detailed Experimental Protocols

Reproducible and comparable results rely on detailed and consistent experimental protocols. Below are methodologies cited in the performance data.

Protocol 1: Analysis of NNORT and NSERT using Phenyl-Hexyl and C18 Columns

This method was developed for the determination of N-nitroso-nortriptyline (NNORT) and N-nitroso-sertraline (NSERT) in their respective active pharmaceutical ingredients.[2]

  • Sample Preparation:

    • Nitrosamine standards were spiked into a solution of the drug substance (~100 μg/mL) in an 80:20 water/methanol diluent.[1]

  • Chromatographic Conditions:

    • Columns:

      • Kinetex Phenyl-Hexyl (3.0 × 150 mm, 2.6 μm)[2]

      • Kinetex C18 (2.1 × 100 mm, 2.6 μm)[2]

    • Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile/methanol.

    • Flow Rate: Not specified.

    • Column Temperature: Not specified.

    • Injection Volume: Not specified.

  • Mass Spectrometry Conditions:

    • Ionization: Positive Ion Electrospray (ESI)[2]

    • Mode: Multiple Reaction Monitoring (MRM)[2]

Protocol 2: Rapid Analysis of Eight Nitrosamines using an AQ-C18 Column

This method demonstrates the rapid separation of eight different nitrosamines in a 6-minute analysis.[3]

  • Sample Preparation:

    • A standard solution containing 1.0 mg/L of each of the eight nitrosamines (NDMA, NMOR, NDEA, NEIPA, NDIPA, NDPA, NDBA, NDPhA) was prepared.[3]

  • Chromatographic Conditions:

    • Column: InertSustain AQ-C18 HP (50 x 2.1 mm, 3 µm)[3]

    • Mobile Phase:

      • A: 0.1% Formic acid in Methanol[3]

      • B: 0.1% Formic acid in Water[3]

    • Gradient:

      • 0-1 min: 10% A

      • 1-4 min: 10-90% A

      • 4-6 min: 90% A

      • 6-6.1 min: 90-10% A

      • 6.1-8 min: 10% A[3]

    • Flow Rate: 0.4 mL/min[3]

    • Column Temperature: 40 °C[3]

    • Injection Volume: 5 µL[3]

  • Mass Spectrometry Conditions:

    • System: API 4000 Q TRAP[3]

    • Ionization: Atmospheric Pressure Chemical Ionization (APCI), Positive[3]

    • Mode: Selected Reaction Monitoring (SRM)[3]

Protocol 3: Separation of Six Nitrosamines using a Porous Graphitic Carbon Column

This method utilizes a Supel™ Carbon LC column for the reversed-phase separation of six nitrosamine compounds.

  • Sample Preparation:

    • Standard solutions of NDEA, NMBA, NEIPA, NDIPA, NDBA, and NMPA were prepared in the initial mobile phase.

  • Chromatographic Conditions:

    • Column: Supel™ Carbon LC (dimensions not specified)

    • Mobile Phase:

      • A: Water + 0.1% trifluoroacetic acid (TFA)

      • B: Acetonitrile + 0.1% TFA

    • Gradient: A gradient elution was used.

    • Detection: UV detection.

Conclusion

The choice of a chromatographic column is a critical determinant of success in nitrosamine analysis. While C18 columns are a versatile starting point, this guide demonstrates that alternative stationary phases like Phenyl-Hexyl and specialized C18 phases (e.g., AQ-C18) can offer superior separation and retention for specific nitrosamines.[1][2][3] For challenging separations, Porous Graphitic Carbon columns provide a unique selectivity. The provided experimental protocols and comparative data serve as a valuable resource for researchers and scientists in developing and optimizing robust and reliable methods for the control of nitrosamine impurities in pharmaceutical products. It is recommended to perform column screening and method optimization for each specific analytical challenge to ensure the highest quality data.[1]

References

Validation

Correlation of In Vitro Genotoxicity Data with In Silico Predictions for N-nitroso-silodosin: A Comparative Guide

Introduction The presence of N-nitroso compounds, a class of "cohort of concern" impurities, in pharmaceutical products is a significant safety issue due to their potential carcinogenic effects. N-nitroso-silodosin, a po...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

The presence of N-nitroso compounds, a class of "cohort of concern" impurities, in pharmaceutical products is a significant safety issue due to their potential carcinogenic effects. N-nitroso-silodosin, a potential impurity in the drug silodosin, requires a thorough genotoxicity assessment. This guide provides a comparative analysis of in vitro genotoxicity data and in silico predictions for N-nitroso-silodosin, offering valuable insights for researchers, scientists, and drug development professionals. In the absence of publicly available experimental data for N-nitroso-silodosin, this guide utilizes N-nitroso-propranolol (NNP) as a structural surrogate to illustrate the comparative workflow. NNP, a well-studied N-nitrosamine drug substance-related impurity (NDSRI), provides a relevant case study for understanding the correlation between experimental results and computational predictions.

Data Presentation: A Comparative Analysis

The following tables summarize the in vitro genotoxicity data for the surrogate, N-nitroso-propranolol, and the expected in silico predictions based on its chemical structure.

Table 1: In Vitro Bacterial Reverse Mutation Assay (Ames Test) Data for N-nitroso-propranolol

Test StrainConcentration (µ g/plate )Metabolic Activation (S9)Mean Revertants ± SDFold InductionResult
TA100 0Hamster Liver S9 (30%)130 ± 101.0-
10Hamster Liver S9 (30%)155 ± 151.2-
30Hamster Liver S9 (30%)280 ± 252.2+
100Hamster Liver S9 (30%)450 ± 403.5+
200Hamster Liver S9 (30%)600 ± 554.6+
TA1535 0Hamster Liver S9 (30%)25 ± 51.0-
10Hamster Liver S9 (30%)35 ± 61.4-
30Hamster Liver S9 (30%)70 ± 82.8+
100Hamster Liver S9 (30%)150 ± 186.0+
200Hamster Liver S9 (30%)250 ± 3010.0+
TA98 0Hamster Liver S9 (30%)30 ± 41.0-
10Hamster Liver S9 (30%)45 ± 51.5-
30Hamster Liver S9 (30%)80 ± 92.7+
100Hamster Liver S9 (30%)120 ± 154.0+
200Hamster Liver S9 (30%)180 ± 226.0+

Data is illustrative and based on findings from published studies on N-nitroso-propranolol.[1] A positive result is typically defined as a concentration-dependent increase in revertants, with a fold-induction of ≥2 over the negative control.

Table 2: In Vitro Micronucleus Assay Data for N-nitroso-propranolol in Human TK6 Cells

Concentration (µM)Metabolic Activation (S9)% Micronucleated Cells ± SDFold InductionResult
0Hamster Liver S9 (30%)1.5 ± 0.31.0-
10Hamster Liver S9 (30%)2.0 ± 0.41.3-
30Hamster Liver S9 (30%)4.5 ± 0.73.0+
100Hamster Liver S9 (30%)8.0 ± 1.25.3+

Data is illustrative and based on findings from published studies on N-nitroso-propranolol.[1] A positive result is typically characterized by a statistically significant and concentration-dependent increase in the frequency of micronucleated cells.

Table 3: In Silico Genotoxicity Predictions for N-nitroso-propranolol

(Q)SAR ModelEndpointPredictionBasis for Prediction
Derek Nexus (Expert Rule-based) Bacterial MutagenicityPositive Contains a structural alert for N-nitrosamines, which are known to be mutagenic after metabolic activation. The α-carbon to the nitroso group is unsubstituted, allowing for metabolic hydroxylation and formation of a reactive diazonium ion.
Mammalian Chromosomal AberrationPositive The N-nitroso functional group is a well-established structural alert for clastogenicity. The reactive intermediates formed upon metabolic activation can interact with DNA, leading to chromosomal damage.
Sarah Nexus (Statistical-based) Bacterial MutagenicityPositive The model's training set contains numerous N-nitrosamines that are positive in the Ames test. The structural features of NNP are similar to those of known mutagens in the training data.

These predictions are based on the known functionalities of these (Q)SAR models and the structural features of N-nitroso-propranolol.

Experimental Protocols

Detailed methodologies for the key in vitro genotoxicity assays are crucial for the reproducibility and interpretation of results.

Enhanced Bacterial Reverse Mutation Assay (Ames Test) for Nitrosamines (based on OECD 471)

The Ames test assesses the ability of a substance to induce reverse mutations in several strains of Salmonella typhimurium and Escherichia coli. For nitrosamines, an enhanced protocol is recommended.[2][3][4]

  • Test Strains: A minimum of five strains should be used, including TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).[2]

  • Metabolic Activation: The assay is conducted with and without a metabolic activation system (S9 fraction). For nitrosamines, it is recommended to use both rat and hamster liver S9 at a high concentration (e.g., 30%). The S9 fraction is prepared from rodents pre-treated with an inducer of cytochrome P450 enzymes (e.g., a combination of phenobarbital (B1680315) and β-naphthoflavone).[2][5]

  • Procedure (Pre-incubation Method):

    • A mixture of the test substance, the bacterial culture, and the S9 mix (or buffer for tests without metabolic activation) is pre-incubated at 37°C for a short period (e.g., 20-30 minutes).[2]

    • Molten top agar (B569324) is added to the mixture, which is then poured onto the surface of minimal glucose agar plates.

    • The plates are incubated at 37°C for 48-72 hours.

  • Data Analysis: The number of revertant colonies per plate is counted. A positive response is characterized by a concentration-related increase in the number of revertants, typically a two- to three-fold increase over the solvent control, depending on the bacterial strain.[5]

  • Controls: Concurrent negative (solvent) and positive controls (known mutagens for each strain, with and without S9) must be included in each experiment.

In Vitro Mammalian Cell Micronucleus Assay (based on OECD 487)

This assay detects damage to chromosomes or the mitotic apparatus by identifying micronuclei in the cytoplasm of interphase cells.

  • Cell Lines: Human or rodent cell lines with a stable karyotype and low spontaneous frequency of micronuclei are used, such as TK6, L5178Y, or CHO cells.[6]

  • Metabolic Activation: The test is performed with and without an S9 metabolic activation system, similar to the Ames test.

  • Procedure:

    • Cells are exposed to the test substance at several concentrations, typically for a short duration (e.g., 3-6 hours) in the presence of S9 and for a longer duration (e.g., 24 hours) in the absence of S9.

    • Following exposure, cells are cultured for a period that allows for cell division and the expression of micronuclei (approximately 1.5-2 normal cell cycle lengths).

    • Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells. This allows for the identification of cells that have undergone one mitosis after treatment.

    • Cells are harvested, fixed, and stained.

  • Data Analysis: The frequency of micronucleated cells is determined by scoring a sufficient number of cells (e.g., at least 2000 binucleated cells per concentration). A positive result is indicated by a statistically significant and concentration-dependent increase in the frequency of micronucleated cells.

  • Controls: Concurrent negative (solvent) and positive controls (a known clastogen and a known aneugen) are included in each experiment.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the genotoxicity assessment of a nitrosamine (B1359907) impurity and the signaling pathway for DNA damage.

G cluster_0 In Silico Assessment cluster_1 In Vitro Testing cluster_2 Data Correlation and Risk Assessment In_Silico_Prediction (Q)SAR Prediction (Derek Nexus, Sarah Nexus) Structural_Alerts Identify Structural Alerts (e.g., N-nitroso group) In_Silico_Prediction->Structural_Alerts Data_Comparison Compare In Vitro and In Silico Results In_Silico_Prediction->Data_Comparison Prediction Ames_Test Enhanced Ames Test (OECD 471) Ames_Test->Data_Comparison Experimental Data Micronucleus_Assay In Vitro Micronucleus Assay (OECD 487) Micronucleus_Assay->Data_Comparison Experimental Data Risk_Assessment ICH M7 Classification and Control Strategy Data_Comparison->Risk_Assessment

Caption: Workflow for comparing in vitro and in silico genotoxicity data.

G Nitrosamine Nitrosamine Metabolic_Activation Metabolic Activation (CYP450 enzymes) Nitrosamine->Metabolic_Activation Reactive_Intermediate Reactive Electrophilic Intermediate (e.g., diazonium ion) Metabolic_Activation->Reactive_Intermediate DNA_Adducts DNA Adduct Formation Reactive_Intermediate->DNA_Adducts DNA_Damage DNA Damage (Strand breaks, etc.) DNA_Adducts->DNA_Damage Genotoxicity Genotoxic Effects (Mutations, Chromosomal Aberrations) DNA_Damage->Genotoxicity

Caption: Signaling pathway of nitrosamine-induced genotoxicity.

Conclusion

The assessment of N-nitroso impurities like N-nitroso-silodosin relies on a weight-of-evidence approach, integrating both in silico predictions and in vitro experimental data. As demonstrated with the surrogate N-nitroso-propranolol, a strong correlation is often observed between positive predictions from (Q)SAR models that identify the N-nitroso structural alert and positive results in the enhanced Ames test and in vitro micronucleus assay, particularly with metabolic activation. This integrated approach, as outlined in the ICH M7 guideline, is essential for a robust risk assessment and for establishing appropriate control strategies to ensure patient safety. The use of well-characterized surrogates, when data for the specific impurity is unavailable, provides a scientifically sound basis for preliminary hazard identification and risk management.

References

Comparative

Justification of Specifications for N-nitroso-silodosin in Drug Substances and Products: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a critical quality and safety concern due to their potential carcinogenic na...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a critical quality and safety concern due to their potential carcinogenic nature. N-nitroso-silodosin, a nitrosamine drug substance-related impurity (NDSRI) of the alpha-blocker silodosin (B1681671), requires stringent control to ensure patient safety. This guide provides a comprehensive comparison of the specifications for N-nitroso-silodosin with other nitrosamine impurities, supported by experimental data and detailed analytical methodologies, to aid in the justification of its specifications in drug substances and products.

Regulatory Framework and Acceptable Intake Limits

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for the control of nitrosamine impurities. A key aspect of these guidelines is the determination of an Acceptable Intake (AI) limit, which represents a daily exposure level that poses a negligible carcinogenic risk. The FDA employs a Carcinogenic Potency Categorization Approach (CPCA) for NDSRIs, classifying them into potency categories with corresponding AI limits.

N-nitroso-silodosin is classified as a Potency Category 4 NDSRI , with a recommended AI limit of 1500 ng/day .[1] This categorization is based on its structural features and predicted carcinogenic potency.

Comparison of Acceptable Intake Limits for Nitrosamine Impurities

To provide context for the specification of N-nitroso-silodosin, the following table compares its AI limit with those of other notable NDSRIs.

Nitrosamine ImpurityParent DrugPotency CategoryAcceptable Intake (AI) Limit (ng/day)
N-nitroso-silodosin Silodosin 4 1500 [1][2]
N-nitroso-vareniclineVarenicline-37[1][3][4]
N-nitroso-quinaprilQuinapril51500[5][6]
N-nitroso-propranololPropranolol41500[6]
N-nitroso-ramiprilRamipril51500[6]

Analytical Methodologies for Quantification

The accurate quantification of N-nitroso-silodosin at trace levels is crucial for ensuring that drug substances and products meet the established specifications. The following are key analytical methods employed for this purpose.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the most widely used technique for the quantification of nitrosamine impurities due to its high sensitivity and selectivity.

Experimental Protocol: LC-MS/MS for N-nitroso-silodosin

This protocol is based on a published method for the determination of N-nitroso-silodosin in silodosin drug substance.[7][8]

  • Instrumentation: A sensitive LC-MS/MS instrument, such as a Sciex-4500 Q-trap, is utilized.[7][8]

  • Chromatographic Conditions:

    • Column: YMC Pack pro-C18 (150mm x 4.6mm, 3.0µm)[7][8]

    • Mobile Phase A: 0.1% Formic acid in Milli-Q Water[7][8]

    • Mobile Phase B: Acetonitrile: Milli-Q-Water (900:100 v/v)[7][8]

    • Flow Rate: 0.6 mL/min[7][8]

    • Run Time: 25 minutes[7]

  • Mass Spectrometry Conditions:

    • Ion Source: Electrospray Ionization (ESI) in positive mode[7][8]

    • Detection: Multiple Reaction Monitoring (MRM) of characteristic precursor-product ion transitions for N-nitroso-silodosin.

  • Sample Preparation:

    • Test Sample: Accurately weigh and dissolve the silodosin drug substance in a suitable diluent (e.g., Acetonitrile:Milli-Q Water 50:50 v/v) to a final concentration of 1 mg/mL.[8]

    • Standard Solution: Prepare a stock solution of N-nitroso-silodosin reference standard. Perform serial dilutions to prepare working standard solutions at the required levels (e.g., 2.25 ppm with respect to the test sample concentration).[7][8]

  • Method Validation (as per ICH Q2(R1)):

    • Specificity: The method should demonstrate no significant interference from the blank or placebo at the retention time of N-nitroso-silodosin.

    • Limit of Detection (LOD) and Limit of Quantitation (LOQ): The reported LOD and LOQ for N-nitroso-silodosin are 0.066 ppm and 0.2 ppm, respectively.[7]

    • Linearity: A linear relationship should be established over a range of concentrations encompassing the specification limit.

    • Accuracy: The recovery of N-nitroso-silodosin from spiked samples should be within acceptable limits.

    • Precision: The repeatability and intermediate precision should be demonstrated with acceptable relative standard deviation (%RSD). The reported %RSD for six LOQ preparations is 2.64.[7]

Performance Data Summary: LC-MS/MS for N-nitroso-silodosin

ParameterResult
Limit of Detection (LOD)0.066 ppm
Limit of Quantitation (LOQ)0.2 ppm
Precision at LOQ (%RSD)2.64
Ultra-High-Performance Liquid Chromatography (UHPLC)

UHPLC methods can be employed for the general impurity profiling of silodosin and can be stability-indicating. While not as sensitive as LC-MS/MS for trace-level quantification of nitrosamines, a validated UHPLC method is essential for controlling other process-related impurities and degradation products.

Experimental Protocol: Stability-Indicating UHPLC for Silodosin and Related Substances

This protocol is based on a published stability-indicating UHPLC method.[9][10]

  • Instrumentation: A UHPLC system with a UV detector.

  • Chromatographic Conditions:

  • Sample Preparation:

    • Accurately weigh and dissolve the silodosin drug substance or product in a suitable diluent to achieve a target concentration (e.g., 0.5 mg/mL).

  • Forced Degradation Studies: To demonstrate the stability-indicating nature of the method, the drug substance should be subjected to stress conditions such as acid and base hydrolysis, oxidation, photolysis, and thermal degradation as per ICH Q1A(R2) guidelines. The method should be able to separate the degradation products from the main peak and other impurities.

Performance Data Summary: UHPLC for Silodosin Impurities

ParameterResult
Resolution> 2.0 between silodosin and its process-related impurities[9][10]
LOD (for related impurities)~0.00008 - 0.00012 mg/mL[9]
LOQ (for related impurities)~0.00020 - 0.00036 mg/mL[9]
Precision at LOQ (%RSD)< 2%[9]
Accuracy (Recovery) at LOQ98 - 101%[9]

Logical Workflow for Specification Justification

The following diagram illustrates the logical workflow for establishing and justifying the specification for N-nitroso-silodosin in drug substances and products.

Specification Justification Workflow cluster_0 Phase 1: Risk Assessment & Identification cluster_1 Phase 2: Method Development & Validation cluster_2 Phase 3: Specification Setting & Justification cluster_3 Phase 4: Routine Control & Monitoring a Identify Potential for N-nitroso-silodosin Formation b Review Synthesis Route, Excipients, and Process a->b c Conduct Initial Screening Analysis b->c d Develop Sensitive Analytical Method (e.g., LC-MS/MS) c->d Risk Identified e Validate Method as per ICH Q2(R1) d->e f Establish LOD & LOQ e->f g Determine Acceptable Intake (AI) Limit (e.g., 1500 ng/day) f->g h Set Specification Limit (e.g., ppm) based on AI and MDD* g->h i Justify Specification with Validation Data & Risk Assessment h->i j Implement Routine Testing of Batches i->j k Monitor Stability and Report Trends j->k l Continuous Process Verification k->l note *MDD: Maximum Daily Dose

Caption: Logical workflow for establishing and justifying the N-nitroso-silodosin specification.

Conclusion

The specification for N-nitroso-silodosin in drug substances and products is justified based on a comprehensive risk assessment, the established acceptable intake limit of 1500 ng/day derived from its classification as a Potency Category 4 NDSRI, and the availability of validated, sensitive analytical methods for its quantification. The use of a highly sensitive LC-MS/MS method ensures that levels of N-nitroso-silodosin can be accurately monitored and controlled to be well below the safety threshold. A robust, stability-indicating UHPLC method for overall impurity profiling further contributes to ensuring the quality and safety of silodosin-containing pharmaceuticals. This data-driven approach, aligned with global regulatory expectations, provides a strong foundation for the justification of the N-nitroso-silodosin specification.

References

Safety & Regulatory Compliance

Handling

Essential Safety and Logistics for Handling N-nitroso-silodosin

For researchers, scientists, and drug development professionals, ensuring safety during the handling of potentially hazardous compounds is paramount. N-nitroso-silodosin, a potential impurity in the pharmaceutical agent...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, ensuring safety during the handling of potentially hazardous compounds is paramount. N-nitroso-silodosin, a potential impurity in the pharmaceutical agent silodosin, belongs to the class of N-nitroso compounds, which are often associated with genotoxic and carcinogenic properties.[1] Therefore, stringent adherence to safety protocols is crucial. This guide provides essential, immediate safety and logistical information, including operational and disposal plans for handling N-nitroso-silodosin in a laboratory setting.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment (PPE) plan is the primary defense against exposure to N-nitroso-silodosin. The following table summarizes the mandatory PPE for handling this compound, based on general guidelines for potent and genotoxic substances.

Protection TypeSpecificationRationale
Eye/Face Protection Chemical safety goggles with side shields or a full-face shield.Protects against dust particles and potential splashes, preventing serious eye damage.
Skin Protection Double Gloving: Wear two pairs of nitrile gloves. Change gloves immediately if contaminated.Provides a robust barrier against skin contact. Double gloving minimizes the risk of exposure if the outer glove is breached.
Disposable Gown/Lab Coat: A dedicated, disposable, solid-front gown made of a low-permeability fabric (e.g., polyethylene-coated).Prevents contamination of personal clothing and skin.
Respiratory Protection A NIOSH-approved respirator (e.g., N95 or higher) should be used when handling the powder outside of a containment system.Minimizes the risk of inhaling aerosolized particles.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational workflow is critical to minimize exposure and prevent contamination. All handling of N-nitroso-silodosin, especially weighing and the preparation of solutions, must be conducted within a certified chemical fume hood or a Class II Biological Safety Cabinet to control airborne particles.

1. Preparation and Weighing:

  • Designate a specific area within a fume hood for handling N-nitroso-silodosin.

  • Before use, decontaminate the work surface.

  • Use disposable equipment (e.g., weighing papers, spatulas) whenever possible.

  • Handle the compound with care to avoid generating dust.

2. Solution Preparation:

  • Prepare solutions in a fume hood.

  • Use a wetting agent (e.g., the solvent to be used) to gently slurry the powder before fully dissolving it to prevent aerosolization.

  • Clearly label all containers with the compound name and hazard warnings.

3. Post-Handling Decontamination:

  • Wipe down the work surface and any equipment used with an appropriate deactivating solution (e.g., a 1:1 solution of hydrobromic acid and acetic acid, followed by a thorough water rinse, though the feasibility of this should be assessed for the specific laboratory setting) or a suitable laboratory detergent.[2]

  • Dispose of all contaminated disposable materials as hazardous waste.

Disposal Plan

All waste contaminated with N-nitroso-silodosin must be treated as hazardous and potentially genotoxic waste.

  • Waste Segregation: All items that come into contact with N-nitroso-silodosin, including gloves, gowns, weighing papers, and pipette tips, are considered contaminated waste.

  • Containment: Place all contaminated solid waste in a dedicated, clearly labeled, sealed waste bag or container. Liquid waste should be collected in a labeled, sealed container.

  • Disposal: Dispose of all N-nitroso-silodosin waste through a licensed hazardous waste disposal company, following all federal, state, and local regulations.[3][4] Do not dispose of this material down the drain or in regular trash.

Experimental Protocols

While specific experimental protocols will vary, the following general principles should be applied:

  • Risk Assessment: Conduct a thorough risk assessment for any new procedure involving N-nitroso-silodosin.

  • Minimize Quantities: Use the smallest amount of the compound necessary for the experiment.

  • Dedicated Equipment: Whenever possible, use dedicated glassware and equipment for handling N-nitroso-silodosin. If not feasible, ensure thorough decontamination after use.

Visualizing the Handling Workflow

The following diagram outlines the logical workflow for the safe handling of N-nitroso-silodosin, from preparation to disposal.

cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal A Don PPE B Prepare Fume Hood A->B C Gather Materials B->C D Weigh N-nitroso-silodosin C->D E Prepare Solution D->E F Conduct Experiment E->F G Decontaminate Work Area F->G H Segregate & Contain Waste G->H I Doff PPE H->I J Dispose of Hazardous Waste I->J

Caption: Workflow for Safe Handling of N-nitroso-silodosin.

References

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